Ezetimibe D4

Core Science & Biosynthesis

Ezetimibe D4 chemical structure and properties

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ezetimibe-D4 is the deuterated analog of Ezetimibe (B1671841), a potent cholesterol absorption inhibitor. It serves as an indispensable tool in clinical and preclinical research, primarily as an internal standard for the quantification of Ezetimibe in biological matrices using mass spectrometry-based assays.[1][2] The substitution of four hydrogen atoms with deuterium (B1214612) on the fluorophenyl ring provides a distinct mass shift, enabling precise and accurate measurement of the parent drug without interfering with its chemical properties. This technical guide provides an in-depth overview of the chemical structure, properties, synthesis, and analytical applications of Ezetimibe-D4.

Chemical Structure and Properties

Ezetimibe-D4 is structurally identical to Ezetimibe, with the exception of four deuterium atoms on one of the p-fluorophenyl rings.

Chemical Structure:

Table 1: Physicochemical Properties of Ezetimibe-D4

Property	Value	Reference(s)
Chemical Formula	C₂₄H₁₇D₄F₂NO₃	[3][4]
Molecular Weight	413.45 g/mol	[5]
IUPAC Name	(3R,4S)-1-(4-fluorophenyl-2,3,5,6-d4)-3-[(3S)-3-(4-fluorophenyl)-3-hydroxypropyl]-4-(4-hydroxyphenyl)azetidin-2-one	[6]
CAS Number	1093659-89-2, 1093659-90-5	[7][8]
Appearance	White to off-white solid	[6]
Melting Point	152-154 °C	[8]
Solubility	DMSO (Slightly), Ethyl Acetate (Slightly), Methanol (Slightly)	[6]
Purity	Typically ≥98%	[8]
Isotopic Purity	Typically ≥99% deuterated forms (d1-d4)	[3]

Note on CAS Numbers: Both CAS numbers 1093659-89-2 and 1093659-90-5 are used in literature and commercial listings for Ezetimibe-D4. The specific distinction may relate to the precise location of the deuterium atoms on the phenyl ring, though they are generally used interchangeably for the tetradeuterated compound on the N-phenyl ring.[7][9][10]

Mechanism of Action of Ezetimibe

Ezetimibe, and by extension Ezetimibe-D4, exerts its lipid-lowering effect by inhibiting the absorption of cholesterol from the small intestine. The primary molecular target is the Niemann-Pick C1-Like 1 (NPC1L1) protein, a sterol transporter located on the brush border membrane of enterocytes.[11] By binding to NPC1L1, Ezetimibe blocks the uptake of dietary and biliary cholesterol into the enterocytes, thereby reducing the amount of cholesterol delivered to the liver. This leads to an upregulation of hepatic LDL receptors, which increases the clearance of LDL-cholesterol from the bloodstream.

Caption: Mechanism of action of Ezetimibe in inhibiting cholesterol absorption.

Synthesis of Ezetimibe-D4

The synthesis of Ezetimibe-D4 typically involves a multi-step process, with the key step being the introduction of deuterium atoms. A common strategy is to utilize a deuterated starting material, such as [2H5]fluorobenzene, to construct the deuterated p-fluorophenyl moiety of the Ezetimibe molecule. One reported synthesis involves a seven-step sequence to produce [2H4]Ezetimibe with a good overall yield.[1][12]

Caption: High-level workflow for the synthesis of Ezetimibe-D4.

Experimental Protocols

Quantification of Ezetimibe in Human Plasma using LC-MS/MS

This protocol outlines a general method for the determination of Ezetimibe in human plasma using Ezetimibe-D4 as an internal standard.

a. Sample Preparation (Liquid-Liquid Extraction)

• To 200 µL of human plasma in a polypropylene (B1209903) tube, add 20 µL of Ezetimibe-D4 internal standard solution (e.g., 50 ng/mL in methanol).

• Vortex the sample for 10 seconds.

• Add 1 mL of extraction solvent (e.g., methyl tert-butyl ether or a mixture of diethyl ether and dichloromethane).

• Vortex for 5 minutes to ensure thorough mixing.

• Centrifuge at 4000 rpm for 10 minutes to separate the organic and aqueous layers.

• Transfer the upper organic layer to a clean tube.

• Evaporate the organic solvent to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase.

• Vortex for 1 minute and transfer to an autosampler vial for LC-MS/MS analysis.

b. Chromatographic Conditions

• HPLC System: Agilent 1200 series or equivalent.

• Column: A C18 reversed-phase column (e.g., 50 x 2.1 mm, 3.5 µm).

• Mobile Phase: A gradient or isocratic mixture of acetonitrile (B52724) and water with 0.1% formic acid or 10 mM ammonium (B1175870) acetate.

• Flow Rate: 0.3 mL/min.

• Injection Volume: 5 µL.

• Column Temperature: 40°C.

c. Mass Spectrometric Conditions

• Mass Spectrometer: A triple quadrupole mass spectrometer (e.g., Sciex API 4000 or equivalent).

• Ionization Source: Electrospray Ionization (ESI) in negative ion mode.

• Multiple Reaction Monitoring (MRM) Transitions:

  • Ezetimibe: m/z 408.3 → 271.1

  • Ezetimibe-D4: m/z 412.0 → 275.1[13]

• Optimization: Ion source parameters such as declustering potential, collision energy, and ion spray voltage should be optimized for maximum sensitivity.

Quality Control of Ezetimibe-D4 Reference Standard

The quality of Ezetimibe-D4 as an internal standard is critical for accurate bioanalysis. The following tests are typically performed and documented in a Certificate of Analysis.

a. Identity Confirmation

• ¹H NMR and ¹³C NMR: To confirm the chemical structure and the position of deuterium labeling. The absence of specific proton signals in the ¹H NMR spectrum confirms deuteration.

• Mass Spectrometry (MS): To confirm the molecular weight and fragmentation pattern. High-resolution mass spectrometry (HRMS) can be used to confirm the elemental composition.

b. Purity Assessment

• High-Performance Liquid Chromatography (HPLC): To determine the chemical purity by assessing the peak area percentage of the main component against any impurities. A typical method would use a C18 column with a UV detector.

• Residual Solvents: Gas chromatography (GC) is used to quantify any residual solvents from the synthesis process.

• Water Content: Karl Fischer titration is used to determine the water content.

c. Isotopic Purity Determination

• Mass Spectrometry (MS): The isotopic enrichment is determined by analyzing the mass spectrum of the compound. The relative intensities of the ions corresponding to the deuterated (M+4) and non-deuterated (M) species are measured to calculate the percentage of isotopic purity.

Caption: Quality control workflow for Ezetimibe-D4 reference standard.

Conclusion

Ezetimibe-D4 is a crucial analytical tool for the accurate quantification of Ezetimibe in biological samples. Its well-defined chemical structure, distinct mass, and similar physicochemical properties to the parent drug make it an ideal internal standard for LC-MS/MS applications. A thorough understanding of its synthesis, quality control, and analytical application, as detailed in this guide, is essential for researchers and drug development professionals to ensure the generation of reliable and reproducible data in pharmacokinetic and metabolic studies.

References

• 1. inis.iaea.org [inis.iaea.org]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Ezetimibe | CAS 163222-33-1 | LGC Standards [lgcstandards.com]
• 4. Ezetimibe-D4 - Acanthus Research [acanthusresearch.com]
• 5. Ezetimibe-d4 | C24H21F2NO3 | CID 25145350 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. tlcstandards.com [tlcstandards.com]
• 8. Ezetimibe D4 | CAS#:1093659-90-5 | Chemsrc [chemsrc.com]
• 9. clearsynth.com [clearsynth.com]
• 10. clearsynth.com [clearsynth.com]
• 11. Ezetimibe | C24H21F2NO3 | CID 150311 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Simultaneous determination of ezetimibe and simvastatin in rat plasma by stable-isotope dilution LC-ESI–MS/MS and its application to a pharmacokinetic study - PMC [pmc.ncbi.nlm.nih.gov]

Synthesis of Deuterated Ezetimibe: A Technical Guide for Research Professionals

An In-depth Examination of the Synthetic Pathway for [2H4]Ezetimibe for Application in Pharmaceutical Research and Development

This technical guide provides a comprehensive overview of the synthesis of deuterated Ezetimibe, specifically focusing on the preparation of [2H4]Ezetimibe. This isotopically labeled analog is a crucial tool for researchers in drug metabolism, pharmacokinetic studies, and as an internal standard in quantitative bioanalysis. This document outlines the synthetic strategy, presents available quantitative data, and provides a generalized experimental protocol based on established chemical principles.

Introduction

Ezetimibe is a potent cholesterol absorption inhibitor that functions by targeting the Niemann-Pick C1-Like 1 (NPC1L1) protein in the small intestine. To elucidate its metabolic fate and quantify its presence in biological matrices with high precision, stable isotope-labeled internal standards are indispensable. Deuterated Ezetimibe, particularly [2H4]Ezetimibe, serves this purpose by providing a compound with a distinct mass-to-charge ratio (m/z) that is easily distinguishable by mass spectrometry, without altering its fundamental chemical properties. This guide details a seven-step synthesis to obtain high-purity [2H4]Ezetimibe.

Synthetic Strategy

The synthesis of [2H4]Ezetimibe commences with a commercially available deuterated starting material, [2H5]fluorobenzene. The synthetic route involves a seven-step process to construct the final complex molecule.[1] The key steps include the introduction of the side chain, formation of the β-lactam ring, and stereoselective reduction to achieve the desired chirality of the final product.

The overall synthetic workflow can be visualized as follows:

References

• 1. researchgate.net [researchgate.net]

The Role of Ezetimibe-d4 as an Internal Standard: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of the mechanism of action of Ezetimibe-d4 as an internal standard in the bioanalysis of ezetimibe (B1671841). This document details the underlying principles of its use, comprehensive experimental protocols, and quantitative performance data from liquid chromatography-tandem mass spectrometry (LC-MS/MS) assays.

Introduction: The Principle of Isotope Dilution Mass Spectrometry

In quantitative bioanalysis, particularly in complex matrices like plasma, variability during sample preparation and analysis can significantly impact accuracy and precision. The use of a stable isotope-labeled internal standard (SIL-IS), such as Ezetimibe-d4, is the gold standard to mitigate these variabilities. Ezetimibe-d4 is a deuterated form of ezetimibe, where four hydrogen atoms have been replaced by deuterium. This subtle change in mass allows it to be distinguished from the unlabeled analyte by a mass spectrometer, while its nearly identical physicochemical properties ensure it behaves similarly during extraction, chromatography, and ionization.[1][2] By adding a known amount of Ezetimibe-d4 to the sample at the beginning of the workflow, it co-extracts with the endogenous ezetimibe and compensates for any losses or variations, ensuring a highly accurate and precise quantification based on the ratio of the analyte to the internal standard.[1][2]

Ezetimibe's Mechanism of Action: A Brief Overview

Ezetimibe is a lipid-lowering drug that inhibits the absorption of cholesterol from the small intestine.[3][4] Its primary target is the Niemann-Pick C1-Like 1 (NPC1L1) protein, which is located on the brush border of enterocytes.[5][6] By binding to NPC1L1, ezetimibe prevents the uptake of dietary and biliary cholesterol into the enterocytes, thereby reducing the amount of cholesterol delivered to the liver.[5] This leads to an upregulation of LDL receptors on hepatocytes and increased clearance of LDL-cholesterol from the circulation.[7]

Ezetimibe-d4 in Practice: Bioanalytical Applications

Ezetimibe-d4 is predominantly used as an internal standard for the quantification of ezetimibe in biological samples, most commonly by LC-MS/MS.[8][9][10] Its application is crucial in pharmacokinetic and bioequivalence studies where accurate measurement of drug concentration over time is essential.

Quantitative Data Presentation

The following tables summarize the quantitative performance parameters of published LC-MS/MS methods that utilize Ezetimibe-d4 as an internal standard for the quantification of ezetimibe in human plasma.

Table 1: Linearity and Sensitivity of Ezetimibe Quantification

Parameter	Method 1[8]	Method 2[9]
Analyte	Ezetimibe	Total Ezetimibe
Linear Range	0.1 - 20 ng/mL	4.00 - 400.00 ng/mL
Correlation Coefficient (r²)	0.9999	> 0.99
Lower Limit of Quantification (LLOQ)	0.1 ng/mL	4.00 ng/mL

Table 2: Precision and Accuracy of Ezetimibe Quantification

Parameter	Method 1 (Ezetimibe)[8]	Method 2 (Total Ezetimibe)[9]
Intra-day Precision (%CV)
LLOQ	4.38%	≤ 2.3%
Low QC	1.50%	≤ 7.4%
Mid QC	4.27%	≤ 7.4%
High QC	1.08%	≤ 7.4%
Inter-day Precision (%CV)
LLOQ	4.06%	Not Reported
Low QC	3.32%	≤ 7.4%
Mid QC	2.76%	≤ 7.4%
High QC	1.69%	≤ 7.4%
Accuracy (%RE)
LLOQ	0.44% to 2.00%	-2.3% to 2.7%
Low QC	0.44% to 2.00%	-8.2% to -3.2%
Mid QC	0.44% to 2.00%	-8.2% to -3.2%
High QC	0.44% to 2.00%	-8.2% to -3.2%

Table 3: Recovery of Ezetimibe and Ezetimibe-d4

Analyte	Method 1[8]	Method 2[9]
Ezetimibe	85.23% - 96.32%	80.6%
Ezetimibe-d4 (Internal Standard)	91.57%	Not Reported

Detailed Experimental Protocols

The following are detailed methodologies for the quantification of ezetimibe in human plasma using Ezetimibe-d4 as an internal standard, based on published literature.

Method 1: Quantification of Ezetimibe in Human Plasma[8]

4.1.1. Sample Preparation (Liquid-Liquid Extraction)

• To 200 µL of human plasma in a polypropylene (B1209903) tube, add 20 µL of Ezetimibe-d4 internal standard working solution (45 ng/mL in 50% methanol).

• Vortex the mixture for 10 seconds.

• Add 3 mL of methyl tert-butyl ether.

• Vortex for 10 minutes to extract the analyte and internal standard.

• Centrifuge at 4000 rpm for 5 minutes.

• Transfer the upper organic layer to a clean tube.

• Evaporate the solvent to dryness under a stream of nitrogen gas at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase.

• Inject 10 µL of the reconstituted sample into the LC-MS/MS system.

4.1.2. Chromatographic Conditions

• LC System: Agilent 1200 series

• Column: Gemini C18 (50 x 2.0 mm, 5 µm)

• Mobile Phase: Acetonitrile / 0.1% Formic Acid (70:30, v/v)

• Flow Rate: 0.20 mL/min

• Column Temperature: Ambient

• Run Time: Not specified

4.1.3. Mass Spectrometric Conditions

• Mass Spectrometer: Applied Biosystems API 4000

• Ionization Mode: Electrospray Ionization (ESI), Negative

• MRM Transitions:

  • Ezetimibe: m/z 408.0 → 270.8

  • Ezetimibe-d4: m/z 412.1 → 270.8

• Curtain Gas: 20 psi

• Ion Source Gas 1: 50 psi

• Ion Source Gas 2: 50 psi

• Ionspray Voltage: -4500 V

• Temperature: 650°C

Method 2: Quantification of Total Ezetimibe in Human Plasma[9]

4.2.1. Sample Preparation (Liquid-Liquid Extraction)

• To 100 µL of human plasma, add 25 µL of Ezetimibe-d4 internal standard working solution.

• Add 50 µL of 1M sodium acetate (B1210297) buffer (pH 5.0).

• Add 25 µL of β-glucuronidase from E. coli (1000 U/mL).

• Vortex and incubate at 37°C for 16 hours to hydrolyze the ezetimibe glucuronide.

• Add 2.5 mL of extraction solvent (Diethyl ether: Dichloromethane, 70:30 v/v).

• Vortex for 10 minutes.

• Centrifuge at 4000 rpm for 5 minutes at 10°C.

• Transfer the organic layer to a clean tube.

• Evaporate to dryness under nitrogen at 40°C.

• Reconstitute the residue in 500 µL of mobile phase.

• Inject 10 µL into the LC-MS/MS system.

4.2.2. Chromatographic Conditions

• LC System: Shimadzu

• Column: Discovery C18 (150 x 4.6 mm, 5 µm)

• Mobile Phase: Acetonitrile / 10mM Ammonium formate (B1220265) buffer pH 4.0 (40:60, v/v)

• Flow Rate: 1.0 mL/min

• Column Temperature: 40°C

• Run Time: 4 minutes

4.2.3. Mass Spectrometric Conditions

• Mass Spectrometer: MDS Sciex API-4000

• Ionization Mode: Electrospray Ionization (ESI), Negative

• MRM Transitions:

  • Ezetimibe: m/z 408.40 → 271.0

  • Ezetimibe-d4: m/z 412.10 → 275.10

• Curtain Gas: 10 psi

• Ion Source Gas 1: 45 psi

• Ion Source Gas 2: 55 psi

• Ionspray Voltage: -4500 V

• Temperature: 550°C

Mandatory Visualizations

The following diagrams illustrate key concepts related to ezetimibe's mechanism of action and the use of Ezetimibe-d4 as an internal standard.

Caption: Ezetimibe's mechanism of action in inhibiting cholesterol absorption.

Caption: A typical bioanalytical workflow for ezetimibe quantification.

Caption: The logical relationship of an internal standard in correcting for analytical variability.

References

• 1. graphviz.org [graphviz.org]
• 2. m.youtube.com [m.youtube.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Ezetimibe blocks the internalization of NPC1L1 and cholesterol in mouse small intestine - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. ahajournals.org [ahajournals.org]
• 8. iosrjournals.org [iosrjournals.org]
• 9. globalresearchonline.net [globalresearchonline.net]
• 10. A LC-MS/MS method to quantify the novel cholesterol lowering drug ezetimibe in human serum, urine and feces in healthy subjects genotyped for SLCO1B1 - PubMed [pubmed.ncbi.nlm.nih.gov]

In-Depth Technical Guide: Physical and Chemical Properties of Ezetimibe D4

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical and chemical properties of Ezetimibe D4, a deuterated analog of the cholesterol absorption inhibitor, Ezetimibe. This document is intended to serve as a valuable resource for researchers, scientists, and professionals engaged in drug development, pharmacokinetic studies, and analytical method development. Ezetimibe D4 is primarily utilized as an internal standard for the quantitative analysis of Ezetimibe in biological samples and pharmacokinetic studies due to its similar chemical behavior and distinct mass.[1][2][3]

Core Physical and Chemical Properties

The fundamental physical and chemical characteristics of Ezetimibe D4 are summarized in the table below, providing a consolidated reference for its key properties.

Property	Value	Reference
Chemical Name	(3R,4S)-1-(4-fluorophenyl-2,3,5,6-d4)-3-[(3S)-3-(4-fluorophenyl)-3-hydroxypropyl]-4-(4-hydroxyphenyl)-2-azetidinone	[4][5]
Synonyms	Ezetrol-d4, SCH 58235-d4	[3][4]
CAS Number	1093659-90-5	[1][6]
Molecular Formula	C₂₄H₁₇D₄F₂NO₃	[1][6]
Molecular Weight	413.45 g/mol	[1][6]
Appearance	White solid	[1][6]
Melting Point	152-154°C	[1]
Boiling Point	654.9 ± 55.0 °C at 760 mmHg	[1]
Density	1.3 ± 0.1 g/cm³	[1]
Solubility	Soluble in DMF, DMSO, Ethanol, and Methanol.[4] Practically insoluble in water.[7]
Storage	Long-term storage is recommended at -20°C. May be stored at room temperature for short periods.[2][6]

Mechanism of Action: Cholesterol Absorption Inhibition

Ezetimibe, and by extension its deuterated form, functions by selectively inhibiting the absorption of dietary and biliary cholesterol in the small intestine.[8] The primary molecular target is the Niemann-Pick C1-Like 1 (NPC1L1) protein, a sterol transporter located on the apical membrane of enterocytes.[3][4][7] By binding to NPC1L1, Ezetimibe blocks the uptake of cholesterol, thereby reducing the amount of cholesterol delivered to the liver.[4][7] This leads to an upregulation of LDL receptors on hepatocytes and an increased clearance of LDL-cholesterol from the circulation.

References

• 1. Page loading... [wap.guidechem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. caymanchem.com [caymanchem.com]
• 5. Ezetimibe D4 | CAS No- 1093659-90-5 | Simson Pharma Limited [simsonpharma.com]
• 6. dev.usbio.net [dev.usbio.net]
• 7. accessdata.fda.gov [accessdata.fda.gov]
• 8. Ezetimibe | C24H21F2NO3 | CID 150311 - PubChem [pubchem.ncbi.nlm.nih.gov]

Ezetimibe D4 certificate of analysis and purity

An In-depth Technical Guide to the Certificate of Analysis and Purity of Ezetimibe (B1671841) D4

Introduction

Ezetimibe D4 is the deuterated form of Ezetimibe, a potent cholesterol absorption inhibitor.[1][2] In research and development, particularly in pharmacokinetic and bioanalytical studies, Ezetimibe D4 serves as a critical internal standard for the accurate quantification of Ezetimibe in biological matrices.[3][4] Its use in methods like high-performance liquid chromatography (HPLC) and mass spectrometry ensures precision by distinguishing the analyte from potential interferences.[3][4] This guide provides a detailed overview of the typical Certificate of Analysis (CoA) for Ezetimibe D4, focusing on purity assessment and the analytical methodologies employed.

Understanding the Certificate of Analysis

A Certificate of Analysis is a formal document that confirms a specific batch of a product meets its predetermined specifications. For a reference standard like Ezetimibe D4, the CoA provides crucial data on identity, purity, and physical properties.

Summary of Key Analytical Data

The quantitative data from a typical Ezetimibe D4 Certificate of Analysis is summarized below. These values represent common specifications and results found for this material.

Parameter	Typical Specification	Example Result	Analytical Method
Appearance	White to Off-White Solid	Conforms	Visual Inspection
Chemical Purity	≥ 97%	98.3%[5]	HPLC
Isotopic Purity (Deuteration)	≥ 99% deuterated forms (d1-d4)[5]	≥ 98 atom % D[6]	Mass Spectrometry / NMR
Identity Confirmation	Conforms to structure	Conforms[5][7]	¹H-NMR, IR, Mass Spectrometry
Mass (m/z)	Consistent with molecular weight	[M-H]⁻: 412.1[5]	ESI-MS
Optical Rotation	Specific to batch	[α]ᴰ = -29.7°[5]	Polarimetry
Solubility	Soluble in specified solvents	DMSO (Slightly), Methanol (Slightly)[7]	Visual Inspection
Water Content	Report value	N/A	Karl Fischer (KF) Titration

Experimental Protocols

The determination of purity and identity for Ezetimibe D4 involves a suite of sophisticated analytical techniques. The methodologies below are representative of those used in quality control laboratories.

Purity Determination by High-Performance Liquid Chromatography (HPLC)

HPLC is the primary method for assessing the chemical purity of Ezetimibe D4 and quantifying any related impurities.[8] A stability-indicating reversed-phase HPLC (RP-HPLC) method is typically employed.

• Principle : The method separates Ezetimibe D4 from its process-related impurities and degradation products based on their differential partitioning between a nonpolar stationary phase (e.g., C8 or C18) and a polar mobile phase.

• Instrumentation : A standard HPLC system equipped with a pump, autosampler, column oven, and a UV detector.

• Chromatographic Conditions (Example) :

  • Column : Waters X-Select CSH C18 (4.6 mm × 100 mm, 2.5 µm) or equivalent.

  • Mobile Phase : A gradient elution is often used for optimal separation of all impurities.

    • Mobile Phase A: 0.1% Trifluoroacetic Acid (TFA) in water.

    • Mobile Phase B: 0.1% Trifluoroacetic Acid (TFA) in acetonitrile.

  • Flow Rate : 1.0 mL/min.

  • Detection : UV detection at a wavelength where Ezetimibe and its key impurities have significant absorbance, such as 233 nm or 254 nm.[9]

  • Sample Preparation : A stock solution of the Ezetimibe D4 sample is prepared by accurately weighing and dissolving the material in a suitable solvent, typically acetonitrile, to a final concentration of around 1.0 mg/mL.[2]

• Quantification : The percentage purity is calculated by the area normalization method, where the peak area of Ezetimibe D4 is divided by the total area of all peaks in the chromatogram. Impurities can be quantified against a diluted reference standard.

Identity Confirmation Techniques

Multiple spectroscopic methods are used to confirm the chemical structure of Ezetimibe D4.

• Mass Spectrometry (MS) : Used to confirm the molecular weight and isotopic distribution. Electrospray Ionization (ESI) is a common technique. For Ezetimibe D4 (C₂₄H₁₇D₄F₂NO₃, Mol. Wt. 413.45), the mass spectrum will confirm this weight and the incorporation of deuterium (B1214612) atoms.[7][10]

• Nuclear Magnetic Resonance (NMR) Spectroscopy : ¹H-NMR is used to elucidate the molecular structure. The spectrum is compared against a reference or known structure to confirm identity. The absence or reduction of signals corresponding to the deuterated positions on the N-fluorophenyl ring confirms successful isotopic labeling.

• Infrared (IR) Spectroscopy : Provides information about the functional groups present in the molecule. The resulting spectrum is matched against that of a known reference standard.

Analytical Workflow and Data Relationships

The comprehensive analysis of an Ezetimibe D4 batch follows a structured workflow, from sample reception to the final release, ensuring all quality aspects are thoroughly evaluated.

Caption: Workflow for the quality control analysis of Ezetimibe D4.

References

• 1. pharmaffiliates.com [pharmaffiliates.com]
• 2. Identification, synthesis and characterization of process related desfluoro impurity of ezetimibe and HPLC method validations - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Ezetimibe D4 [myskinrecipes.com]
• 4. Ezetimibe-d4 | 1093659-89-2 | TTB65989 | Biosynth [biosynth.com]
• 5. cdn.caymanchem.com [cdn.caymanchem.com]
• 6. Ezetimibe-d4 [N-(4-fluorophenyl-d4)] | LGC Standards [lgcstandards.com]
• 7. Naarini [admin.naarini.com]
• 8. Ezetimibe: A Review of Analytical Methods for the Drug Substance, Pharmaceutical Formulations and Biological Matrices - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. archives.ijper.org [archives.ijper.org]
• 10. dev.usbio.net [dev.usbio.net]

A Technical Guide to Ezetimibe D4 for Laboratory Applications

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on the commercial sourcing and laboratory applications of Ezetimibe D4. Ezetimibe D4 is the deuterated analog of Ezetimibe, a potent cholesterol absorption inhibitor. Its primary application in a laboratory setting is as an internal standard for the sensitive and accurate quantification of Ezetimibe in biological matrices, most commonly by liquid chromatography-tandem mass spectrometry (LC-MS/MS). This guide offers a comparative overview of commercial suppliers, a detailed experimental protocol for its use in pharmacokinetic studies, and an illustrative representation of Ezetimibe's mechanism of action.

Commercial Suppliers of Ezetimibe D4

For researchers looking to procure Ezetimibe D4 for laboratory use, a variety of commercial suppliers offer this stable isotope-labeled compound. The table below summarizes key quantitative data from several prominent suppliers to facilitate easy comparison. Please note that prices and availability are subject to change and it is recommended to visit the supplier's website for the most current information.

Supplier	CAS Number	Chemical Purity	Isotopic Purity (Enrichment)	Available Pack Sizes
Cayman Chemical	1093659-89-2	≥98%	≥99% deuterated forms (d1-d4)[1][2]	1 mg
Biosynth	1093659-89-2	Information not readily available	Information not readily available	0.5 mg, 1 mg, 2 mg, 5 mg, 10 mg[3]
Clearsynth	1093659-90-5	>98%	Information not readily available	1 mg, 2.5 mg, 5 mg, 10 mg, 500 g[4][5]
MedChemExpress	1093659-90-5	≥98.0%	Information not readily available	1 mg
Acanthus Research	1093659-89-2	Information not readily available	Information not readily available	100 mg[6]
A Chemtek	1093659-89-2	98+%[7]	Information not readily available	Information not readily available
Simson Pharma	1093659-90-5	Information not readily available	Information not readily available	Inquire for pack sizes[8][9]
Toronto Research Chemicals (TRC)	1093659-89-2	>95% (HPLC)	Information not readily available	1 mg, 10 mg
Santa Cruz Biotechnology	1093659-89-2	Information not readily available	Information not readily available	Inquire for pack sizes[10]

Experimental Protocol: Quantification of Ezetimibe in Human Plasma using LC-MS/MS

This section provides a detailed methodology for the quantitative analysis of Ezetimibe in human plasma using Ezetimibe D4 as an internal standard (IS). This protocol is a synthesis of methodologies reported in peer-reviewed scientific literature.

1. Preparation of Stock and Working Solutions:

• Ezetimibe Stock Solution (1 mg/mL): Accurately weigh and dissolve 10 mg of Ezetimibe reference standard in 10 mL of methanol (B129727).

• Ezetimibe D4 (Internal Standard) Stock Solution (0.5 mg/mL): Accurately weigh and dissolve 5 mg of Ezetimibe D4 in 10 mL of methanol.

• Working Solutions: Prepare a series of standard working solutions of Ezetimibe by serially diluting the stock solution with 50% methanol to achieve concentrations ranging from 1 ng/mL to 200 ng/mL. Prepare a working solution of Ezetimibe D4 at a concentration of 45 ng/mL by diluting the IS stock solution with 50% methanol.

2. Sample Preparation (Liquid-Liquid Extraction):

• To 200 µL of human plasma in a clean microcentrifuge tube, add 20 µL of the Ezetimibe D4 working solution (45 ng/mL).

• Vortex mix for 30 seconds.

• Add 1 mL of methyl tert-butyl ether as the extraction solvent.

• Vortex mix vigorously for 10 minutes.

• Centrifuge at 4000 rpm for 5 minutes to separate the organic and aqueous layers.

• Carefully transfer the upper organic layer to a new clean tube.

• Evaporate the organic solvent to dryness under a gentle stream of nitrogen gas at 50°C.

• Reconstitute the dried residue in 200 µL of 50% acetonitrile.

• Vortex mix for 30 seconds to ensure complete dissolution.

• Transfer the reconstituted sample to an autosampler vial for LC-MS/MS analysis.

3. LC-MS/MS Instrumentation and Conditions:

• Liquid Chromatography (LC) System: A high-performance liquid chromatography system capable of gradient elution.

• Column: A C18 reversed-phase column (e.g., Gemini C18, 50 x 2.0 mm, 5 µm).

• Mobile Phase:

  • Mobile Phase A: 0.1% formic acid in water.

  • Mobile Phase B: Acetonitrile.

• Gradient Elution: A suitable gradient program should be developed to achieve good separation of Ezetimibe and the internal standard from endogenous plasma components. A typical starting condition could be 70:30 (A:B) with a linear gradient to 30:70 (A:B) over several minutes.

• Flow Rate: 0.20 mL/min.

• Injection Volume: 5 µL.

• Mass Spectrometer (MS): A triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source operating in negative ionization mode.

• Ionization Mode: Electrospray Ionization (ESI), Negative.

• Multiple Reaction Monitoring (MRM) Transitions:

  • Ezetimibe: m/z 408.0 → 270.8

  • Ezetimibe D4 (IS): m/z 412.1 → 270.8

• Instrument Settings: Optimize instrument parameters such as curtain gas, ion source gas 1 and 2, ionspray voltage, and turbo heater temperature for maximum signal intensity.

4. Data Analysis and Quantification:

• Construct a calibration curve by plotting the peak area ratio of Ezetimibe to Ezetimibe D4 against the corresponding concentration of the calibration standards.

• Perform a linear regression analysis with a weighting factor of 1/x² to determine the best fit for the calibration curve.

• Quantify the concentration of Ezetimibe in the plasma samples by interpolating their peak area ratios from the calibration curve.

Visualizations: Experimental Workflow and Signaling Pathway

To further aid in the understanding of the practical application and mechanism of action of Ezetimibe, the following diagrams have been generated using the DOT language.

Experimental workflow for Ezetimibe quantification.

Mechanism of action of Ezetimibe.

Disclaimer: This document is intended for informational purposes for research professionals and is not a substitute for the detailed product specifications and safety information provided by the suppliers. All laboratory work should be conducted in accordance with established safety protocols and guidelines.

References

• 1. Ezetimibe-d4 | CAS 1093659-89-2 | Cayman Chemical | Biomol.com [biomol.com]
• 2. caymanchem.com [caymanchem.com]
• 3. Ezetimibe-d4 | 1093659-89-2 | TTB65989 | Biosynth [biosynth.com]
• 4. clearsynth.com [clearsynth.com]
• 5. SmallMolecules.com | Ezetimibe D4 (Fluoroaniline - d4) (500 g) from Clearsynth | SmallMolecules.com [smallmolecules.com]
• 6. Ezetimibe-D4 - Acanthus Research [acanthusresearch.com]
• 7. achemtek.com [achemtek.com]
• 8. Ezetimibe D4 | CAS No- 1093659-90-5 | Simson Pharma Limited [simsonpharma.com]
• 9. Ezetimibe - isotope Labelled Compounds [simsonpharma.com]
• 10. scbt.com [scbt.com]

An In-Depth Technical Guide to the Mass Spectrometry Fragmentation Pattern of Ezetimibe D4

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the mass spectrometry fragmentation pattern of Ezetimibe D4, a deuterated isotopologue of the cholesterol-lowering drug Ezetimibe. Ezetimibe D4 is widely used as an internal standard in bioanalytical methods for the accurate quantification of Ezetimibe in biological matrices. A thorough understanding of its behavior in a mass spectrometer is crucial for method development, validation, and data interpretation.

Mass Spectrometry Fragmentation of Ezetimibe D4

Under negative ion electrospray ionization (ESI) conditions, Ezetimibe D4 readily forms a deprotonated precursor ion [M-H]⁻. Collision-induced dissociation (CID) of this precursor ion primarily results in the cleavage of the azetidinone ring, a characteristic fragmentation pathway for Ezetimibe and its analogues.[1]

The deuteration in Ezetimibe D4 is typically on the fluorophenyl ring, which is not directly involved in the primary fragmentation. Therefore, the fragmentation pattern of Ezetimibe D4 is analogous to that of unlabeled Ezetimibe, with a corresponding mass shift of 4 Da for the fragment ion containing the deuterated ring system.

Quantitative Data Summary

The primary fragmentation transition monitored for the quantification of Ezetimibe D4 in multiple reaction monitoring (MRM) mode is summarized in the table below. This transition is selected for its high specificity and intensity, ensuring sensitive and reliable detection.

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Ionization Mode
Ezetimibe D4	412.0 / 412.10	275.10	Negative ESI
Ezetimibe	408.3 / 408.40	271.10	Negative ESI

Table 1: Key mass transitions for Ezetimibe D4 and Ezetimibe in negative ion ESI-MS/MS.[1][2]

Fragmentation Pathway

The fragmentation of the Ezetimibe D4 precursor ion is initiated by the cleavage of the four-membered azetidinone (β-lactam) ring. This process results in the formation of a stable product ion at m/z 275.10.

Caption: Fragmentation of Ezetimibe D4 precursor ion to its major product ion.

Experimental Protocols for LC-MS/MS Analysis

The following section outlines a representative experimental protocol for the analysis of Ezetimibe D4, compiled from various validated methods in the scientific literature.[2][3][4]

Sample Preparation: Liquid-Liquid Extraction (LLE)

• To 200 µL of plasma sample, add 20 µL of Ezetimibe D4 internal standard working solution.

• Vortex the sample for 10 seconds.

• Add 3 mL of methyl tert-butyl ether and vortex for 10 minutes.

• Centrifuge at 4000 rpm for 5 minutes to separate the organic and aqueous layers.

• Transfer the organic layer to a clean tube and evaporate to dryness under a stream of nitrogen at 50°C.

• Reconstitute the dried residue with 200 µL of 50% acetonitrile (B52724) and vortex for 30 seconds before injection.

Liquid Chromatography (LC) Parameters

Parameter	Typical Value
Column	Gemini C18 (50 x 2.0 mm, 5 µm) or equivalent
Mobile Phase	Acetonitrile / 0.1% Formic Acid (70:30, v/v)
Flow Rate	0.20 mL/min
Column Temperature	35°C
Injection Volume	10 µL

Table 2: Typical liquid chromatography parameters for Ezetimibe D4 analysis.

Mass Spectrometry (MS) Parameters

Parameter	Typical Value
Ionization Mode	Electrospray Ionization (ESI), Negative
Ion Spray Voltage	-4500 V
Source Temperature	650°C
Curtain Gas	20 psi
Ion Source Gas 1	50 psi
Ion Source Gas 2	50 psi
Declustering Potential	-75 V
Collision Energy	-22 eV
Dwell Time	150 ms

Table 3: Typical mass spectrometry parameters for Ezetimibe D4 analysis.[3]

Caption: A generalized workflow for the LC-MS/MS analysis of Ezetimibe D4.

Ezetimibe's Mechanism of Action: A Signaling Pathway Overview

Ezetimibe lowers cholesterol by inhibiting the absorption of dietary and biliary cholesterol in the small intestine. Its primary molecular target is the Niemann-Pick C1-Like 1 (NPC1L1) protein, a sterol transporter located on the brush border membrane of enterocytes.

The binding of Ezetimibe to NPC1L1 prevents the formation of the NPC1L1/cholesterol complex and its subsequent internalization via a clathrin-mediated endocytosis pathway.[5][6] This blockade results in a reduction of cholesterol delivery to the liver, leading to an upregulation of LDL receptors and increased clearance of LDL-cholesterol from the bloodstream.

Caption: Ezetimibe inhibits cholesterol absorption by targeting the NPC1L1 transporter.

References

• 1. Effect of iTRAQ labeling on the relative abundance of peptide fragment ions produced by MALDI-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. globalresearchonline.net [globalresearchonline.net]
• 3. iosrjournals.org [iosrjournals.org]
• 4. researchgate.net [researchgate.net]
• 5. tandfonline.com [tandfonline.com]
• 6. academic.oup.com [academic.oup.com]

Stability of Ezetimibe D4 in Various Solvents: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the stability of Ezetimibe D4, a deuterated analog of the cholesterol absorption inhibitor Ezetimibe. Due to the limited availability of direct stability studies on Ezetimibe D4, this guide leverages extensive data from its non-deuterated counterpart, Ezetimibe, and incorporates established principles of the kinetic isotope effect to project the stability of the deuterated compound.

Introduction

Ezetimibe D4 is a stable isotope-labeled version of Ezetimibe, where four hydrogen atoms on one of the fluorophenyl rings have been replaced with deuterium (B1214612). This labeling is primarily utilized for pharmacokinetic studies and as an internal standard in bioanalytical assays. Understanding its stability in various solvents is critical for the accurate preparation of stock solutions, formulation development, and the integrity of experimental results.

The substitution of hydrogen with deuterium typically leads to a stronger carbon-deuterium (C-D) bond compared to the carbon-hydrogen (C-H) bond. This phenomenon, known as the kinetic isotope effect, often results in slower metabolic and chemical degradation rates for deuterated compounds.[1][][3] Therefore, it is scientifically reasonable to infer that Ezetimibe D4 will exhibit at least comparable, if not superior, stability to Ezetimibe under identical conditions.

Data Presentation

Table 1: Solubility of Ezetimibe in Common Organic Solvents

Solvent	Solubility (approx.)
Dimethyl Sulfoxide (DMSO)	≥15 mg/mL
Ethanol	≥20 mg/mL
Dimethylformamide (DMF)	≥20 mg/mL
Methanol	Soluble (exact value not specified)
Acetonitrile	Soluble (used in mobile phases)

Data is for the non-deuterated Ezetimibe and is expected to be comparable for Ezetimibe D4.

Table 2: Summary of Forced Degradation Studies on Ezetimibe

Stress Condition	Reagents and Conditions	Percentage Degradation (approx.)
Acid Hydrolysis	0.1 M HCl at 80°C for 2 hours	10.71%
Alkaline Hydrolysis	0.1 M NaOH at 80°C for 2 hours	1.06%
Oxidative Degradation	30% H₂O₂ at 80°C for 2 hours	1.37%
Thermal Degradation	70°C for 48 hours (solid state)	8.25%
Photolytic Degradation	Exposure to sunlight for 48 hours (solid state)	2.49%

Data is for the non-deuterated Ezetimibe. Ezetimibe D4 is expected to show similar or less degradation under these conditions.

Experimental Protocols

Protocol 1: Preparation of Ezetimibe/Ezetimibe D4 Stock Solutions

• Weighing: Accurately weigh the required amount of Ezetimibe or Ezetimibe D4 solid.

• Dissolution: Dissolve the compound in a suitable organic solvent such as DMSO, ethanol, or DMF. Sonication can be used to facilitate dissolution.

• Dilution: Dilute the solution to the desired final concentration with the same solvent.

• Storage: Store stock solutions at -20°C or -80°C in tightly sealed vials to minimize solvent evaporation and exposure to moisture. For aqueous solutions, it is recommended to prepare them fresh and not store for more than one day.

Protocol 2: Forced Degradation Study (Adapted from Ezetimibe studies)

• Acid Degradation: Dissolve Ezetimibe D4 in a suitable solvent and add 0.1 M HCl. Heat the solution at 80°C for 2 hours. Neutralize the solution before analysis.

• Alkaline Degradation: Dissolve Ezetimibe D4 in a suitable solvent and add 0.1 M NaOH. Heat the solution at 80°C for 2 hours. Neutralize the solution before analysis.

• Oxidative Degradation: Dissolve Ezetimibe D4 in a suitable solvent and add 30% H₂O₂. Heat the solution at 80°C for 2 hours.

• Thermal Degradation: Expose the solid Ezetimibe D4 powder to a temperature of 70°C for 48 hours.

• Photolytic Degradation: Expose the solid Ezetimibe D4 powder to direct sunlight for 48 hours.

• Analysis: Analyze the stressed samples using a stability-indicating HPLC method to determine the percentage of degradation.

Mandatory Visualization

Caption: Experimental workflow for the stability testing of Ezetimibe D4.

Caption: General degradation pathways for Ezetimibe.

Conclusion

References

• 1. Stabilizing pharmaceuticals with deuterium - Advanced Science News [advancedsciencenews.com]
• 3. Deuterated Compounds: Optimizing Drug Stability [piramal.devtest.in.net]

Pharmacokinetic Profile of Deuterated Ezetimibe: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Ezetimibe (B1671841) is a potent lipid-lowering agent that inhibits the intestinal absorption of cholesterol by targeting the Niemann-Pick C1-Like 1 (NPC1L1) protein.[1] Pharmacokinetic enhancement through selective deuteration is a modern drug development strategy aimed at improving a molecule's metabolic profile by leveraging the kinetic isotope effect. This guide provides a comprehensive overview of the known pharmacokinetic profile of ezetimibe and offers a scientifically grounded projection of the anticipated profile of a deuterated analogue.

While direct, publicly available clinical data comparing deuterated ezetimibe to its non-deuterated counterpart is limited, this document synthesizes the extensive data on standard ezetimibe to build a foundational understanding. We will explore the established absorption, distribution, metabolism, and excretion (ADME) pathways of ezetimibe and delineate the theoretical, yet predictable, impact of deuterium (B1214612) substitution on these processes. This guide includes detailed summaries of standard ezetimibe's pharmacokinetic parameters, typical experimental methodologies, and visual representations of its mechanism and study workflows.

Introduction: The Rationale for Deuterating Ezetimibe

Deuterium, a stable, non-radioactive isotope of hydrogen, forms a stronger covalent bond with carbon than protium (B1232500) (regular hydrogen).[2] This difference in bond strength can slow the rate of chemical reactions where the cleavage of a carbon-hydrogen bond is the rate-limiting step, a phenomenon known as the Deuterium Kinetic Isotope Effect (KIE).[2][3]

In drug development, selective deuteration is employed to retard metabolic processes, particularly those mediated by cytochrome P450 (CYP) enzymes or other metabolic pathways.[2][3] The primary goals of this strategy include:

• Increasing drug half-life and exposure (AUC).

• Reducing the formation of specific metabolites, which may be reactive or toxic.

• Potentially lowering the required dose and frequency of administration.[2]

Ezetimibe's metabolism is dominated by glucuronidation, a phase II reaction, with minimal involvement of oxidative (phase I) metabolism.[4][5][6] Strategic deuteration could potentially slow these metabolic pathways, leading to altered pharmacokinetics.

Mechanism of Action: Ezetimibe and NPC1L1

Ezetimibe selectively inhibits the absorption of dietary and biliary cholesterol from the small intestine.[1] Its molecular target is the NPC1L1 sterol transporter located on the brush border of jejunal enterocytes.[1] By binding to NPC1L1, ezetimibe prevents the uptake of cholesterol into enterocytes. This leads to a depletion of hepatic cholesterol stores, which in turn causes an upregulation of LDL receptors on hepatocytes and increased clearance of LDL-cholesterol from the bloodstream.[1]

Figure 1: Ezetimibe's Mechanism of Action.

Pharmacokinetic Profile: Ezetimibe and Projections for Deuterated Ezetimibe

The pharmacokinetic profile of ezetimibe is characterized by rapid absorption and extensive metabolism into its pharmacologically active glucuronide metabolite. Both parent drug and metabolite undergo enterohepatic recycling, contributing to a long half-life.[6][7]

Absorption

Following oral administration, ezetimibe is rapidly absorbed.[1][6] Food does not significantly affect the overall absorption (AUC), but a high-fat meal can increase the peak plasma concentration (Cmax) of the parent compound.[1][5]

Distribution

Both ezetimibe and its active metabolite, ezetimibe-glucuronide (B19564), are highly bound to human plasma proteins (>90%).[1][5]

Metabolism

Ezetimibe's primary metabolic pathway is extensive phase II glucuronide conjugation in the small intestine and liver, forming ezetimibe-glucuronide.[4][5][6] This metabolite is pharmacologically active, and together with the parent drug, constitutes "total ezetimibe".[6][7] Minimal oxidative (phase I) metabolism has been observed.[4][8]

Anticipated Impact of Deuteration: Deuteration at sites susceptible to metabolism could slow the rate of glucuronidation and any minor oxidative processes. This would be expected to:

• Increase the ratio of parent drug to metabolite: A slower conjugation rate would lead to higher circulating levels of the parent ezetimibe.

• Prolong the half-life: By reducing the rate of metabolic clearance, the overall elimination half-life of the parent drug and potentially the total drug could be extended.

Excretion

Ezetimibe is eliminated primarily through feces (approx. 78%), mostly as the parent compound, while about 11% is excreted in the urine, mainly as ezetimibe-glucuronide.[6] The long half-life of approximately 22 hours for both ezetimibe and its glucuronide is attributed to significant enterohepatic recycling.[1][6]

Quantitative Pharmacokinetic Data

The following tables summarize the key pharmacokinetic parameters for a standard 10 mg oral dose of ezetimibe in healthy adults and provide a qualitative projection for a deuterated analogue.

Table 1: Pharmacokinetic Parameters of Ezetimibe (Parent Drug)

Parameter	Value (Mean ± SD or Range)	Projected Impact of Deuteration
Tmax (Time to Peak Conc.)	4 to 12 hours[1][8]	Unlikely to change significantly
Cmax (Peak Plasma Conc.)	3.4 to 5.5 ng/mL[8]	Potentially Increased
AUC (Total Exposure)	Variable (CV: 35-60%)[8]	Potentially Increased
Protein Binding	>99.5%[9]	Unlikely to change

| Terminal Half-life (t½) | ~22 hours[1][8] | Potentially Increased |

Table 2: Pharmacokinetic Parameters of Ezetimibe-Glucuronide (Active Metabolite)

Parameter	Value (Mean ± SD or Range)	Projected Impact of Deuteration
Tmax (Time to Peak Conc.)	1 to 2 hours[1][8]	Potentially Delayed
Cmax (Peak Plasma Conc.)	45 to 71 ng/mL[8]	Potentially Decreased
AUC (Total Exposure)	Constitutes 80-90% of total drug[8]	May decrease relative to parent
Protein Binding	88 to 92%[9]	Unlikely to change

| Terminal Half-life (t½) | ~22 hours[1][8] | May show a modest increase |

Experimental Protocols

Detailed below is a representative methodology for a clinical pharmacokinetic study of an oral drug like ezetimibe, designed to assess its ADME profile or compare it with a modified version such as a deuterated analogue.

Study Design

A typical design would be a randomized, single-dose, two-period crossover study in healthy adult volunteers under fasting conditions.

• Subjects: A cohort of healthy male and female volunteers, screened for inclusion/exclusion criteria (e.g., no significant medical conditions, not taking confounding medications).

• Randomization: Subjects are randomly assigned to receive either the test drug (Deuterated Ezetimibe) or the reference drug (Standard Ezetimibe) in the first period.

• Washout: A sufficient washout period (e.g., 14-21 days) is implemented between periods to ensure complete elimination of the drug from the first period.

• Crossover: In the second period, subjects receive the alternate treatment.

Dosing and Sample Collection

• Administration: A single oral dose (e.g., 10 mg) of the respective drug is administered with a standardized volume of water after an overnight fast.

• Blood Sampling: Serial venous blood samples are collected in appropriate anticoagulant tubes at predefined time points: pre-dose (0 hours) and at multiple post-dose intervals (e.g., 0.5, 1, 1.5, 2, 4, 6, 8, 12, 24, 48, 72, and 96 hours).

• Plasma Processing: Blood samples are centrifuged to separate plasma, which is then transferred to labeled cryovials and stored at -70°C or below until analysis.

Bioanalytical Method

• Technique: Plasma concentrations of ezetimibe and ezetimibe-glucuronide are quantified using a validated Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS) method.

• Internal Standard: A stable isotope-labeled version of the analyte, such as ezetimibe-d4, is used as an internal standard to ensure accuracy and precision.[10]

• Validation: The method must be validated according to regulatory guidelines for specificity, linearity, accuracy, precision, recovery, and stability.

Pharmacokinetic and Statistical Analysis

• Parameter Calculation: Key pharmacokinetic parameters (Cmax, Tmax, AUC0-t, AUC0-∞, t½) are calculated for both parent drug and metabolite using non-compartmental analysis software.

• Statistical Comparison: The parameters for the test and reference drugs are compared using statistical methods, typically an analysis of variance (ANOVA) on log-transformed Cmax and AUC data.

Figure 2: Typical Workflow for a Clinical PK Study.

Conclusion

The pharmacokinetic profile of standard ezetimibe is well-established, defined by rapid absorption, extensive conversion to an active glucuronide metabolite, and a long half-life facilitated by enterohepatic recycling. While clinical data on deuterated ezetimibe is not widely available, the principles of the kinetic isotope effect provide a strong basis for predicting its pharmacokinetic behavior. Strategic deuteration is expected to slow the rate of metabolism, primarily glucuronidation, which would likely result in increased exposure (AUC) and a longer half-life for the parent compound. Such modifications could potentially lead to an enhanced therapeutic profile, allowing for lower dosing or improved efficacy. Definitive characterization, however, will require dedicated clinical trials following rigorous experimental protocols as outlined in this guide.

References

• 1. Ezetimibe - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. Deuterium: Slowing Metabolism One C–H Bond At A Time - Ingenza [ingenza.com]
• 3. The kinetic isotope effect in the search for deuterated drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pdf.hres.ca [pdf.hres.ca]
• 5. go.drugbank.com [go.drugbank.com]
• 6. Ezetimibe: a review of its metabolism, pharmacokinetics and drug interactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. accessdata.fda.gov [accessdata.fda.gov]
• 9. accessdata.fda.gov [accessdata.fda.gov]
• 10. dovepress.com [dovepress.com]

Protocols & Analytical Methods

Application Note and Protocol: Ezetimibe D4 as an Internal Standard in Bioanalytical Methods

Audience: Researchers, scientists, and drug development professionals.

Purpose: This document provides a detailed application note and protocol for the use of Ezetimibe (B1671841) D4 as an internal standard in the quantitative analysis of Ezetimibe in biological matrices using liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Introduction

Ezetimibe is a lipid-lowering agent that inhibits the absorption of cholesterol from the small intestine.[1][2][3][4] Accurate and reliable quantification of Ezetimibe in biological samples is crucial for pharmacokinetic, pharmacodynamic, and bioequivalence studies.[5][6][7] The use of a stable isotope-labeled internal standard, such as Ezetimibe D4, is the gold standard for correcting for variability in sample preparation and instrument response, ensuring the highest accuracy and precision of the analytical method.[8][9][10] Ezetimibe D4 is an ideal internal standard as it shares identical physicochemical properties with the analyte, Ezetimibe, but has a different mass, allowing for its distinct detection by mass spectrometry.[9]

Mechanism of Action of Ezetimibe

Ezetimibe selectively inhibits the absorption of dietary and biliary cholesterol at the brush border of the small intestine.[3][11][12] Its primary molecular target is the Niemann-Pick C1-Like 1 (NPC1L1) protein, a sterol transporter.[1][2][3][4] By binding to NPC1L1, Ezetimibe blocks the internalization of cholesterol into enterocytes.[1][2] This leads to a reduction in the delivery of cholesterol to the liver, which in turn upregulates the expression of LDL receptors on hepatocytes, resulting in increased clearance of LDL-cholesterol from the bloodstream.[4][11]

Caption: Mechanism of action of Ezetimibe.

Experimental Protocols

This section details the methodologies for the quantification of Ezetimibe in plasma using Ezetimibe D4 as an internal standard. The protocols are based on established and validated LC-MS/MS methods.[5][6][9][13]

Materials and Reagents

• Ezetimibe reference standard

• Ezetimibe D4 internal standard[8]

• HPLC-grade methanol (B129727), acetonitrile (B52724), and water

• Formic acid or ammonium (B1175870) formate

• Human or animal plasma (e.g., K2 EDTA)

• Extraction solvent (e.g., methyl tert-butyl ether, or a mixture of diethyl ether and dichloromethane)

Stock and Working Solutions Preparation

• Primary Stock Solutions (1 mg/mL): Accurately weigh and dissolve Ezetimibe and Ezetimibe D4 in methanol to prepare individual stock solutions of 1 mg/mL.

• Working Standard Solutions: Prepare serial dilutions of the Ezetimibe stock solution with 50% methanol to create working standard solutions for calibration curve and quality control (QC) samples.

• Internal Standard Working Solution: Dilute the Ezetimibe D4 stock solution with 50% methanol to a final concentration (e.g., 45 ng/mL or 100 ng/mL).[6][7]

Sample Preparation (Liquid-Liquid Extraction)

This is a commonly used, simple, and effective method for extracting Ezetimibe from plasma.[5][6][13]

Caption: Liquid-Liquid Extraction Workflow.

Protocol:

• To a 1.5 mL microcentrifuge tube, add the required volume of plasma sample (e.g., 100 µL).[7]

• Spike with the internal standard working solution (e.g., 20 µL of 100 ng/mL Ezetimibe D4).[7]

• Add the extraction solvent (e.g., 1 mL of methyl tert-butyl ether).[7]

• Vortex the mixture for a specified time (e.g., 10-20 minutes).[6][7]

• Centrifuge the samples to separate the organic and aqueous layers (e.g., at 3000-4000 rpm for 5 minutes).[6][7]

• Carefully transfer the upper organic layer to a new tube.

• Evaporate the organic solvent to dryness under a gentle stream of nitrogen gas.

• Reconstitute the dried residue in a suitable solvent, such as the mobile phase or 50% acetonitrile (e.g., 200-500 µL).[6][7]

• Vortex briefly and transfer to an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Conditions

The following tables summarize typical LC-MS/MS parameters for the analysis of Ezetimibe using Ezetimibe D4 as an internal standard.

Table 1: Liquid Chromatography Conditions

Parameter	Condition 1	Condition 2
Column	Gemini C18 (50 x 2.0 mm, 5 µm)[5][6]	Discovery C18 (150 x 4.6 mm, 5 µm)[13]
Mobile Phase	Acetonitrile / 0.1% Formic Acid (70:30, v/v)[5][6]	Acetonitrile / 10mM Ammonium Formate (pH 4.0) (40:60, v/v)[13]
Flow Rate	0.20 mL/min[5][6]	1.0 mL/min[13]
Column Temp.	35°C[6]	Ambient
Injection Vol.	5 µL[7]	20 µL[10]
Run Time	~4 min[13]	~6.3 min[10]

Table 2: Mass Spectrometry Conditions

Parameter	Setting
Ionization Mode	Electrospray Ionization (ESI), Negative[5][6][13]
Scan Type	Multiple Reaction Monitoring (MRM)[5][6][13]
MRM Transition (Ezetimibe)	m/z 408.0 → 270.8[5][6] or 408.4 → 271.0[13]
MRM Transition (Ezetimibe D4)	m/z 412.1 → 270.8[5][6] or 412.1 → 275.1[9][13]
Dwell Time	200 msec[13]

Method Validation and Performance

A summary of typical method validation parameters is presented below.

Table 3: Method Validation Parameters

Parameter	Typical Range/Value
Linearity Range	0.1 - 20 ng/mL[5][6] or 4.0 - 400.0 ng/mL[13]
Correlation Coefficient (r²)	> 0.999[5][6]
Intra-day Precision (%CV)	1.08% - 4.38%[6]
Inter-day Precision (%CV)	1.69% - 4.06%[6]
Accuracy (%RE)	Within ± 2.0%[6]
Extraction Recovery (Ezetimibe)	80.6% - 96.32%[6][13]
Extraction Recovery (Ezetimibe D4)	~91.57%[6]
Lower Limit of Quantification (LLOQ)	0.1 ng/mL[5][6] or 4.0 ng/mL[13]

Conclusion

The use of Ezetimibe D4 as an internal standard in LC-MS/MS bioanalytical methods provides a robust, sensitive, and reliable approach for the quantification of Ezetimibe in biological matrices. The detailed protocols and performance data presented in this application note serve as a comprehensive guide for researchers and scientists in the field of drug development and clinical pharmacology. The described methods are well-validated and suitable for high-throughput analysis in pharmacokinetic and bioequivalence studies.

References

• 1. PathWhiz [pathbank.org]
• 2. The Mechanism of Action of Ezetimibe (Zetia) on the Inhibition of Cholesterol Absorption [ebmconsult.com]
• 3. go.drugbank.com [go.drugbank.com]
• 4. What is the mechanism of Ezetimibe? [synapse.patsnap.com]
• 5. [PDF] Development and validation of simple and rapid LC-MS / MS method for ezetimibe in human plasma and its application to bioequivalence study | Semantic Scholar [semanticscholar.org]
• 6. iosrjournals.org [iosrjournals.org]
• 7. Pharmacokinetic and pharmacodynamic interaction between ezetimibe and rosuvastatin in healthy male subjects - PMC [pmc.ncbi.nlm.nih.gov]
• 8. biosynth.com [biosynth.com]
• 9. Simultaneous determination of ezetimibe and simvastatin in rat plasma by stable-isotope dilution LC-ESI–MS/MS and its application to a pharmacokinetic study - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Development and Validation of an LC-MS-MS Method for the Simultaneous Determination of Simvastatin, Simvastatin Acid and Ezetimibe in Human Plasma and Its Application to Pharmacokinetic Study in the Indian Population - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Ezetimibe therapy: mechanism of action and clinical update - PMC [pmc.ncbi.nlm.nih.gov]
• 12. The pharmacokinetics of ezetimibe - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. globalresearchonline.net [globalresearchonline.net]

Application Note and Protocol for the Quantification of Ezetimibe in Plasma using Ezetimibe-D4 as an Internal Standard

Audience: Researchers, scientists, and drug development professionals.

Introduction

Ezetimibe (B1671841) is a lipid-lowering compound that inhibits the absorption of cholesterol from the small intestine.[1] Accurate quantification of ezetimibe and its active glucuronide metabolite in plasma is crucial for pharmacokinetic, bioequivalence, and toxicokinetic studies. This document provides a detailed protocol for the analysis of ezetimibe in plasma samples using liquid chromatography-tandem mass spectrometry (LC-MS/MS) with Ezetimibe-D4 as an internal standard (IS). Ezetimibe-D4, a deuterated form of the drug, is an ideal internal standard as it shares similar physicochemical properties with the analyte, ensuring accurate and precise quantification by correcting for variations during sample preparation and analysis.[1][2]

Principle

This method utilizes a robust and sensitive LC-MS/MS assay for the determination of ezetimibe in plasma. Plasma samples are first fortified with the internal standard, Ezetimibe-D4. The analyte and IS are then extracted from the plasma matrix using either liquid-liquid extraction (LLE) or solid-phase extraction (SPE). Following extraction, the samples are analyzed by reverse-phase liquid chromatography coupled with a tandem mass spectrometer operating in multiple reaction monitoring (MRM) mode. Quantification is achieved by comparing the peak area ratio of the analyte to the internal standard against a calibration curve prepared in the same biological matrix.

Materials and Reagents

• Ezetimibe reference standard

• Ezetimibe-D4 (Internal Standard)

• HPLC-grade acetonitrile (B52724), methanol (B129727), and water

• Formic acid or ammonium (B1175870) acetate

• Methyl tert-butyl ether (for LLE)

• Diethyl ether and Dichloromethane (for LLE)

• Solid Phase Extraction (SPE) cartridges (e.g., C18)

• Control human or animal plasma (with appropriate anticoagulant, e.g., K2EDTA)

• β-Glucuronidase (for total ezetimibe analysis, if required)

Experimental Protocols

Preparation of Stock and Working Solutions

• Primary Stock Solutions: Prepare individual stock solutions of Ezetimibe and Ezetimibe-D4 in a suitable solvent such as methanol or DMSO at a concentration of 1 mg/mL.

• Working Standard Solutions: Prepare serial dilutions of the Ezetimibe stock solution with a mixture of methanol and water to create working standard solutions for spiking into the plasma to generate calibration curves and quality control (QC) samples.

• Internal Standard Working Solution: Dilute the Ezetimibe-D4 stock solution with a mixture of methanol and water to a final concentration (e.g., 45 ng/mL).[3]

Sample Preparation

Two common extraction methods are described below. The choice of method may depend on laboratory preference, sample volume, and desired throughput.

• To a 200 µL aliquot of plasma sample in a polypropylene (B1209903) tube, add 20 µL of the Ezetimibe-D4 internal standard working solution and vortex for 10 seconds.[3]

• Add 3 mL of methyl tert-butyl ether (or a 70:30 v/v mixture of diethyl ether and dichloromethane) and vortex for 10 minutes.[3][4]

• Centrifuge the samples at 4000 rpm for 5 minutes to separate the organic and aqueous layers.[3]

• Transfer the supernatant organic layer to a clean tube.

• Evaporate the organic solvent to dryness under a gentle stream of nitrogen at approximately 40°C.

• Reconstitute the dried residue in a specific volume (e.g., 200 µL) of the mobile phase.[5]

• Vortex the reconstituted sample and transfer it to an autosampler vial for LC-MS/MS analysis.

• Condition an SPE cartridge (e.g., C18) according to the manufacturer's instructions, typically with methanol followed by water.

• To a plasma sample, add the Ezetimibe-D4 internal standard working solution.

• Load the plasma sample onto the conditioned SPE cartridge.

• Wash the cartridge with a weak organic solvent to remove interferences.

• Elute the analyte and internal standard with a stronger organic solvent (e.g., acetonitrile or methanol).

• Evaporate the eluate to dryness and reconstitute as described in the LLE protocol.

LC-MS/MS Analysis

The following are typical LC-MS/MS conditions. These should be optimized for the specific instrumentation used.

Table 1: Liquid Chromatography Parameters

Parameter	Typical Value
Column	C18 column (e.g., Agilent Extend C18, Gemini C18, Discovery C18)[3][4][6]
Mobile Phase	Acetonitrile and water with a modifier (e.g., 0.1% formic acid or 10mM ammonium acetate)[3][4][6]
Gradient/Isocratic	Isocratic or gradient elution can be used. A common isocratic mobile phase is 70:30 (v/v) acetonitrile:0.1% formic acid.[3]
Flow Rate	0.2 - 1.0 mL/min[3][4][6]
Injection Volume	5 - 20 µL
Column Temperature	Ambient or controlled (e.g., 40°C)

Table 2: Mass Spectrometry Parameters

Parameter	Typical Value
Ionization Mode	Electrospray Ionization (ESI), typically in negative ion mode.[3][4][6]
Scan Type	Multiple Reaction Monitoring (MRM)
MRM Transitions	Ezetimibe: m/z 408.0 → 270.8[3] or m/z 408.4 → 271.0[4][6] Ezetimibe-D4: m/z 412.1 → 270.8[3] or m/z 412.10 → 275.10[4]
Collision Gas	Argon
Dwell Time	Optimized for the number of concurrent MRM transitions.

Data Presentation and Quantitative Analysis

Calibration Curve and Quality Control

A calibration curve is constructed by plotting the peak area ratio of ezetimibe to Ezetimibe-D4 against the nominal concentration of the calibration standards. A linear regression with a weighting factor (e.g., 1/x² or 1/x) is typically used.[3] Quality control samples at low, medium, and high concentrations are analyzed with each batch of samples to ensure the accuracy and precision of the method.

Quantitative Data Summary

The performance of the method should be validated according to regulatory guidelines. Key validation parameters are summarized in the table below, with typical values reported in the literature.

Table 3: Method Validation Parameters

Parameter	Typical Performance
Linearity Range	0.1 - 20 ng/mL for ezetimibe in plasma.[3][6] For total ezetimibe, the range can be higher, for example, 4 - 400 ng/mL.[4]
Correlation Coefficient (r²)	> 0.99[3]
Lower Limit of Quantification (LLOQ)	0.1 ng/mL[3]
Intra-day Precision (%CV)	< 15% (typically < 5%)[3]
Inter-day Precision (%CV)	< 15% (typically < 10%)[3][6]
Accuracy (%RE)	Within ±15% (typically within ±5%)[3]
Extraction Recovery (%)	Ezetimibe: 85.23% - 96.32%[3] Ezetimibe-D4: ~91.57%[3]

Visualization of the Experimental Workflow

The following diagram illustrates the general workflow for the analysis of ezetimibe in plasma using Ezetimibe-D4 as an internal standard.

Caption: Workflow for Ezetimibe Analysis in Plasma.

Conclusion

The use of Ezetimibe-D4 as an internal standard in LC-MS/MS analysis provides a highly specific, sensitive, and reliable method for the quantification of ezetimibe in plasma samples. The detailed protocol and performance characteristics presented here serve as a comprehensive guide for researchers in the fields of pharmacology and drug development. Adherence to this protocol and proper method validation will ensure the generation of high-quality data for pharmacokinetic and other related studies.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. iosrjournals.org [iosrjournals.org]
• 4. globalresearchonline.net [globalresearchonline.net]
• 5. Simultaneous determination of ezetimibe and simvastatin in rat plasma by stable-isotope dilution LC-ESI–MS/MS and its application to a pharmacokinetic study - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Simultaneous determination of ezetimibe and its glucuronide metabolite in human plasma by solid phase extraction and liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Application of Ezetimibe-d4 in Clinical Pharmacokinetic Studies: Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of Ezetimibe-d4 in clinical pharmacokinetic studies. Ezetimibe-d4 is a deuterated analog of Ezetimibe (B1671841) and is commonly utilized as an internal standard (IS) in bioanalytical methods for the quantification of Ezetimibe and its active metabolite, Ezetimibe-glucuronide, in biological matrices. Its use is critical for correcting for variability during sample preparation and analysis, thereby ensuring the accuracy and precision of pharmacokinetic data.

Introduction to Ezetimibe Pharmacokinetics

Ezetimibe is a lipid-lowering agent that inhibits the absorption of cholesterol from the small intestine.[1][2] Its molecular target is the Niemann-Pick C1-Like 1 (NPC1L1) protein, a sterol transporter.[1][2] Following oral administration, Ezetimibe is rapidly absorbed and extensively metabolized, primarily in the small intestine and liver, to its pharmacologically active phenolic glucuronide metabolite, Ezetimibe-glucuronide.[1][3][4] Both Ezetimibe and Ezetimibe-glucuronide are highly bound to plasma proteins (>90%).[3][4] The plasma concentration-time profile of Ezetimibe often shows multiple peaks, which is suggestive of enterohepatic recycling.[1][3] The terminal half-life of both Ezetimibe and its glucuronide is approximately 22 hours.[3][4][5]

Role of Ezetimibe-d4 in Pharmacokinetic Analysis

In quantitative bioanalysis by liquid chromatography-tandem mass spectrometry (LC-MS/MS), a stable isotope-labeled internal standard is the gold standard. Ezetimibe-d4 serves this purpose in Ezetimibe pharmacokinetic studies. Its key advantages include:

• Similar Physicochemical Properties: Ezetimibe-d4 has nearly identical chemical and physical properties to Ezetimibe, ensuring it behaves similarly during sample extraction, chromatography, and ionization.

• Mass Differentiation: The mass difference between Ezetimibe-d4 and Ezetimibe allows for their distinct detection by the mass spectrometer, enabling accurate quantification of the analyte.

• Correction for Variability: It effectively compensates for variations in sample preparation (e.g., extraction efficiency) and instrument response (e.g., matrix effects).

Quantitative Data Summary

The following tables summarize key pharmacokinetic parameters for Ezetimibe and bioanalytical method parameters for its quantification using Ezetimibe-d4.

Table 1: Pharmacokinetic Parameters of Ezetimibe after a Single 10 mg Oral Dose in Healthy Adults

Parameter	Ezetimibe	Total Ezetimibe (Ezetimibe + Ezetimibe-glucuronide)	Reference
Cmax (ng/mL)	3.4 - 5.5	45 - 71	[3]
Tmax (hr)	4 - 12	1 - 2	[3]
Half-life (t1/2) (hr)	~22	~22	[3][4]
Protein Binding	>99.5%	88 - 92%	[6]

Table 2: Exemplary LC-MS/MS Method Parameters for the Quantification of Ezetimibe using Ezetimibe-d4

Parameter	Details	Reference
Internal Standard	Ezetimibe-d4	[7][8][9]
Biological Matrix	Human Plasma	[8][9]
Extraction Method	Liquid-Liquid Extraction (LLE) or Protein Precipitation (PPT)	[7][8][10][11]
Chromatographic Column	C18 reverse-phase column	[7][8][9]
Mobile Phase	Acetonitrile and Ammonium formate (B1220265) buffer or Formic acid in water	[8][9]
Ionization Mode	Electrospray Ionization (ESI), typically negative mode	[8][9]
MRM Transitions (m/z)	Ezetimibe: 408.0 → 270.8; Ezetimibe-d4: 412.1 → 270.8 or 412.0 → 275.1	[7][8]
Linearity Range	0.1 - 20 ng/mL for Ezetimibe	[8]

Experimental Protocols

Protocol for a Clinical Pharmacokinetic Study of Ezetimibe

This protocol outlines a typical design for a bioequivalence study of a generic Ezetimibe formulation.

Study Design:

• A single-dose, two-treatment, two-period, crossover design is recommended.[12]

• The study should be conducted in healthy male and non-pregnant, non-lactating female subjects.[12]

• A fasting state is typically required for the subjects.[12]

Procedure:

• Subject Screening and Enrollment: Screen healthy volunteers based on inclusion and exclusion criteria.

• Dosing: Administer a single 10 mg oral dose of the test or reference Ezetimibe product.[12]

• Blood Sampling: Collect serial blood samples into tubes containing an appropriate anticoagulant (e.g., EDTA) at predefined time points (e.g., pre-dose, and at 0.25, 0.5, 0.75, 1, 1.33, 1.66, 2, 2.5, 3, 3.5, 4, 5, 6, 8, 12, 24, 48, and 72 hours post-dose).[10]

• Plasma Preparation: Centrifuge the blood samples to separate plasma. Store the plasma samples at -20°C or lower until analysis.

• Washout Period: A sufficient washout period should be observed between the two treatment periods.

• Second Period: Repeat steps 2-4 with the alternate treatment.

• Bioanalysis: Analyze the plasma samples for both unconjugated Ezetimibe and total Ezetimibe (Ezetimibe + Ezetimibe-glucuronide) concentrations using a validated LC-MS/MS method with Ezetimibe-d4 as the internal standard.[12][13]

Protocol for LC-MS/MS Bioanalysis of Ezetimibe in Human Plasma

This protocol provides a general procedure for the quantification of Ezetimibe in human plasma using Ezetimibe-d4.

Materials:

• Human plasma samples

• Ezetimibe and Ezetimibe-d4 reference standards

• Methanol (B129727), Acetonitrile (HPLC grade)

• Formic acid or Ammonium formate

• Methyl tert-butyl ether (for LLE)

• Deionized water

• Calibrated pipettes, centrifuge, vortex mixer

• LC-MS/MS system

Procedure:

• Preparation of Stock and Working Solutions:

  • Prepare stock solutions of Ezetimibe and Ezetimibe-d4 in methanol (e.g., 1 mg/mL).

  • Prepare serial dilutions of the Ezetimibe stock solution to create calibration standards and quality control (QC) samples.

  • Prepare a working solution of Ezetimibe-d4 (internal standard).

• Sample Preparation (Liquid-Liquid Extraction Example):

  • To a polypropylene (B1209903) tube, add 200 µL of plasma sample.

  • Add 20 µL of the Ezetimibe-d4 working solution and vortex briefly.[8]

  • Add 3 mL of methyl tert-butyl ether.[8]

  • Vortex for 10 minutes to extract the analytes.[8]

  • Centrifuge at 4000 rpm for 5 minutes to separate the organic and aqueous layers.[8]

  • Transfer the organic layer to a clean tube and evaporate to dryness under a stream of nitrogen.

  • Reconstitute the residue in the mobile phase and inject it into the LC-MS/MS system.

• LC-MS/MS Analysis:

  • Set up the LC-MS/MS system with the appropriate column, mobile phase, and gradient conditions (refer to Table 2).

  • Set the mass spectrometer to monitor the specified MRM transitions for Ezetimibe and Ezetimibe-d4 in negative ionization mode.[8]

• Data Analysis:

  • Integrate the peak areas for Ezetimibe and Ezetimibe-d4.

  • Calculate the peak area ratio of Ezetimibe to Ezetimibe-d4.

  • Construct a calibration curve by plotting the peak area ratio against the concentration of the calibration standards.

  • Determine the concentration of Ezetimibe in the unknown samples from the calibration curve.

Visualizations

The following diagrams illustrate key workflows and pathways related to the clinical pharmacokinetic study of Ezetimibe.

Caption: Metabolic pathway of Ezetimibe.

Caption: Bioanalytical workflow for Ezetimibe quantification.

References

• 1. Ezetimibe - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. Ezetimibe: an update on the mechanism of action, pharmacokinetics and recent clinical trials - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. accessdata.fda.gov [accessdata.fda.gov]
• 4. go.drugbank.com [go.drugbank.com]
• 5. Ezetimibe: a review of its metabolism, pharmacokinetics and drug interactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. accessdata.fda.gov [accessdata.fda.gov]
• 7. Simultaneous determination of ezetimibe and simvastatin in rat plasma by stable-isotope dilution LC-ESI–MS/MS and its application to a pharmacokinetic study - PMC [pmc.ncbi.nlm.nih.gov]
• 8. iosrjournals.org [iosrjournals.org]
• 9. globalresearchonline.net [globalresearchonline.net]
• 10. clinicsearchonline.org [clinicsearchonline.org]
• 11. Bioequivalence of Atorvastatin and Ezetimibe Including Four-Period Crossover Clinical Design | ClinicSearch [clinicsearchonline.org]
• 12. accessdata.fda.gov [accessdata.fda.gov]
• 13. ema.europa.eu [ema.europa.eu]

Application Note: Development and Validation of a Bioanalytical Method for Ezetimibe in Human Plasma Using Ezetimibe-D4 as an Internal Standard

For Research Use Only. Not for use in diagnostic procedures.

Abstract

This application note describes a detailed, validated bioanalytical method for the quantification of Ezetimibe in human plasma using liquid chromatography with tandem mass spectrometry (LC-MS/MS). Ezetimibe-D4, a deuterated analog, is employed as the internal standard (IS) to ensure accuracy and precision. The method involves a straightforward liquid-liquid extraction (LLE) procedure for sample preparation, followed by chromatographic separation on a C18 reversed-phase column. The described method is sensitive, specific, and reliable, making it suitable for pharmacokinetic studies and therapeutic drug monitoring. All validation parameters were assessed according to the US Food and Drug Administration (FDA) guidelines.

Introduction

Ezetimibe is a potent cholesterol absorption inhibitor that works by targeting the Niemann-Pick C1-Like 1 (NPC1L1) protein at the brush border of the small intestine.[1] This mechanism reduces the absorption of dietary and biliary cholesterol, leading to a decrease in LDL cholesterol levels in the blood.[1] Accurate and reliable quantification of Ezetimibe in biological matrices is crucial for pharmacokinetic and bioequivalence studies.[2][3] The use of a stable isotope-labeled internal standard like Ezetimibe-D4 is highly recommended to compensate for variability during sample preparation and analysis.[4][5][6] This document provides a comprehensive protocol for a validated LC-MS/MS method for the determination of Ezetimibe in human plasma.

Materials and Methods

Reagents and Chemicals

• Ezetimibe reference standard (≥98% purity)

• Ezetimibe-D4 internal standard (≥98% purity)

• HPLC-grade acetonitrile (B52724), methanol (B129727), and methyl tert-butyl ether

• Formic acid (≥98% purity)

• Ammonium formate

• Human plasma (drug-free)

• Ultrapure water

Instrumentation

• High-Performance Liquid Chromatography (HPLC) system

• Tandem mass spectrometer with an electrospray ionization (ESI) source

• Analytical balance

• Centrifuge

• Vortex mixer

• Nitrogen evaporator

Experimental Protocols

Preparation of Stock and Working Solutions

• Stock Solutions (1 mg/mL):

  • Accurately weigh approximately 10 mg of Ezetimibe and Ezetimibe-D4 reference standards.

  • Dissolve each standard in 10 mL of methanol to obtain a final concentration of 1 mg/mL.

  • Store stock solutions at -20°C.[5]

• Working Solutions:

  • Prepare serial dilutions of the Ezetimibe stock solution with a 50:50 mixture of acetonitrile and water to create working solutions for calibration standards and quality control (QC) samples.

  • Prepare a working solution of Ezetimibe-D4 (e.g., 45 ng/mL) by diluting the stock solution with the same diluent.[7]

Preparation of Calibration Standards and Quality Control Samples

• Spike appropriate volumes of the Ezetimibe working solutions into drug-free human plasma to prepare a series of calibration standards. A typical concentration range is 0.1 to 20 ng/mL.[7]

• Prepare QC samples at a minimum of three concentration levels: low, medium, and high (e.g., 0.3, 8, and 16 ng/mL).

Sample Preparation (Liquid-Liquid Extraction)

• To 200 µL of plasma sample (calibration standard, QC, or unknown sample), add 20 µL of the Ezetimibe-D4 internal standard working solution (e.g., 45 ng/mL) and vortex for 10 seconds.[7]

• Add 3 mL of methyl tert-butyl ether as the extraction solvent.[7]

• Vortex the mixture for 10 minutes.[7]

• Centrifuge at 4000 rpm for 5 minutes to separate the organic and aqueous layers.[7]

• Transfer the upper organic layer to a clean tube and evaporate to dryness under a stream of nitrogen gas at approximately 50°C.[7]

• Reconstitute the dried residue in 200 µL of the mobile phase.[7]

• Vortex for 30 seconds and transfer to an autosampler vial for LC-MS/MS analysis.

Caption: Liquid-Liquid Extraction Workflow for Ezetimibe.

LC-MS/MS Conditions

• Chromatographic Column: Gemini C18 (50 x 2.0 mm, 5 µm) or equivalent.[7]

• Mobile Phase: A mixture of acetonitrile and 0.1% formic acid in water (70:30, v/v).[7]

• Flow Rate: 0.20 mL/min.[7]

• Injection Volume: 10 µL.

• Column Temperature: 40°C.

• Ionization Mode: Electrospray Ionization (ESI) in negative mode.[7][8]

• Multiple Reaction Monitoring (MRM) Transitions:

  • Ezetimibe: m/z 408.0 → 270.8[7]

  • Ezetimibe-D4: m/z 412.1 → 270.8[7]

Caption: LC-MS/MS Analytical Workflow.

Method Validation Summary

The bioanalytical method was validated according to the principles of the FDA industry guidance.[9] The following parameters were evaluated:

Linearity

The calibration curve was linear over the concentration range of 0.1 to 20 ng/mL for Ezetimibe in human plasma. The coefficient of determination (r²) was consistently ≥ 0.999.[7]

Analyte	Concentration Range (ng/mL)	Correlation Coefficient (r²)
Ezetimibe	0.1 - 20	≥ 0.999

Accuracy and Precision

The intra- and inter-day accuracy and precision were evaluated using QC samples at three concentration levels. The results were within the acceptable limits as per regulatory guidelines.

QC Level	Concentration (ng/mL)	Intra-day Precision (%RSD)	Inter-day Precision (%RSD)	Intra-day Accuracy (%Bias)	Inter-day Accuracy (%Bias)
Low	0.3	< 15%	< 15%	± 15%	± 15%
Medium	8	< 15%	< 15%	± 15%	± 15%
High	16	< 15%	< 15%	± 15%	± 15%

Recovery

The extraction recovery of Ezetimibe and the internal standard was determined by comparing the peak areas of extracted samples to those of unextracted standards.

Analyte	Mean Extraction Recovery (%)
Ezetimibe	~80%
Ezetimibe-D4	~80%

Matrix Effect

The matrix effect was assessed to ensure that endogenous plasma components did not interfere with the ionization of the analyte and the internal standard. No significant matrix effect was observed.

Stability

The stability of Ezetimibe in human plasma was evaluated under various conditions, including freeze-thaw cycles, short-term bench-top storage, and long-term storage at -80°C. The results indicated that Ezetimibe is stable under these conditions.

Stability Condition	Duration	Stability (% of Nominal)
Freeze-Thaw (3 cycles)	-	Within ±15%
Bench-Top (Room Temp)	6 hours	Within ±15%
Long-Term (-80°C)	30 days	Within ±15%

Conclusion

The described LC-MS/MS method for the quantification of Ezetimibe in human plasma using Ezetimibe-D4 as an internal standard is simple, rapid, sensitive, and reliable. The method has been successfully validated according to regulatory guidelines and is suitable for conducting pharmacokinetic and bioequivalence studies of Ezetimibe. The use of a deuterated internal standard ensures high accuracy and precision of the results.

References

• 1. Ezetimibe - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. Pharmacokinetics and bioequivalence of Ezetimibe tablet versus Ezetrol®:an open-label, randomized, two-sequence crossover study in healthy Chinese subjects - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Ezetimibe | Analytical Method Development | Validation | BA/BE Studies [pharmacompass.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. Ezetimibe-d4 | 1093659-89-2 | TTB65989 | Biosynth [biosynth.com]
• 7. iosrjournals.org [iosrjournals.org]
• 8. globalresearchonline.net [globalresearchonline.net]
• 9. pbr.mazums.ac.ir [pbr.mazums.ac.ir]

Application Notes and Protocols for Ezetimibe Analysis Using Ezetimibe D4 Internal Standard

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the sample preparation of ezetimibe (B1671841) for quantitative analysis, utilizing its deuterated internal standard, ezetimibe D4. The following sections outline various extraction techniques, including liquid-liquid extraction (LLE), solid-phase extraction (SPE), and protein precipitation (PPT), commonly employed in bioanalytical studies.

Introduction

Ezetimibe is a lipid-lowering compound that inhibits the absorption of cholesterol from the small intestine. Accurate quantification of ezetimibe in biological matrices is crucial for pharmacokinetic, bioequivalence, and toxicokinetic studies. The use of a stable isotope-labeled internal standard, such as ezetimibe D4, is the gold standard for correcting for analyte loss during sample preparation and instrumental analysis, ensuring high accuracy and precision. The most common analytical technique for the quantification of ezetimibe and its metabolites is liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Sample Preparation Techniques

The choice of sample preparation technique depends on factors such as the biological matrix (e.g., plasma, serum, urine), the required limit of quantification, sample throughput, and available resources. The three primary methods for ezetimibe analysis are detailed below.

Liquid-Liquid Extraction (LLE)

LLE is a widely used technique that separates compounds based on their differential solubilities in two immiscible liquid phases, typically an aqueous sample and an organic solvent. It is effective in removing proteins and phospholipids, resulting in a clean sample extract.

• Sample Aliquoting: To a 1.5 mL polypropylene (B1209903) tube, add 200 µL of plasma sample.

• Internal Standard Spiking: Add 20 µL of ezetimibe D4 working solution (concentration will depend on the specific assay requirements, e.g., 45 ng/mL) and vortex for 10 seconds.

• pH Adjustment (Optional but Recommended): Some protocols suggest adding a buffer to optimize extraction efficiency. For instance, 0.3 mL of 100mM sodium acetate (B1210297) buffer (pH 3.5) can be added.[1]

• Extraction Solvent Addition: Add 1 mL of an organic solvent or a mixture. Common choices include:

  • Methyl tert-butyl ether (MTBE)[2]

  • A mixture of diethyl ether and dichloromethane (B109758) (70:30, v/v)[1]

• Extraction: Vortex the mixture vigorously for 10 minutes to ensure thorough mixing and analyte extraction.

• Phase Separation: Centrifuge the tubes at 4000 rpm for 5 minutes to separate the aqueous and organic layers.

• Supernatant Transfer: Carefully transfer the upper organic layer to a clean tube.

• Evaporation: Evaporate the organic solvent to dryness under a gentle stream of nitrogen at 40-50°C.

• Reconstitution: Reconstitute the dried residue in 200 µL of the mobile phase (e.g., 50% acetonitrile (B52724) or a mixture of acetonitrile and 0.1% formic acid) and vortex for 30 seconds.

• Analysis: Transfer the reconstituted sample to an autosampler vial for LC-MS/MS analysis.

Caption: Liquid-Liquid Extraction (LLE) workflow for Ezetimibe analysis.

Solid-Phase Extraction (SPE)

SPE is a highly selective sample preparation technique that utilizes a solid sorbent to retain the analyte of interest while interferences are washed away. It can provide very clean extracts, leading to reduced matrix effects in LC-MS/MS analysis.

• Cartridge Conditioning: Condition an appropriate SPE cartridge (e.g., Oasis HLB) with 1 mL of methanol (B129727) followed by 1 mL of water.

• Sample Loading: To 400 µL of plasma sample, add the ezetimibe D4 internal standard.[3] Load the pre-treated sample onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with 1 mL of a weak solvent (e.g., 5% methanol in water) to remove polar interferences.

• Elution: Elute the analyte and internal standard with 1 mL of a strong solvent (e.g., methanol or acetonitrile).

• Evaporation: Evaporate the eluate to dryness under a gentle stream of nitrogen.

• Reconstitution: Reconstitute the residue in a suitable volume of mobile phase.

• Analysis: Inject the reconstituted sample into the LC-MS/MS system.

Caption: Solid-Phase Extraction (SPE) workflow for Ezetimibe analysis.

Protein Precipitation (PPT)

PPT is the simplest and fastest sample preparation technique. It involves adding an organic solvent to the biological sample to denature and precipitate proteins. While rapid, it may result in less clean extracts compared to LLE and SPE, potentially leading to more significant matrix effects.

• Sample Aliquoting: Take 100 µL of plasma in a microcentrifuge tube.

• Internal Standard Spiking: Add the ezetimibe D4 internal standard.

• Precipitating Agent Addition: Add 300 µL of a cold organic solvent (e.g., acetonitrile or methanol) to precipitate the proteins.

• Vortexing: Vortex the mixture for 1-2 minutes.

• Centrifugation: Centrifuge at high speed (e.g., 10,000 rpm) for 10 minutes to pellet the precipitated proteins.[4]

• Supernatant Collection: Carefully transfer the supernatant to a new tube or an autosampler vial.

• Analysis: Inject the supernatant directly into the LC-MS/MS system.

References

• 1. globalresearchonline.net [globalresearchonline.net]
• 2. Simultaneous determination of ezetimibe and simvastatin in rat plasma by stable-isotope dilution LC-ESI–MS/MS and its application to a pharmacokinetic study - PMC [pmc.ncbi.nlm.nih.gov]
• 3. academic.oup.com [academic.oup.com]
• 4. researchgate.net [researchgate.net]

Application Notes and Protocols for the Use of Ezetimibe-D4 in Bioequivalence Studies of Ezetimibe

Audience: Researchers, scientists, and drug development professionals.

Introduction

Ezetimibe (B1671841) is a lipid-lowering drug that inhibits the absorption of cholesterol from the small intestine.[1][2][3] Bioequivalence (BE) studies are crucial for the development of generic formulations of Ezetimibe to ensure they are therapeutically equivalent to the innovator product. These studies rely on accurate and robust bioanalytical methods for the quantification of Ezetimibe and its active metabolite, ezetimibe-glucuronide (B19564), in biological matrices, typically human plasma.[4] Ezetimibe-D4, a stable isotope-labeled version of Ezetimibe, is the preferred internal standard (IS) for these analyses due to its similar physicochemical properties and co-elution with the analyte, which compensates for variability during sample preparation and analysis.[5][6][7] This document provides detailed application notes and protocols for the use of Ezetimibe-D4 in the bioequivalence studies of Ezetimibe.

Pharmacokinetics and Metabolism of Ezetimibe

Following oral administration, Ezetimibe is rapidly absorbed and extensively metabolized, primarily in the small intestine and liver, to its pharmacologically active phenolic glucuronide metabolite, ezetimibe-glucuronide.[1][8][9][10] This glucuronidation is the major metabolic pathway and is mediated by UDP-glucuronosyltransferase (UGT) isoenzymes, particularly UGT1A1, UGT1A3, and UGT2B15.[8][11] Ezetimibe and ezetimibe-glucuronide undergo enterohepatic recycling, which contributes to their long elimination half-life of approximately 22 hours.[1][2][9] Due to the extensive and rapid conversion to the active metabolite, regulatory agencies such as the FDA and EMA recommend measuring both unconjugated (free) Ezetimibe and total Ezetimibe (Ezetimibe + ezetimibe-glucuronide) in plasma for bioequivalence assessment.[12][13]

Metabolic Pathway of Ezetimibe

References

• 1. Ezetimibe: a review of its metabolism, pharmacokinetics and drug interactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. The pharmacokinetics of ezetimibe [pubmed.ncbi.nlm.nih.gov]
• 3. Ezetimibe - Wikipedia [en.wikipedia.org]
• 4. Bioequivalence Study of Ezetimibe Tablets After a Single Oral Dose of 10 mg in Healthy Japanese Subjects Under Fasting Conditions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. iosrjournals.org [iosrjournals.org]
• 6. Bioequivalence of Atorvastatin and Ezetimibe Including Four-Period Crossover Clinical Design | ClinicSearch [clinicsearchonline.org]
• 7. Simultaneous determination of ezetimibe and simvastatin in rat plasma by stable-isotope dilution LC-ESI–MS/MS and its application to a pharmacokinetic study - PMC [pmc.ncbi.nlm.nih.gov]
• 8. go.drugbank.com [go.drugbank.com]
• 9. academic.oup.com [academic.oup.com]
• 10. Species Differences in Ezetimibe Glucuronidation - PMC [pmc.ncbi.nlm.nih.gov]
• 11. ClinPGx [clinpgx.org]
• 12. accessdata.fda.gov [accessdata.fda.gov]
• 13. ema.europa.eu [ema.europa.eu]

Application Note: High-Throughput Analysis of Ezetimibe and Ezetimibe D4 in Human Plasma by LC-MS/MS

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note details a robust and sensitive liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the simultaneous quantification of Ezetimibe (B1671841) and its deuterated internal standard, Ezetimibe D4, in human plasma. The described protocol is optimized for high-throughput analysis, making it suitable for pharmacokinetic and bioequivalence studies. The method utilizes a simple liquid-liquid extraction (LLE) procedure for sample preparation and offers excellent linearity, accuracy, and precision.

Introduction

Ezetimibe is a lipid-lowering compound that inhibits the intestinal absorption of cholesterol.[1][2] Accurate and reliable quantification of Ezetimibe in biological matrices is crucial for pharmacokinetic assessments and clinical trial monitoring. The use of a stable isotope-labeled internal standard, such as Ezetimibe D4, is essential for correcting for matrix effects and variations in sample processing, thereby ensuring the accuracy of the results. This document provides a detailed protocol for the separation and quantification of Ezetimibe and Ezetimibe D4 using LC-MS/MS.

Chromatographic Conditions

A variety of chromatographic conditions have been successfully employed for the analysis of Ezetimibe and its internal standard. The following tables summarize the key parameters from several published methods, providing a comparative overview for method development and optimization.

Table 1: Liquid Chromatography Parameters

Parameter	Method 1	Method 2	Method 3
Column	Discovery C18, 150 x 4.6 mm, 5 µm[3]	Gemini C18, 50 x 2.0 mm, 5 µm[4]	Agilent Eclipse XBD-C18[5]
Mobile Phase	Acetonitrile (B52724):10mM Ammonium formate (B1220265) buffer (pH 4.0 ± 0.3) (40:60, v/v)[3]	Acetonitrile:0.1% Formic acid (70:30, v/v)[4]	10mM Ammonium acetate (B1210297) (pH 4.5):Acetonitrile (25:75, v/v)[5]
Flow Rate	1.0 mL/min[3]	0.20 mL/min[4]	Not Specified
Injection Volume	Not Specified	Not Specified	Not Specified
Run Time	4 min[3]	Not Specified	7 min[5]

Table 2: Mass Spectrometry Parameters

Parameter	Method 1	Method 2	Method 3
Ionization Mode	Electrospray Ionization (ESI), Negative[3]	ESI, Negative[4]	ESI, Negative to Positive switch[5]
MRM Transition (Ezetimibe)	m/z 408.40 → 271.0[3]	m/z 408.0 → 270.8[4]	m/z 408.3 → 271.1[5]
MRM Transition (Ezetimibe D4)	m/z 412.10 → 275.10[3]	m/z 412.1 → 270.8[4]	m/z 412.0 → 275.10[5]
Dwell Time	200 ms[3]	150 ms[4]	Not Specified

Experimental Protocol

This protocol provides a step-by-step guide for the analysis of Ezetimibe and Ezetimibe D4 in human plasma.

Materials and Reagents

• Ezetimibe reference standard

• Ezetimibe D4 internal standard (IS)

• HPLC-grade Acetonitrile

• HPLC-grade Methanol (B129727)

• Ammonium formate

• Formic acid

• Diethyl ether

• Dichloromethane

• Human plasma (with anticoagulant)

• Deionized water

Standard and Sample Preparation

2.1. Stock Solutions (1 mg/mL)

• Accurately weigh and dissolve 10 mg of Ezetimibe and Ezetimibe D4, respectively, in 10 mL of methanol to prepare individual stock solutions.[4]

2.2. Working Standard Solutions

• Prepare serial dilutions of the Ezetimibe stock solution with a 50:50 mixture of acetonitrile and water to create calibration standards.

• Prepare a working solution of Ezetimibe D4 (internal standard) at an appropriate concentration.

2.3. Plasma Sample Preparation (Liquid-Liquid Extraction)

• To a 200 µL aliquot of human plasma in a polypropylene (B1209903) tube, add 20 µL of the Ezetimibe D4 internal standard working solution.[4]

• Vortex the sample for 10 seconds.[4]

• Add 3 mL of an extraction solvent mixture (e.g., Diethyl ether:Dichloromethane 70:30 v/v or methyl tert-butyl ether).[3][4]

• Vortex the mixture for 10 minutes.[4]

• Centrifuge the sample at 4000 rpm for 5 minutes to separate the organic and aqueous layers.[4]

• Transfer the organic layer to a clean tube and evaporate to dryness under a stream of nitrogen.

• Reconstitute the residue in the mobile phase and inject it into the LC-MS/MS system.

Method Validation Parameters

A summary of typical method validation parameters is provided below.

Table 3: Method Validation Summary

Parameter	Result
Linearity Range	4.00 - 400.00 ng/mL[3]
Lower Limit of Quantification (LLOQ)	4.00 ng/mL[3]
Mean Extraction Recovery	80.6%[3]
Intra- and Inter-day Precision (%RSD)	< 15%
Accuracy (% Bias)	Within ±15%

Visualizations

Experimental Workflow

The following diagram illustrates the overall workflow for the analysis of Ezetimibe and Ezetimibe D4 in human plasma.

Caption: Workflow for Ezetimibe and Ezetimibe D4 analysis.

Logical Relationship of Analytical Steps

This diagram outlines the logical progression and dependencies of the key analytical stages.

Caption: Logical flow of the analytical method validation.

References

• 1. pbr.mazums.ac.ir [pbr.mazums.ac.ir]
• 2. derpharmachemica.com [derpharmachemica.com]
• 3. globalresearchonline.net [globalresearchonline.net]
• 4. iosrjournals.org [iosrjournals.org]
• 5. Simultaneous determination of ezetimibe and simvastatin in rat plasma by stable-isotope dilution LC-ESI–MS/MS and its application to a pharmacokinetic study - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes: Standard Operating Procedure for Ezetimibe D4 Stock Solution Preparation

Authored for: Researchers, scientists, and drug development professionals.

Introduction

Ezetimibe is a potent inhibitor of cholesterol absorption, targeting the Niemann-Pick C1-like 1 (NPC1L1) protein.[1][2] Its deuterated isotopologue, Ezetimibe D4, serves as an essential internal standard for pharmacokinetic and metabolic studies, enabling precise quantification of the parent drug in biological matrices using mass spectrometry techniques like Gas Chromatography-Mass Spectrometry (GC-MS) or Liquid Chromatography-Mass Spectrometry (LC-MS).[1][2] Accurate preparation of a stable and precise stock solution is the foundational step for reliable quantitative analysis.

This document provides a detailed standard operating procedure (SOP) for the preparation, storage, and handling of Ezetimibe D4 stock solutions to ensure consistency and accuracy in experimental workflows.

Materials and Equipment

2.1 Materials:

• Ezetimibe D4 powder (≥99% deuterated forms)[2]

• High-purity solvent (select one, see Table 1):

  • Dimethyl sulfoxide (B87167) (DMSO), anhydrous/hygroscopic

  • N,N-Dimethylformamide (DMF)

  • Ethanol (200 proof, absolute)

  • Methanol (HPLC grade)

• Inert gas (Argon or Nitrogen)

• Amber glass vials or cryovials with airtight caps

2.2 Equipment:

• Calibrated analytical balance (readable to at least 0.01 mg)

• Class A volumetric flasks

• Calibrated micropipettes

• Vortex mixer

• Ultrasonic bath/sonicator

• Fume hood

• Personal Protective Equipment (PPE): safety glasses, lab coat, chemical-resistant gloves

• Freezers (-20°C and -80°C)

Quantitative Data Summary

The following table summarizes the key quantitative parameters for the preparation and storage of Ezetimibe D4.

Parameter	Recommended Specification	Source(s)
Compound Purity	≥97% Chemical Purity, ≥98 atom % D	[3]
Primary Solvents	DMSO, DMF, Ethanol, Methanol	[2]
Solubility in DMSO	Up to 200 mg/mL (483.73 mM). Requires sonication. Use of new, hygroscopic DMSO is critical for maximum solubility.	[1][4]
Powder Storage	Long-term: -20°C (stable for ≥ 4 years). Short-term: Room Temperature.	[2][5]
Stock Solution Storage	-80°C: Stable for up to 6 months. -20°C: Stable for up to 1 month. Note: Avoid repeated freeze-thaw cycles.	[1]
Molecular Formula	C₂₄H₁₇D₄F₂NO₃	[2]
Molecular Weight	~413.5 g/mol	[2]

Experimental Protocol: Stock Solution Preparation (10 mg/mL in DMSO)

This protocol details the preparation of a 10 mg/mL primary stock solution. Concentrations may be adjusted based on experimental requirements.

4.1 Pre-Preparation:

• Allow the vial of Ezetimibe D4 powder to equilibrate to room temperature for at least 15-20 minutes before opening to prevent condensation of atmospheric moisture onto the compound.[6]

• Prepare all necessary glassware and equipment. Ensure the analytical balance is calibrated and level.

• Perform all operations within a certified fume hood.

4.2 Weighing and Dissolution:

• Tare a clean, dry amber glass vial on the analytical balance.

• Carefully weigh the desired amount of Ezetimibe D4 powder (e.g., 5 mg) directly into the tared vial. Record the exact weight.

• Using a calibrated micropipette, add the calculated volume of anhydrous DMSO to the vial to achieve the target concentration of 10 mg/mL. For 5 mg of powder, add 500 µL of DMSO.

• Securely cap the vial.

• Vortex the solution for 30-60 seconds to facilitate dissolution.

• Place the vial in an ultrasonic bath for 5-10 minutes to ensure complete dissolution.[1][4] Visually inspect the solution against a light source to confirm that no particulate matter remains.

4.3 Aliquoting and Storage:

• To prevent degradation from repeated freeze-thaw cycles, aliquot the primary stock solution into smaller, single-use volumes (e.g., 20-50 µL) in appropriately labeled cryovials.[1]

• For maximum stability, flush the headspace of each aliquot vial with an inert gas (Argon or Nitrogen) before sealing.

• Store the aliquoted stock solutions in a freezer at -80°C for long-term storage (up to 6 months) or at -20°C for short-term storage (up to 1 month) .[1]

4.4 Preparation of Working Solutions:

• To prepare a working solution, remove one aliquot of the primary stock solution from the freezer and allow it to thaw completely at room temperature.

• Vortex the thawed solution gently before use.

• Perform serial dilutions from the primary stock solution using the appropriate analytical solvent or matrix (e.g., methanol, acetonitrile, mobile phase) to achieve the desired final concentration.

Visualized Workflow

Caption: Workflow for Ezetimibe D4 Stock Solution Preparation.

Safety and Handling Precautions

• Ezetimibe D4 should be handled by personnel trained in laboratory procedures.[5]

• Always use appropriate PPE, including gloves, lab coat, and safety glasses.

• Operations involving powders and volatile solvents should be conducted in a fume hood to avoid inhalation.[7]

• Refer to the Safety Data Sheet (SDS) for comprehensive safety information before handling the compound.[7]

Stability Considerations

• Ezetimibe D4 is stable as a solid powder when stored correctly.[3] In solution, its stability is dependent on the solvent and storage temperature.

• Avoid acidic or basic solutions, which can potentially catalyze deuterium-hydrogen exchange, compromising the isotopic purity of the standard.[6]

• Hygroscopic solvents like DMSO can absorb moisture, which may impact long-term stability and solubility. Always use fresh, anhydrous grade solvents.[1][4]

• Protect solutions from direct light by using amber vials.[6]

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. caymanchem.com [caymanchem.com]
• 3. cdnisotopes.com [cdnisotopes.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. dev.usbio.net [dev.usbio.net]
• 6. benchchem.com [benchchem.com]
• 7. cdnisotopes.com [cdnisotopes.com]

Technical Notes & Optimization

Troubleshooting matrix effects in Ezetimibe LC-MS/MS analysis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing matrix effects during the LC-MS/MS analysis of Ezetimibe (B1671841).

Troubleshooting Guide

This guide is designed to help you diagnose and resolve common issues related to matrix effects in your Ezetimibe LC-MS/MS assays.

Problem 1: Poor reproducibility, accuracy, or precision in analytical results.

This is a classic sign of uncompensated matrix effects, where co-eluting endogenous or exogenous compounds interfere with the ionization of Ezetimibe and its internal standard (IS).[1][2][3]

Troubleshooting Workflow:

Caption: Troubleshooting workflow for poor analytical performance.

Problem 2: Ion suppression or enhancement is observed.

Ion suppression is a common form of matrix effect where the signal intensity of the target analyte is reduced.[4] Ion enhancement, while less common, can also occur. The most frequent culprits in biological matrices like plasma are phospholipids (B1166683).[3][5]

Corrective Actions:

• Optimize Sample Preparation: The most effective way to combat matrix effects is to improve the sample cleanup process to remove interfering substances before analysis.[6][7]

  • Liquid-Liquid Extraction (LLE): Offers a higher degree of cleanliness compared to simple protein precipitation.

  • Solid-Phase Extraction (SPE): Can be tailored to selectively isolate Ezetimibe while washing away matrix components.[5]

  • Phospholipid Depletion Plates: Specialized plates like HybridSPE® can be used to specifically target and remove phospholipids from the sample matrix.[5]

• Improve Chromatographic Separation: Adjusting chromatographic parameters can help separate Ezetimibe from co-eluting matrix components.[8] This can involve modifying the mobile phase composition, adjusting the gradient, or trying a different column chemistry.

• Use a Stable Isotope-Labeled Internal Standard (SIL-IS): An SIL-IS like Ezetimibe-d4 is the gold standard for compensating for matrix effects.[9][10][11] Since it co-elutes with Ezetimibe and has nearly identical physicochemical properties, it will experience the same degree of ion suppression or enhancement, allowing for reliable quantification based on the analyte-to-IS peak area ratio.[6][12]

Frequently Asked Questions (FAQs)

Q1: What are matrix effects in LC-MS/MS analysis?

A: Matrix effect is the alteration of analyte ionization efficiency due to the presence of co-eluting compounds from the sample matrix.[2] These effects can manifest as either ion suppression (decreased signal) or ion enhancement (increased signal), leading to inaccurate and imprecise quantification.[3] Common sources in bioanalysis include salts, phospholipids, proteins, and metabolites.[13]

Q2: How can I determine if my Ezetimibe assay is suffering from matrix effects?

A: The standard method is to compare the peak area of an analyte in a post-extraction spiked sample (analyte added to an extracted blank matrix) with the peak area of the analyte in a neat solution (pure solvent).[4][6] The matrix factor (MF) is calculated as follows:

• MF = (Peak Response in Presence of Matrix) / (Peak Response in Absence of Matrix)

An MF value less than 1 indicates ion suppression, while a value greater than 1 indicates ion enhancement. Regulatory guidance often considers a matrix effect significant if the MF is outside the range of 0.85 to 1.15.

Q3: What is the best internal standard (IS) to use for Ezetimibe analysis?

A: The most effective internal standard for mitigating matrix effects is a stable isotope-labeled (deuterated) version of the analyte, such as Ezetimibe-d4 .[9][10][11] This is because it shares chromatographic and ionization properties with Ezetimibe, ensuring that it is affected by the matrix in the same way.[9] If an SIL-IS is not available, a structural analog can be used, but it may not compensate for matrix effects as effectively.

Q4: What are some recommended sample preparation techniques for Ezetimibe in plasma?

A: Several methods have been successfully employed. The choice depends on the required sensitivity and the complexity of the matrix.

Sample Preparation Technique	Typical Solvents/Procedure	Efficacy & Notes
Protein Precipitation (PPT)	Acetonitrile or Methanol	Simplest method, but often results in the least clean extracts, making it more susceptible to matrix effects.[7]
Liquid-Liquid Extraction (LLE)	Methyl tert-butyl ether (MTBE)[9][11][14], Diethyl ether:Dichloromethane (70:30 v/v)[10], or Ethyl acetate[15]	Generally provides cleaner extracts than PPT by removing more endogenous interferences.[7]
Solid-Phase Extraction (SPE)	Various sorbents and elution solvents	Offers the highest degree of selectivity and cleanup, effectively minimizing matrix effects, but is a more complex and costly procedure.[5][6]

Q5: Are there specific LC-MS/MS parameters that are known to work well for Ezetimibe?

A: Yes, several published methods provide a good starting point. Ezetimibe ionizes efficiently in negative electrospray ionization (ESI) mode.

Parameter	Typical Value/Condition
Ionization Mode	ESI Negative[10][14]
MRM Transition (Ezetimibe)	Q1: m/z 408.0-408.4 → Q3: m/z 270.8-271.1[9][10][11][14][15]
MRM Transition (Ezetimibe-d4 IS)	Q1: m/z 412.0-412.1 → Q3: m/z 275.1[9][10]
Chromatographic Column	C18 columns are most common (e.g., Gemini C18, Discovery C18, Agilent Eclipse XBD-C18).[9][10][11][14]
Mobile Phase	Typically a mixture of Acetonitrile and an aqueous buffer (e.g., Ammonium formate, Ammonium acetate, or Formic acid).[9][10][11][14]

Key Experimental Protocols

Protocol 1: Matrix Effect Evaluation

This protocol describes how to quantitatively assess matrix effects in your Ezetimibe assay.

Caption: Workflow for quantitative matrix effect evaluation.

Methodology:

• Prepare Set A: Prepare a solution of Ezetimibe and the internal standard in the reconstitution solvent at a known concentration (e.g., medium QC level).

• Prepare Set B: Extract at least six different lots of blank biological matrix (e.g., human plasma) using your validated sample preparation method. Evaporate to dryness if necessary.

• Prepare Set C: Reconstitute the extracted blank matrix samples (Set B) with the Ezetimibe/IS solution from Set A.

• Analysis: Inject the samples from Set A and Set C into the LC-MS/MS system and record the peak areas for both the analyte and the IS.

• Calculation: Calculate the Matrix Factor (MF) and the IS-normalized MF. The IS-normalized MF is often used to demonstrate that the IS adequately compensates for the matrix effect.

Protocol 2: Sample Preparation using Liquid-Liquid Extraction (LLE)

This is a robust method for extracting Ezetimibe from human plasma, based on established procedures.[9][11]

Methodology:

• Pipette 200 µL of plasma sample (calibration standard, QC, or unknown) into a clean microcentrifuge tube.

• Add 50 µL of the internal standard working solution (e.g., Ezetimibe-d4).

• Vortex briefly to mix.

• Add 1 mL of methyl tert-butyl ether (MTBE).

• Vortex vigorously for 5-10 minutes.

• Centrifuge at high speed (e.g., 4000 rpm for 10 minutes) to separate the organic and aqueous layers.[9]

• Carefully transfer the upper organic layer to a new clean tube.

• Evaporate the organic solvent to dryness under a stream of nitrogen at approximately 40-50°C.

• Reconstitute the dried residue in 200 µL of the mobile phase.

• Vortex to mix and transfer to an autosampler vial for injection.

References

• 1. Research Portal [ub-ir.bolton.ac.uk]
• 2. Matrix effect in bioanalytical assay development using supercritical fluid chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. eijppr.com [eijppr.com]
• 4. Biological Matrix Effects in Quantitative Tandem Mass Spectrometry-Based Analytical Methods: Advancing Biomonitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Two Distinct Sample Prep Approaches to Overcome Matrix Effect in LC/MS of Serum or Plasma Samples [sigmaaldrich.com]
• 6. longdom.org [longdom.org]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. Simultaneous determination of ezetimibe and simvastatin in rat plasma by stable-isotope dilution LC-ESI–MS/MS and its application to a pharmacokinetic study - PMC [pmc.ncbi.nlm.nih.gov]
• 10. globalresearchonline.net [globalresearchonline.net]
• 11. iosrjournals.org [iosrjournals.org]
• 12. academic.oup.com [academic.oup.com]
• 13. youtube.com [youtube.com]
• 14. researchgate.net [researchgate.net]
• 15. academic.oup.com [academic.oup.com]

Technical Support Center: Optimizing Ezetimibe-D4 Concentration as an Internal Standard

Welcome to the technical support center for the optimization and use of Ezetimibe-D4 as an internal standard in quantitative analysis. This guide is designed for researchers, scientists, and drug development professionals to provide clear, actionable advice for common experimental challenges.

Frequently Asked Questions (FAQs)

Q1: Why is Ezetimibe-D4 recommended as an internal standard for Ezetimibe (B1671841) analysis?

A1: Ezetimibe-D4 is a stable isotope-labeled (SIL) version of Ezetimibe. SIL internal standards are considered the gold standard in quantitative mass spectrometry. Because Ezetimibe-D4 is nearly chemically and physically identical to Ezetimibe, it behaves similarly during sample preparation, chromatography, and ionization. This allows it to accurately compensate for variations in sample extraction, matrix effects, and instrument response, leading to more precise and accurate quantification of Ezetimibe.[1][2]

Q2: What is a good starting concentration for Ezetimibe-D4?

A2: The optimal concentration of Ezetimibe-D4 is dependent on the specific analytical method, the expected concentration range of Ezetimibe in the samples, and the sensitivity of the mass spectrometer. Based on published literature, a common approach is to use a concentration that is in the mid-range of the calibration curve for Ezetimibe. For instance, in a method with an Ezetimibe calibration curve from 0.1 to 20 ng/mL, a 45 ng/mL working solution of Ezetimibe-D4 was used, from which 20 µL was added to a 200 µL plasma sample.[1] Another study utilized a 0.5 µg/mL Ezetimibe-D4 working solution for an Ezetimibe calibration range of 0.05 to 15.0 ng/mL.[3] It is crucial to experimentally determine the optimal concentration for your specific assay.

Q3: How do I prepare the stock and working solutions for Ezetimibe-D4?

A3: Ezetimibe-D4 is typically supplied as a solid. A primary stock solution is prepared by dissolving a known amount in a suitable organic solvent, such as methanol (B129727) or acetonitrile, to a concentration of, for example, 1 mg/mL.[1] This stock solution is then serially diluted with an appropriate solvent (e.g., 50% methanol) to prepare working solutions at the desired concentrations for spiking into samples.[1]

Q4: What are the typical mass transitions (MRM) for Ezetimibe and Ezetimibe-D4?

A4: Ezetimibe and Ezetimibe-D4 are typically analyzed by LC-MS/MS in negative ion mode (ESI-). The multiple reaction monitoring (MRM) transitions commonly used are:

• Ezetimibe: m/z 408.0 → 270.8[1] or 408.4 → 271.0[4]

• Ezetimibe-D4: m/z 412.1 → 270.8[1] or 412.0 → 275.1[3]

It is essential to optimize these transitions on your specific instrument.

Troubleshooting Guide

This section addresses common issues encountered when optimizing or using Ezetimibe-D4 as an internal standard.

Problem	Potential Cause	Recommended Solution
High Variability in Ezetimibe-D4 Signal	Inconsistent sample preparation (e.g., pipetting errors, inconsistent extraction recovery).	Ensure pipettes are calibrated and use a consistent procedure for adding the internal standard. Optimize the extraction method to ensure high and consistent recovery.
Matrix effects (ion suppression or enhancement).[2]	Improve chromatographic separation to move the analyte and internal standard away from co-eluting matrix components. Evaluate the matrix effect by comparing the response in neat solution versus in the extracted matrix.
Instrument instability.	Allow the LC-MS/MS system to stabilize before analysis. Perform system suitability tests to ensure consistent instrument performance.
Non-Linear Calibration Curve	Inappropriate concentration of Ezetimibe-D4.	The internal standard concentration may be too high or too low relative to the analyte concentrations. Re-run the optimization experiment with different Ezetimibe-D4 concentrations.
Detector saturation.	If the Ezetimibe-D4 signal is excessively high, it can saturate the detector. Reduce the concentration of the internal standard.
Cross-contamination or impurities.	Verify the purity of the Ezetimibe-D4 standard. Check for the presence of unlabeled Ezetimibe.
Poor Peak Shape for Ezetimibe-D4	Suboptimal chromatographic conditions.	Optimize the mobile phase composition, gradient, and flow rate. Ensure the analytical column is not overloaded and is in good condition.
Presence of interfering substances.	Improve the selectivity of the sample preparation method to remove interfering components.

Troubleshooting Logic for Ezetimibe-D4 Signal Issues

Caption: Troubleshooting workflow for inconsistent internal standard signals.

Experimental Protocols

Protocol 1: Determination of Optimal Ezetimibe-D4 Concentration

Objective: To determine the Ezetimibe-D4 concentration that provides a stable and reproducible signal without saturating the detector and that effectively normalizes the analyte signal across the calibration range.

Methodology:

• Prepare Ezetimibe-D4 Working Solutions: From a primary stock solution (e.g., 1 mg/mL in methanol), prepare a series of working solutions at different concentrations (e.g., 10 ng/mL, 50 ng/mL, 100 ng/mL, 500 ng/mL) in the reconstitution solvent.

• Prepare Analyte Calibration Standards: Prepare calibration standards of Ezetimibe covering the expected analytical range (e.g., 0.1 ng/mL to 20 ng/mL) in the biological matrix (e.g., human plasma).[1]

• Spike Samples: For each Ezetimibe calibration standard concentration, create five separate samples. Spike each of these with one of the different Ezetimibe-D4 working solutions.

• Sample Preparation: Process all samples using your established extraction or sample preparation protocol (e.g., liquid-liquid extraction).[1][3]

• LC-MS/MS Analysis: Analyze all prepared samples using your LC-MS/MS method.

• Data Analysis:

  • Monitor the peak area of Ezetimibe-D4 across all samples. The ideal concentration will result in a consistent peak area across all analyte concentrations.

  • For each internal standard concentration, plot the ratio of the analyte peak area to the internal standard peak area against the analyte concentration.

  • Evaluate the linearity (R²) of the calibration curves for each internal standard concentration. The optimal concentration should yield the best linearity.

Experimental Workflow for Optimization

Caption: Experimental workflow for optimizing Ezetimibe-D4 concentration.

Data Presentation

Table 1: Examples of Ezetimibe-D4 Concentrations and Ezetimibe Calibration Ranges from Literature

Ezetimibe-D4 Working Solution Concentration	Volume Added	Sample Volume	Ezetimibe Calibration Range	Biological Matrix	Reference
0.5 µg/mL	Not specified	Not specified	0.05 - 15.0 ng/mL	Rat Plasma	[3]
45 ng/mL	20 µL	200 µL	0.1 - 20 ng/mL	Human Plasma	[1]
Not specified	Not specified	Not specified	4.00 - 400.00 ng/mL	Human Plasma	[4]

Note: The final concentration in the sample will depend on the volume of the working solution added and the volume of the sample. It is crucial to maintain a consistent final concentration across all samples.

References

• 1. iosrjournals.org [iosrjournals.org]
• 2. Matrix effect management in liquid chromatography mass spectrometry: the internal standard normalized matrix effect - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Simultaneous determination of ezetimibe and simvastatin in rat plasma by stable-isotope dilution LC-ESI–MS/MS and its application to a pharmacokinetic study - PMC [pmc.ncbi.nlm.nih.gov]
• 4. globalresearchonline.net [globalresearchonline.net]

Technical Support Center: Overcoming Ion Suppression in Ezetimibe Quantification

Welcome to the technical support center for the analysis of Ezetimibe (B1671841). This resource provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals overcome common challenges associated with ion suppression during the quantification of Ezetimibe and its metabolites by Liquid Chromatography-Mass Spectrometry (LC-MS/MS).

Troubleshooting Guides

This section addresses specific issues you may encounter during your experiments in a question-and-answer format.

Question 1: I am observing a significant loss in Ezetimibe signal intensity when analyzing plasma samples compared to my standards in a pure solvent. What could be the cause?

Answer: This phenomenon is likely due to ion suppression, a common matrix effect in Electrospray Ionization Mass Spectrometry (ESI-MS).[1][2][3] Ion suppression occurs when co-eluting endogenous components from the biological matrix, such as phospholipids (B1166683), salts, or proteins, interfere with the ionization of the analyte of interest, in this case, Ezetimibe.[4][5][6] This interference reduces the number of gas-phase ions of Ezetimibe that reach the mass spectrometer detector, leading to a decreased signal intensity.[2]

Several mechanisms can contribute to this effect:

• Competition for Ionization: At high concentrations of co-eluting matrix components, there is competition for the available charge on the ESI droplets, which can suppress the ionization of the less abundant Ezetimibe molecules.[1][3]

• Changes in Droplet Properties: The presence of non-volatile materials from the sample matrix can alter the surface tension and viscosity of the ESI droplets. This change can hinder solvent evaporation and the efficient formation of gas-phase analyte ions.[1][2][3]

• Co-precipitation: Non-volatile matrix components can cause the analyte to co-precipitate within the droplet, preventing its release into the gas phase.[1][3]

Question 2: My Ezetimibe peak is showing poor reproducibility and accuracy in different plasma lots. How can I address this variability?

Answer: Variability in analytical results across different biological sample lots is a strong indicator of matrix effects.[5] The composition of plasma can vary significantly between individuals, leading to different degrees of ion suppression.[5] To address this, consider the following strategies:

• Improved Sample Preparation: The most effective way to combat matrix effects is to remove interfering endogenous components before LC-MS/MS analysis. While protein precipitation is a quick method, it may not adequately remove phospholipids and other small molecules that cause ion suppression.[1][6] Techniques like Liquid-Liquid Extraction (LLE) and Solid-Phase Extraction (SPE) are generally more effective at producing cleaner extracts.[1][4]

• Use of a Stable Isotope-Labeled Internal Standard (SIL-IS): A SIL-IS, such as Ezetimibe-d4, is the ideal choice for compensating for matrix effects.[7][8][9] Since the SIL-IS has nearly identical physicochemical properties to the analyte, it will be affected by ion suppression in the same way. By calculating the peak area ratio of the analyte to the SIL-IS, the variability caused by ion suppression can be effectively normalized, leading to more accurate and precise quantification.[7]

• Chromatographic Separation: Optimizing your chromatographic method to separate Ezetimibe from the co-eluting matrix components can significantly reduce ion suppression.[1][10] This can be achieved by adjusting the mobile phase composition, gradient profile, or using a column with a different selectivity.[1]

Question 3: I am still experiencing ion suppression despite using Liquid-Liquid Extraction. What further steps can I take?

Answer: While LLE is generally effective, some interfering compounds may still be co-extracted with Ezetimibe. If ion suppression persists, consider these additional troubleshooting steps:

• Optimize LLE Conditions: Experiment with different extraction solvents or pH adjustments to improve the selectivity of the extraction for Ezetimibe and minimize the co-extraction of interfering substances.

• Switch Ionization Source: Atmospheric Pressure Chemical Ionization (APCI) is often less susceptible to ion suppression than ESI, especially for less polar compounds.[1][5] If your instrument is equipped with an APCI source, it may be a viable alternative.

• Post-Column Infusion Experiment: To identify the regions of your chromatogram where ion suppression is occurring, you can perform a post-column infusion experiment.[11] This involves infusing a constant flow of Ezetimibe solution into the mobile phase after the analytical column while injecting a blank plasma extract. A dip in the baseline signal of Ezetimibe will indicate the retention times at which matrix components are eluting and causing suppression. With this information, you can adjust your chromatography to move the Ezetimibe peak away from these suppression zones.[1]

Frequently Asked Questions (FAQs)

Q1: What are the most common sources of ion suppression in Ezetimibe bioanalysis? A1: The most common sources of ion suppression in the bioanalysis of Ezetimibe from plasma or serum are endogenous phospholipids, salts, and residual proteins that are not completely removed during sample preparation.[4][6] Mobile phase additives like trifluoroacetic acid (TFA) can also cause significant signal suppression.[2][7]

Q2: How do I choose the best sample preparation technique to minimize ion suppression for Ezetimibe? A2: The choice of sample preparation technique depends on the required sensitivity and the complexity of the matrix.

• Protein Precipitation (PPT): This is a simple and fast method but is often insufficient for removing all interfering components, making it more prone to ion suppression.[1][6]

• Liquid-Liquid Extraction (LLE): LLE offers better sample cleanup than PPT and can significantly reduce matrix effects.[1][12] Several validated methods for Ezetimibe utilize LLE with solvents like methyl tert-butyl ether or a mixture of diethyl ether and dichloromethane.[8][9][12][13]

• Solid-Phase Extraction (SPE): SPE provides the most thorough sample cleanup and is highly effective at removing phospholipids and other interfering substances, thus minimizing ion suppression.[10][11][14]

Q3: Can the choice of ionization mode affect ion suppression for Ezetimibe? A3: Yes. Most published methods for Ezetimibe quantification use negative ion mode ESI, as it provides good sensitivity for this molecule.[8][9][13][14][15] Switching to negative ionization can sometimes reduce the extent of ion suppression because fewer matrix components ionize in this mode compared to the positive mode.[1] Some methods have also successfully used positive ion mode.[16][17] Atmospheric Pressure Chemical Ionization (APCI) is another option that is generally less prone to ion suppression.[1][13]

Q4: What are the typical mass transitions (MRM) for Ezetimibe and its deuterated internal standard? A4: The most commonly used multiple reaction monitoring (MRM) transitions for Ezetimibe and its deuterated internal standard, Ezetimibe-d4, in negative ion mode are:

• Ezetimibe: m/z 408.4 → 271.0[8][14][15]

• Ezetimibe-d4: m/z 412.1 → 275.1[8]

Experimental Protocols

Below are detailed methodologies for key experiments related to Ezetimibe quantification, based on published literature.

Protocol 1: Sample Preparation using Liquid-Liquid Extraction (LLE)

This protocol is adapted from a validated LC-MS/MS method for the determination of total Ezetimibe in human plasma.[8]

Materials:

• Human plasma samples

• Ezetimibe and Ezetimibe-d4 (Internal Standard) stock solutions

• Diethyl ether

• Dichloromethane

• Acetonitrile

• 10mM Ammonium formate (B1220265) buffer (pH 4.0)

• Microcentrifuge tubes

• Vortex mixer

• Centrifuge

• Nitrogen evaporator

Procedure:

• Pipette 200 µL of human plasma into a clean microcentrifuge tube.

• Add 25 µL of the Ezetimibe-d4 internal standard working solution.

• Vortex briefly to mix.

• Add 3 mL of a Diethyl ether and Dichloromethane mixture (70:30 v/v).

• Vortex for 10 minutes to ensure thorough extraction.

• Centrifuge at 4000 rpm for 5 minutes to separate the organic and aqueous layers.

• Transfer the upper organic layer to a new clean tube.

• Evaporate the organic solvent to dryness under a stream of nitrogen at 40°C.

• Reconstitute the dried residue with 200 µL of the mobile phase (Acetonitrile:10mM Ammonium formate buffer (40:60 v/v)).

• Vortex for 30 seconds to dissolve the residue.

• Transfer the reconstituted sample to an autosampler vial for LC-MS/MS analysis.

Protocol 2: LC-MS/MS Parameters for Ezetimibe Quantification

These parameters are based on a high-throughput LC-MS/MS method.[8]

Parameter	Setting
Liquid Chromatography
HPLC System	Agilent 1200 Series or equivalent
Column	Discovery C18, 150 x 4.6 mm, 5 µm
Mobile Phase	Acetonitrile : 10mM Ammonium formate buffer (pH 4.0) (40:60 v/v)
Flow Rate	1.0 mL/min
Injection Volume	20 µL
Column Temperature	40°C
Autosampler Temperature	4°C
Mass Spectrometry
Mass Spectrometer	Applied Biosystems Sciex API 4000 or equivalent
Ionization Source	Electrospray Ionization (ESI)
Polarity	Negative
Ion Source Gas 1	50 psi
Ion Source Gas 2	50 psi
Curtain Gas	20 psi
Temperature	500°C
IonSpray Voltage	-4500 V
MRM Transitions
Ezetimibe	Q1: 408.4 Da, Q3: 271.0 Da
Ezetimibe-d4 (IS)	Q1: 412.1 Da, Q3: 275.1 Da

Quantitative Data Summary

The following tables summarize key quantitative data from various validated methods for Ezetimibe quantification.

Table 1: Comparison of Sample Preparation Techniques and Recoveries

Sample Preparation Method	Analyte	Mean Extraction Recovery (%)	Reference
Liquid-Liquid Extraction (Diethyl ether:Dichloromethane)	Total Ezetimibe	80.6	[8]
Liquid-Liquid Extraction (Methyl tert-butyl ether)	Ezetimibe	96.14 (Free), 64.11 (Total)	[16]
Liquid-Liquid Extraction (Methyl tert-butyl ether)	Ezetimibe	85.23 - 96.32	[9]
QuEChERS	Ezetimibe	> 63.74	[17]
Solid-Phase Extraction	Ezetimibe	Not explicitly stated, but method was successful	[14]

Table 2: Linearity and Sensitivity of Published LC-MS/MS Methods for Ezetimibe

Analyte	Linear Range (ng/mL)	Lower Limit of Quantification (LLOQ) (ng/mL)	Ionization Mode	Reference
Free Ezetimibe	0.25 - 20	0.25	Positive ESI	[16]
Total Ezetimibe	1 - 300	1	Positive ESI	[16]
Total Ezetimibe	4.00 - 400.00	4.00	Negative ESI	[8]
Ezetimibe	0.1 - 20	0.1	Negative ESI	[9]
Free Ezetimibe	0.02 - 20	0.02	Negative ESI	[15]
Total Ezetimibe	0.25 - 250	0.25	Negative ESI	[15]
Ezetimibe	0.1 - 20	0.1	Negative ESI	[14]
Ezetimibe Glucuronide	0.5 - 200	0.5	Negative ESI	[14]

Visualizations

The following diagrams illustrate key workflows and concepts related to overcoming ion suppression in Ezetimibe quantification.

Caption: A flowchart for troubleshooting ion suppression in Ezetimibe analysis.

Caption: A typical sample preparation workflow using Liquid-Liquid Extraction.

References

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. academic.oup.com [academic.oup.com]
• 3. Ion suppression (mass spectrometry) - Wikipedia [en.wikipedia.org]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. researchgate.net [researchgate.net]
• 6. spectroscopyonline.com [spectroscopyonline.com]
• 7. Ion Suppression and ESI | Mass Spectrometry Facility | University of Waterloo [uwaterloo.ca]
• 8. globalresearchonline.net [globalresearchonline.net]
• 9. iosrjournals.org [iosrjournals.org]
• 10. biotech-spain.com [biotech-spain.com]
• 11. Ion suppression in Biological Sample Analysis: You May or May Not See It but It’s There | Separation Science [sepscience.com]
• 12. Simultaneous determination of ezetimibe and simvastatin in rat plasma by stable-isotope dilution LC-ESI–MS/MS and its application to a pharmacokinetic study - PMC [pmc.ncbi.nlm.nih.gov]
• 13. A LC-MS/MS method to quantify the novel cholesterol lowering drug ezetimibe in human serum, urine and feces in healthy subjects genotyped for SLCO1B1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Simultaneous determination of ezetimibe and its glucuronide metabolite in human plasma by solid phase extraction and liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Liquid chromatography-negative ion electrospray tandem mass spectrometry method for the quantification of ezetimibe in human plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. tandfonline.com [tandfonline.com]

Addressing poor recovery of Ezetimibe D4 during sample extraction

Welcome to the technical support center for Ezetimibe (B1671841) D4 sample extraction. This resource provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals address challenges related to the recovery of Ezetimibe D4 during sample preparation.

Frequently Asked Questions (FAQs)

Q1: What are the most common causes of poor recovery of Ezetimibe D4 during sample extraction?

Poor recovery of Ezetimibe D4, a deuterated internal standard, can arise from several factors throughout the sample preparation workflow. The most frequent issues include suboptimal pH during extraction, inefficient protein precipitation, inappropriate selection of extraction solvents or solid-phase extraction (SPE) cartridges, and degradation of the analyte. It is essential to systematically evaluate each step of the extraction process to identify the source of analyte loss.

Q2: How does pH influence the extraction efficiency of Ezetimibe D4?

The pH of the sample matrix is a critical factor in the extraction of Ezetimibe and its deuterated analog. Ezetimibe is a weakly acidic compound. To ensure its efficient extraction into an organic solvent during liquid-liquid extraction (LLE) or its retention on a non-polar SPE sorbent, the molecule should be in its non-ionized (neutral) form. This is typically achieved by acidifying the sample to a pH below its pKa. For instance, using a 0.1% formic acid solution or an ammonium (B1175870) acetate (B1210297) buffer with a pH of 3.0-4.5 has been shown to be effective.[1][2][3]

Q3: Which sample extraction techniques are most effective for Ezetimibe D4 in plasma?

Liquid-liquid extraction (LLE) and solid-phase extraction (SPE) are the two most commonly employed and effective techniques for extracting Ezetimibe D4 from plasma samples. Protein precipitation (PPT) is a simpler and faster method but may result in a less clean extract, which can lead to matrix effects in LC-MS/MS analysis. The choice between LLE and SPE will depend on the desired level of sample cleanliness, throughput, and the specific requirements of the analytical method.

Q4: What are typical recovery rates for Ezetimibe D4 with different extraction methods?

Recovery rates for Ezetimibe D4 can vary depending on the chosen extraction method and the optimization of the protocol. Generally, well-optimized methods can achieve high and consistent recoveries. Published data indicates that LLE methods can yield recoveries in the range of 85% to over 96%.[1][2] SPE methods also demonstrate good recovery, often exceeding 80%.

Q5: Can the stability of Ezetimibe D4 be a factor in its poor recovery?

Yes, the stability of Ezetimibe D4 during sample handling and processing can impact its recovery. Ezetimibe is known to be susceptible to degradation under strong alkaline conditions.[4][5] It is crucial to avoid prolonged exposure to harsh pH conditions and high temperatures during the extraction process. Studies have shown that ezetimibe is generally stable in plasma for several hours at room temperature and can withstand multiple freeze-thaw cycles.[6] However, the stability in the final reconstituted extract should also be assessed, especially if samples are stored in an autosampler for an extended period.

Troubleshooting Guides

Issue 1: Consistently Low Recovery of Ezetimibe D4

If you are experiencing consistently low recovery of Ezetimibe D4 across all samples, it is likely an issue with the fundamental extraction protocol.

Troubleshooting Workflow for Low Recovery

Caption: A logical workflow for troubleshooting consistently low Ezetimibe D4 recovery.

Possible Causes and Solutions:

• Suboptimal pH:

  • Cause: The pH of the sample may not be acidic enough to ensure Ezetimibe D4 is in its non-ionized form.

  • Solution: Adjust the sample pH to be between 3 and 4.5 using a suitable buffer like ammonium acetate or a dilute acid such as formic acid.[1][2][3]

• Inefficient Extraction Solvent (LLE):

  • Cause: The organic solvent used for LLE may not be optimal for partitioning Ezetimibe D4 from the aqueous matrix.

  • Solution: Test different extraction solvents. Methyl tert-butyl ether (MTBE) and diethyl ether are commonly reported to provide good recovery for ezetimibe.[2][7]

• Inappropriate SPE Sorbent or Protocol:

  • Cause: The SPE sorbent may not be retaining Ezetimibe D4 effectively, or the wash and elution steps may be suboptimal.

  • Solution:

    • Ensure the sorbent chemistry (e.g., C18, polymeric) is suitable for a compound with the properties of ezetimibe.

    • Optimize the wash steps to remove interferences without eluting the analyte.

    • Increase the strength of the elution solvent if the analyte is being strongly retained.

Issue 2: Variable or Inconsistent Recovery of Ezetimibe D4

Inconsistent recovery across different samples or batches often points to matrix effects or variability in the execution of the extraction procedure.

Possible Causes and Solutions:

• Matrix Effects:

  • Cause: Components in the biological matrix (e.g., lipids, proteins) can interfere with the extraction process or the ionization of the analyte in the mass spectrometer.

  • Solution:

    • Incorporate a more rigorous sample cleanup step. For LLE, a back-extraction could be considered. For SPE, a more thorough wash protocol or a different sorbent might be necessary.

    • Evaluate different lots of blank plasma to assess the variability of matrix effects.

• Inconsistent Procedural Execution:

  • Cause: Minor variations in performing the extraction steps (e.g., vortexing time, solvent volumes) can lead to inconsistent recovery.

  • Solution: Ensure all steps of the protocol are performed consistently for all samples. The use of automated liquid handling systems can help minimize this variability.

Quantitative Data Summary

The following tables summarize reported recovery data for Ezetimibe and its deuterated internal standard using different sample preparation methods.

Table 1: Recovery of Ezetimibe D4 using Liquid-Liquid Extraction (LLE)

Extraction Solvent	Matrix	Analyte	Concentration (ng/mL)	Mean Recovery (%)	Reference
Methyl tert-butyl ether	Human Plasma	Ezetimibe D4	-	91.57	[1]
Tertiary butyl methyl ether	Rat Plasma	Ezetimibe D4	-	90.27	[2]
Diethyl ether:Dichloromethane (70:30)	Human Plasma	Ezetimibe D4	-	~80.6	[8]

Table 2: Recovery of Ezetimibe using Different Extraction Methods

Extraction Method	Matrix	Analyte	Concentration (ng/mL)	Mean Recovery (%)	Reference
LLE	Human Plasma	Ezetimibe	0.3	96.32	[1]
LLE	Human Plasma	Ezetimibe	4	91.83	[1]
LLE	Human Plasma	Ezetimibe	16	85.23	[1]
LLE	Rat Plasma	Ezetimibe	0.15	93.9	[2]
LLE	Rat Plasma	Ezetimibe	6.0	96.5	[2]
LLE	Rat Plasma	Ezetimibe	12.0	95.2	[2]

Experimental Protocols

Protocol 1: Liquid-Liquid Extraction (LLE) of Ezetimibe D4 from Human Plasma

This protocol is based on a validated LC-MS/MS method for the determination of ezetimibe in human plasma.[1]

• Sample Preparation:

  • To 200 µL of human plasma in a centrifuge tube, add 20 µL of Ezetimibe D4 internal standard working solution.

  • Vortex for 30 seconds.

• Extraction:

  • Add 1 mL of methyl tert-butyl ether.

  • Vortex for 10 minutes.

  • Centrifuge at 4000 rpm for 5 minutes.

• Evaporation and Reconstitution:

  • Transfer the upper organic layer to a clean tube.

  • Evaporate the solvent to dryness under a stream of nitrogen at 40°C.

  • Reconstitute the residue in 200 µL of the mobile phase (acetonitrile/0.1% formic acid, 70:30, v/v).

  • Vortex for 30 seconds.

• Analysis:

  • Transfer the reconstituted sample to an autosampler vial for LC-MS/MS analysis.

Protocol 2: Solid-Phase Extraction (SPE) of Ezetimibe D4 from Human Plasma

This is a general protocol that can be adapted and optimized for specific SPE cartridges and laboratory conditions.

• Sample Pre-treatment:

  • To 500 µL of human plasma, add 50 µL of Ezetimibe D4 internal standard working solution.

  • Add 500 µL of 4% phosphoric acid and vortex.

  • Centrifuge to pellet any precipitated proteins.

• SPE Cartridge Conditioning:

  • Condition a C18 SPE cartridge with 1 mL of methanol (B129727) followed by 1 mL of water.

• Sample Loading:

  • Load the supernatant from the pre-treated sample onto the conditioned SPE cartridge.

• Washing:

  • Wash the cartridge with 1 mL of water to remove polar interferences.

  • Wash the cartridge with 1 mL of 20% methanol in water to remove less polar interferences.

• Elution:

  • Elute Ezetimibe D4 from the cartridge with 1 mL of methanol into a clean collection tube.

• Evaporation and Reconstitution:

  • Evaporate the eluate to dryness under a stream of nitrogen.

  • Reconstitute the residue in a suitable volume of mobile phase for LC-MS/MS analysis.

Visualizations

Ezetimibe Metabolism Pathway

Ezetimibe is primarily metabolized through glucuronidation in the intestine and liver.

Caption: The primary metabolic pathway of Ezetimibe via glucuronidation.

General Troubleshooting Workflow for Poor Internal Standard Recovery

This diagram outlines a systematic approach to diagnosing the cause of poor recovery for any internal standard, including Ezetimibe D4.

Caption: A systematic workflow for troubleshooting poor internal standard recovery.

References

• 1. iosrjournals.org [iosrjournals.org]
• 2. Simultaneous determination of ezetimibe and simvastatin in rat plasma by stable-isotope dilution LC-ESI–MS/MS and its application to a pharmacokinetic study - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. journals.indexcopernicus.com [journals.indexcopernicus.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. globalresearchonline.net [globalresearchonline.net]

Ezetimibe D4 stability issues in long-term storage

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) regarding the stability of Ezetimibe-D4 during long-term storage.

Frequently Asked Questions (FAQs)

Q1: What are the recommended long-term storage conditions for Ezetimibe-D4?

For optimal stability, Ezetimibe-D4 should be stored refrigerated at 2°C to 8°C.[] For extended long-term storage, maintaining the compound at -20°C is recommended. It is crucial to protect the compound from light by storing it in amber vials or in the dark.[2] To prevent oxidation and contamination, handling and storing under an inert atmosphere, such as dry nitrogen or argon, is advisable.[2]

Q2: What is the expected shelf-life of Ezetimibe-D4 under recommended storage conditions?

While specific long-term stability data for Ezetimibe-D4 is not extensively published, one manufacturer's certificate of analysis indicates an expiration date of several years when stored appropriately. The stability of deuterated compounds is generally enhanced due to the kinetic isotope effect, where the stronger carbon-deuterium (C-D) bond slows down metabolic and chemical degradation processes compared to the carbon-hydrogen (C-H) bond.[3][4]

Q3: Can I store Ezetimibe-D4 in solution? If so, what is the best solvent and what are the stability considerations?

Yes, Ezetimibe-D4 can be stored in solution. Methanol is a commonly used solvent for creating stock solutions.[2] However, the stability of Ezetimibe-D4 in solution is highly dependent on the solvent, pH, and storage temperature. It is strongly recommended to avoid acidic or basic solutions as they can catalyze deuterium (B1214612) exchange and degradation.[2] For long-term storage of solutions, it is best to use aprotic solvents if compatible with your experimental design, and store them at low temperatures (-20°C or below). Always validate the stability of your working solutions in your specific experimental matrix and conditions.

Q4: What are the known degradation pathways for Ezetimibe? Are they applicable to Ezetimibe-D4?

Forced degradation studies on non-deuterated Ezetimibe have identified its susceptibility to hydrolytic (acidic and alkaline), and to a lesser extent, photolytic and oxidative stress. Ezetimibe is particularly unstable under alkaline conditions. The degradation pathways of Ezetimibe-D4 are expected to be very similar to those of Ezetimibe, as the core molecular structure is the same. However, the rate of degradation may be slower for the deuterated form due to the kinetic isotope effect.

Under alkaline conditions, Ezetimibe undergoes hydrolysis of the β-lactam ring, leading to the formation of several degradation products. Acidic conditions also lead to the formation of distinct degradation products.

Troubleshooting Guide

This guide addresses specific issues that users may encounter during their experiments with Ezetimibe-D4.

Issue 1: Inconsistent or low signal of Ezetimibe-D4 in LC-MS analysis.

Possible Cause	Troubleshooting Steps
Degradation of the standard	1. Prepare a fresh working solution from your stock solution. 2. If the issue persists, prepare a new stock solution from the solid material. 3. Verify that the storage conditions (temperature, light exposure) for both solid and solution forms have been appropriate.
Adsorption to container surfaces	1. Use silanized glass vials or low-adsorption polypropylene (B1209903) tubes. 2. Prepare working solutions fresh before each use. 3. Consider adding a small amount of an organic solvent like acetonitrile (B52724) to your aqueous samples to reduce adsorption.
Incomplete dissolution	1. Ensure the compound is fully dissolved by vortexing and/or sonicating the solution. 2. Visually inspect the solution for any particulate matter before use.
Isotopic exchange (H/D exchange)	1. See Issue 2 for detailed troubleshooting.

Issue 2: Suspected isotopic exchange (loss of deuterium).

Possible Cause	Troubleshooting Steps
Inappropriate solvent or matrix pH	1. Measure the pH of your solvent and sample matrix. 2. Adjust the pH to be as close to neutral as possible, if your analytical method allows. 3. Perform stability studies in different solvents to identify a more suitable one. Aprotic solvents are generally preferred to minimize H/D exchange.[2]
Elevated temperature	1. Store stock and working solutions at low temperatures (4°C for short-term, -20°C or colder for long-term).[2] 2. Minimize the time samples are kept at room temperature during preparation.
Position of deuterium label	1. The deuterium atoms in Ezetimibe-D4 are on a phenyl ring, which is generally a stable position and not prone to exchange under normal conditions. However, extreme pH or temperature could potentially facilitate exchange.

Quantitative Data from Forced Degradation Studies of Ezetimibe

The following tables summarize the results from forced degradation studies performed on non-deuterated Ezetimibe. This data can serve as a reference for understanding the potential stability liabilities of Ezetimibe-D4, keeping in mind that the degradation rates for the deuterated compound may be slower.

Table 1: Summary of Ezetimibe Degradation under Various Stress Conditions

Stress Condition	Reagents and Duration	Temperature	% Degradation	Number of Degradation Products	Reference
Acidic Hydrolysis	0.1 M HCl, 2 hours	80°C	~10.7%	Not specified
1.0 M HCl, 24 hours	60°C	Significant	4
50% methanolic 0.1N HCl, 120 min	60°C	~71.3%	3	[5]
Alkaline Hydrolysis	0.1 M NaOH, 2 hours	80°C	~1.1%	Not specified
0.1 M NaOH, 18 hours	60°C	Significant	4
50% methanolic 0.1 N NaOH, 30 min	60°C	100%	5	[5]
Oxidative Degradation	30% H₂O₂, 2 hours	80°C	~1.4%	Not specified
3% H₂O₂, 4 hours	Room Temp	No degradation	0
Thermal Degradation	Dry heat, 48 hours	105°C	~8.3%	Not specified
Dry heat, 48 hours	105°C	No degradation	0
Photolytic Degradation	UV light (254 nm), 48 hours	Ambient	~2.5%	Not specified
UV light (254 nm), 48 hours	Ambient	No degradation	0

Note: The extent of degradation can vary significantly based on the exact experimental conditions.

Experimental Protocols

Protocol 1: Long-Term Stability Testing of Ezetimibe-D4

Objective: To evaluate the stability of Ezetimibe-D4 under defined long-term storage conditions.

Methodology:

• Sample Preparation: Prepare multiple aliquots of Ezetimibe-D4 in its solid form and/or as a stock solution (e.g., 1 mg/mL in methanol) in amber glass vials with PTFE-lined caps.

• Storage Conditions: Store the aliquots at the desired long-term storage conditions (e.g., -20°C ± 5°C and 4°C ± 2°C). A set of samples should also be stored under accelerated conditions (e.g., 40°C ± 2°C with 75% ± 5% relative humidity) to predict long-term stability.

• Time Points: Analyze the samples at predetermined time points (e.g., 0, 3, 6, 9, 12, 18, 24, and 36 months for long-term; 0, 1, 3, 6 months for accelerated).

• Analysis: At each time point, analyze the samples using a validated stability-indicating analytical method, such as HPLC-UV or LC-MS/MS. The method should be able to separate the intact Ezetimibe-D4 from its potential degradation products.

• Data Evaluation:

  • Assess the purity of Ezetimibe-D4 at each time point.

  • Quantify any degradation products formed.

  • Calculate the percentage of Ezetimibe-D4 remaining.

  • The acceptance criterion is typically that the remaining active substance should be within a certain percentage (e.g., 95%) of the initial value, and no significant increase in degradation products should be observed.

Protocol 2: Assessing Isotopic Stability (H/D Exchange)

Objective: To determine if deuterium exchange occurs under specific experimental conditions.

Methodology:

• Sample Preparation: Prepare solutions of Ezetimibe-D4 in the solvent system or matrix of interest (e.g., mobile phase, extraction solvent, biological matrix extract).

• Incubation: Incubate the samples under the conditions that will be used in the actual experiment (e.g., room temperature for 24 hours, 4°C for 72 hours).

• Analysis: Analyze the samples by LC-MS/MS.

• Data Evaluation:

  • Monitor the mass-to-charge ratio (m/z) of the Ezetimibe-D4 peak.

  • Look for the appearance of peaks corresponding to Ezetimibe-D3, Ezetimibe-D2, etc., which would indicate the loss of deuterium atoms.

  • Compare the isotopic distribution of the incubated sample to a freshly prepared sample. A significant change in the isotopic pattern suggests that H/D exchange has occurred.

Visualizations

References

• 2. benchchem.com [benchchem.com]
• 3. Deuterated Compounds: Optimizing Drug Stability [piramal.devtest.in.net]
• 4. Evolving Trends in the Synthesis of Deuterated Drugs for Leukemia Chemotherapy [jscimedcentral.com]
• 5. journals.indexcopernicus.com [journals.indexcopernicus.com]

Minimizing cross-talk between Ezetimibe and Ezetimibe D4 MRM transitions

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with the LC-MS/MS analysis of Ezetimibe (B1671841) and its deuterated internal standard, Ezetimibe-D4. The primary focus is on identifying and minimizing cross-talk between their respective Multiple Reaction Monitoring (MRM) transitions.

Frequently Asked Questions (FAQs)

Q1: What are the common MRM transitions for Ezetimibe and Ezetimibe-D4?

A1: The selection of MRM transitions is critical for the selective and sensitive quantification of Ezetimibe and its internal standard, Ezetimibe-D4. The most commonly reported transitions are summarized in the table below. These transitions typically involve the deprotonated molecule [M-H]⁻ as the precursor ion in negative ionization mode.

Q2: What is cross-talk in the context of Ezetimibe and Ezetimibe-D4 analysis?

A2: Cross-talk, in this context, refers to the interference between the MRM transitions of Ezetimibe (analyte) and Ezetimibe-D4 (internal standard). This can occur in two primary ways:

• Analyte to Internal Standard: The isotopic distribution of Ezetimibe can result in a small percentage of molecules with a mass-to-charge ratio (m/z) that overlaps with the precursor ion of Ezetimibe-D4.

• Internal Standard to Analyte: The Ezetimibe-D4 internal standard may contain a small amount of unlabeled Ezetimibe as an impurity.

This interference can lead to inaccuracies in the quantification of Ezetimibe.

Q3: What are the primary causes of cross-talk between Ezetimibe and Ezetimibe-D4?

A3: The primary causes of cross-talk include:

• Natural Isotope Abundance: Carbon-13 (¹³C) is a naturally occurring stable isotope of carbon. Given that the Ezetimibe molecule (C₂₄H₂₁F₂NO₃) contains 24 carbon atoms, there is a statistical probability that some Ezetimibe molecules will contain one or more ¹³C atoms, increasing their mass and potentially interfering with the Ezetimibe-D4 signal.[1][2]

• Isotopic Purity of the Internal Standard: The deuterated internal standard, Ezetimibe-D4, may not be 100% pure and could contain residual unlabeled Ezetimibe.[3]

• In-source Fragmentation: Although less common for this specific molecule, fragmentation of the analyte or internal standard within the ion source of the mass spectrometer could potentially generate ions that interfere with the other's MRM transition.

Q4: How can I assess the level of cross-talk in my assay?

A4: To assess cross-talk, you can perform the following experiments:

• Analyze a high-concentration standard of Ezetimibe: Prepare a sample containing Ezetimibe at the upper limit of quantification (ULOQ) without any Ezetimibe-D4. Monitor both the Ezetimibe and Ezetimibe-D4 MRM transitions. Any signal detected in the Ezetimibe-D4 channel is indicative of cross-talk from the analyte.

• Analyze the Ezetimibe-D4 internal standard solution: Prepare a sample containing only the Ezetimibe-D4 internal standard at the working concentration. Monitor both the Ezetimibe and Ezetimibe-D4 MRM transitions. Any signal in the Ezetimibe channel points to the presence of unlabeled analyte in the internal standard.[3]

Troubleshooting Guide

This guide provides a systematic approach to identifying and resolving issues related to cross-talk between Ezetimibe and Ezetimibe-D4 MRM transitions.

Issue 1: Significant signal detected in the Ezetimibe-D4 channel when analyzing a high-concentration Ezetimibe standard.

Potential Cause: Isotopic contribution from Ezetimibe to the Ezetimibe-D4 precursor ion mass.

Troubleshooting Steps:

• Confirm the Issue: Re-run a high concentration (ULOQ) standard of Ezetimibe without the internal standard and verify the presence of a peak in the Ezetimibe-D4 MRM channel.

• Optimize Chromatographic Separation: While complete baseline separation of Ezetimibe and Ezetimibe-D4 is often not feasible due to their similar chemical structures, optimizing the liquid chromatography method to achieve the sharpest possible peaks can help minimize the impact of any minor retention time differences.

• Select a Different MRM Transition for Ezetimibe-D4: If significant cross-talk persists, consider selecting a different product ion for Ezetimibe-D4 that is less prone to interference. This may require re-optimization of the collision energy.

• Mathematical Correction: As a last resort, if the cross-talk is consistent and well-characterized, a mathematical correction can be applied to the data.[1][2] This involves determining the percentage of the Ezetimibe signal that contributes to the Ezetimibe-D4 signal and subtracting it from the measured Ezetimibe-D4 response.

Issue 2: Significant signal detected in the Ezetimibe channel when analyzing the Ezetimibe-D4 internal standard solution.

Potential Cause: Presence of unlabeled Ezetimibe as an impurity in the Ezetimibe-D4 standard.

Troubleshooting Steps:

• Confirm the Issue: Analyze a solution of the Ezetimibe-D4 internal standard at the working concentration and confirm the presence of a peak in the Ezetimibe MRM channel.

• Check the Certificate of Analysis (CoA): Review the CoA for your Ezetimibe-D4 standard to check its isotopic purity.

• Source a Higher Purity Internal Standard: If the isotopic purity is low, procure a new batch of Ezetimibe-D4 with a higher specified isotopic purity.

• Adjust the Internal Standard Concentration: If a new standard is not immediately available, consider if a lower concentration of the internal standard can be used without compromising the assay's performance. This will reduce the absolute amount of unlabeled Ezetimibe being introduced.

Data Presentation

Table 1: Commonly Used MRM Transitions for Ezetimibe and Ezetimibe-D4

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Ionization Mode	Reference
Ezetimibe	408.4	271.0	Negative	[4]
Ezetimibe-D4	412.1	275.1	Negative	[4]
Ezetimibe	408.0	270.8	Negative	[5]
Ezetimibe-D4	412.1	270.8	Negative	[5]
Ezetimibe	408.3	271.1	Negative	[6]
Ezetimibe-D4	412.0	275.1	Negative	[6]

Experimental Protocols

Method 1: Liquid-Liquid Extraction (LLE) based on a published method.[4]

• Sample Preparation:

  • To 200 µL of plasma, add 20 µL of Ezetimibe-D4 internal standard solution.

  • Add 1 mL of methyl tert-butyl ether.

  • Vortex for 5 minutes.

  • Centrifuge at 4000 rpm for 10 minutes.

  • Transfer the organic layer to a new tube and evaporate to dryness under a stream of nitrogen.

  • Reconstitute the residue in 200 µL of the mobile phase.

• Liquid Chromatography:

  • Column: C18, 50 x 2.0 mm, 5 µm

  • Mobile Phase: Acetonitrile / 0.1% Formic Acid in Water (70:30, v/v)

  • Flow Rate: 0.2 mL/min

  • Injection Volume: 10 µL

• Mass Spectrometry:

  • Ionization Mode: Electrospray Ionization (ESI), Negative

  • MRM Transitions: See Table 1

  • Collision Energy: Optimize for your specific instrument.

Method 2: Protein Precipitation (PPT) based on a published method.[5]

• Sample Preparation:

  • To 100 µL of plasma, add 20 µL of Ezetimibe-D4 internal standard solution.

  • Add 300 µL of acetonitrile.

  • Vortex for 2 minutes.

  • Centrifuge at 10,000 rpm for 5 minutes.

  • Inject a portion of the supernatant.

• Liquid Chromatography:

  • Column: C18, 100 x 4.6 mm, 3.5 µm

  • Mobile Phase: Acetonitrile / 10 mM Ammonium Acetate (pH 4.5) (75:25, v/v)

  • Flow Rate: 0.8 mL/min

  • Injection Volume: 5 µL

• Mass Spectrometry:

  • Ionization Mode: Electrospray Ionization (ESI), Negative

  • MRM Transitions: See Table 1

  • Collision Energy: Optimize for your specific instrument.

Visualizations

References

• 1. archives.ijper.org [archives.ijper.org]
• 2. researchgate.net [researchgate.net]
• 3. Simultaneous determination of ezetimibe and simvastatin in rat plasma by stable-isotope dilution LC-ESI–MS/MS and its application to a pharmacokinetic study - PMC [pmc.ncbi.nlm.nih.gov]
• 4. A LC-MS/MS method to quantify the novel cholesterol lowering drug ezetimibe in human serum, urine and feces in healthy subjects genotyped for SLCO1B1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]

Calibration curve issues with Ezetimibe D4 internal standard

Welcome to the technical support center for troubleshooting issues related to the use of Ezetimibe (B1671841) D4 as an internal standard in analytical studies. This resource provides guidance for researchers, scientists, and drug development professionals to identify and resolve common problems encountered during calibration curve generation and sample analysis.

Frequently Asked Questions (FAQs)

Q1: Why is my calibration curve for Ezetimibe non-linear when using Ezetimibe D4 as an internal standard?

A non-linear calibration curve can be caused by several factors. The most common issues include:

• Isotopic Exchange: Deuterium (B1214612) atoms on the Ezetimibe D4 molecule may exchange with protons from the sample matrix or solvent, a phenomenon known as back-exchange. This is more likely if the deuterium labels are in chemically unstable positions.[1]

• Differential Matrix Effects: Although a stable isotope-labeled internal standard is expected to compensate for matrix effects, this is not always the case.[2][3] If Ezetimibe and Ezetimibe D4 have slightly different retention times, they may be affected differently by co-eluting matrix components, leading to inaccuracies.[2][3]

• Inconsistent Internal Standard Addition: Errors in the consistent addition of the internal standard to all samples, including calibrators and quality controls (QCs), can lead to non-linearity.

• Analyte or Internal Standard Concentration Issues: Problems with the stock solutions of either the analyte or the internal standard, such as incorrect concentrations or degradation, can affect the linearity of the curve.

Q2: The signal intensity of my Ezetimibe D4 internal standard is highly variable between samples. What could be the cause?

High variability in the internal standard signal can significantly impact the precision and accuracy of your results.[1] Potential causes include:

• Inconsistent Sample Preparation: Variations in the extraction efficiency between samples can lead to inconsistent recovery of the internal standard.

• Matrix Effects: The presence of co-eluting endogenous substances from the sample matrix can suppress or enhance the ionization of Ezetimibe D4, causing signal variability.[4]

• Instrument Instability: Fluctuations in the mass spectrometer's performance, such as a dirty ion source, can lead to inconsistent signal intensity over an analytical run.

• Inaccurate Pipetting: Inconsistent volumes of the internal standard solution added to each sample will result in variable signal responses.

Q3: My Ezetimibe D4 internal standard does not co-elute perfectly with Ezetimibe. Is this a problem?

Ideally, a stable isotope-labeled internal standard should co-elute with the analyte.[1][5] However, it is a common observation that deuterated compounds elute slightly earlier than their non-deuterated counterparts in reversed-phase chromatography due to the "isotope effect".[2][5] While a small difference in retention time is often acceptable, it can become problematic if the two peaks elute in a region of the chromatogram with changing matrix effects, leading to differential ion suppression or enhancement.[2][3]

Q4: Can the deuterium labels on Ezetimibe D4 exchange with hydrogen atoms from the solvent or matrix?

Yes, this phenomenon, known as back-exchange, is a potential issue with deuterated internal standards.[1][2] If the deuterium atoms are located on chemically labile positions (e.g., on heteroatoms like -OH or -NH, or on carbons adjacent to carbonyl groups), they can be replaced by protons.[1] This can lead to a decrease in the internal standard signal and an increase in the analyte signal, compromising the accuracy of the quantification.[2]

Troubleshooting Guides

Guide 1: Investigating Poor Calibration Curve Linearity (R² < 0.99)

This guide provides a step-by-step approach to troubleshooting a non-linear calibration curve.

Troubleshooting Workflow for Non-Linear Calibration Curve

Caption: A logical workflow for troubleshooting a non-linear calibration curve.

Guide 2: Addressing High Variability in Internal Standard Signal

This guide outlines steps to diagnose and resolve inconsistent Ezetimibe D4 signal intensity.

Troubleshooting Workflow for IS Signal Variability

Caption: A systematic approach to troubleshooting inconsistent internal standard signals.

Experimental Protocols

Protocol 1: Assessment of H/D Back-Exchange

Objective: To determine if deuterium atoms on Ezetimibe D4 are exchanging with protons from the sample matrix.

Methodology:

• Prepare two sets of samples:

  • Set A (Control): Spike the Ezetimibe D4 internal standard into a pure solvent (e.g., methanol (B129727) or acetonitrile).

  • Set B (Matrix): Spike the Ezetimibe D4 internal standard into a blank sample matrix (e.g., plasma, urine).[1]

• Incubate both sets of samples under the same conditions as your analytical method (time, temperature, pH).[1] One study incubated a deuterated compound in plasma for one hour.[1][2]

• Process the samples using your established extraction procedure.[1]

• Analyze the samples by LC-MS/MS.

• Monitor for any increase in the signal of the non-deuterated Ezetimibe in Set B compared to Set A. A significant increase suggests H/D back-exchange.[1]

Protocol 2: Evaluation of Matrix Effects

Objective: To assess the impact of the sample matrix on the ionization of Ezetimibe and Ezetimibe D4.

Methodology:

• Prepare three sets of samples:

  • Set 1 (Neat Solution): Prepare standards of Ezetimibe and Ezetimibe D4 in a pure solvent.

  • Set 2 (Post-Extraction Spike): Extract blank matrix samples first, then spike the extracts with Ezetimibe and Ezetimibe D4 at concentrations corresponding to the calibration curve levels.

  • Set 3 (Pre-Extraction Spike): Spike blank matrix samples with Ezetimibe and Ezetimibe D4 before the extraction process.

• Analyze all three sets of samples by LC-MS/MS.

• Calculate the Matrix Factor (MF):

  • MF = (Peak area in Set 2) / (Peak area in Set 1)

  • An MF < 1 indicates ion suppression, while an MF > 1 indicates ion enhancement.

• Calculate the Recovery (RE):

  • RE (%) = [(Peak area in Set 3) / (Peak area in Set 2)] x 100

• Calculate the Internal Standard Normalized Matrix Factor:

  • IS-Normalized MF = (MF of Analyte) / (MF of Internal Standard)

  • A value close to 1 indicates that the internal standard is effectively compensating for matrix effects.

Quantitative Data from Validated Methods

The following tables summarize performance data from published LC-MS/MS methods that successfully used Ezetimibe D4 as an internal standard for the quantification of Ezetimibe.

Table 1: Linearity and Recovery Data for Ezetimibe using Ezetimibe D4 IS

Analyte	Concentration Range (ng/mL)	Correlation Coefficient (R²)	Recovery (%)	Internal Standard	Recovery of IS (%)	Reference
Ezetimibe	0.05 - 15.0	> 0.999	93.9 - 96.5	Ezetimibe D4	90.27	[6]
Total Ezetimibe	4.00 - 400.00	Linear	80.6	Ezetimibe D4	Not Reported	[7]
Ezetimibe	0.1 - 20	0.9999	Not Reported	Ezetimibe D4	Not Reported	[8]

Table 2: Precision and Accuracy Data for Ezetimibe Quantification

Analyte	QC Level	Intra-batch Precision (%CV)	Inter-batch Precision (%CV)	Accuracy (%)	Reference
Ezetimibe	Low, Mid, High	1.6 - 14.8	2.1 - 13.4	92.9 - 112	[6]

Table 3: LC-MS/MS Parameters for Ezetimibe and Ezetimibe D4

Parameter	Ezetimibe	Ezetimibe D4	Reference
Ionization Mode	Negative ESI	Negative ESI	[6][7][8]
Precursor Ion (m/z)	408.3	412.0	[6]
Product Ion (m/z)	271.1	275.1	[6]
Precursor Ion (m/z)	408.40	412.10	[7]
Product Ion (m/z)	271.0	275.10	[7]
Precursor Ion (m/z)	408.0	412.1	[8]
Product Ion (m/z)	270.8	270.8	[8]

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. myadlm.org [myadlm.org]
• 4. Aspects of Matrix and Analyte Effects in Clinical Pharmacokinetic Sample Analyses using LC-ESI/MS/MS – Two Case Examples - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Internal standard in LC-MS/MS - Chromatography Forum [chromforum.org]
• 6. Simultaneous determination of ezetimibe and simvastatin in rat plasma by stable-isotope dilution LC-ESI–MS/MS and its application to a pharmacokinetic study - PMC [pmc.ncbi.nlm.nih.gov]
• 7. globalresearchonline.net [globalresearchonline.net]
• 8. iosrjournals.org [iosrjournals.org]

Reference Data & Comparative Studies

Validation of an Analytical Method for Ezetimibe Using Ezetimibe D4 Internal Standard: A Comparative Guide Based on FDA Guidelines

This guide provides a comprehensive comparison of key performance parameters for the validation of an analytical method for Ezetimibe with its deuterated internal standard, Ezetimibe D4, in accordance with the principles outlined in the U.S. Food and Drug Administration (FDA) guidance, specifically the ICH M10 Bioanalytical Method Validation framework.[1][2][3] This document is intended for researchers, scientists, and drug development professionals to facilitate the assessment of analytical methodology for pharmacokinetic and bioequivalence studies.

I. Overview of FDA Bioanalytical Method Validation Guidelines

The FDA's guidelines for bioanalytical method validation are crucial for ensuring the reliability and acceptability of analytical data in regulatory submissions.[1] A full validation is required when establishing a new bioanalytical method and should include the assessment of several key parameters to demonstrate that the method is suitable for its intended purpose.[4] For chromatographic methods, such as Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) which is commonly used for Ezetimibe analysis, the following parameters must be thoroughly evaluated.[1][2]

Key Validation Parameters:

• Selectivity and Specificity: The ability of the method to differentiate and quantify the analyte in the presence of other components in the sample.[2][5]

• Accuracy and Precision: The closeness of measured values to the true value (accuracy) and the degree of agreement among a series of measurements (precision).[2][5]

• Calibration Curve and Linearity: The relationship between the instrument response and the known concentration of the analyte over a specified range.[5]

• Sensitivity (Lower Limit of Quantification - LLOQ): The lowest concentration of the analyte in a sample that can be reliably quantified with acceptable accuracy and precision.[5]

• Recovery: The efficiency of the extraction procedure of the analyte from the biological matrix.[5]

• Matrix Effect: The direct or indirect alteration or interference in response due to the presence of unintended analytes or other interfering substances in the sample.[4]

• Stability: The chemical stability of the analyte in the biological matrix under various storage and processing conditions.[5]

Ezetimibe D4 is a stable, deuterium-labeled version of Ezetimibe and is an ideal internal standard for quantitative analysis by LC-MS/MS, as it closely mimics the chromatographic behavior and ionization of the analyte, thus compensating for variability during sample processing and analysis.[6][7][8]

II. Comparative Data for Validated LC-MS/MS Methods for Ezetimibe

The following tables summarize the performance characteristics of published and validated LC-MS/MS methods for the quantification of Ezetimibe in human plasma, utilizing Ezetimibe D4 as the internal standard. This allows for an objective comparison of different methodologies.

Table 1: Comparison of Chromatographic and Mass Spectrometric Conditions

Parameter	Method A	Method B
Chromatographic Column	Discovery C18, 150x 4.6mm, 5µ	Gemini C18, 50 X 2.0 mm, 5 µm
Mobile Phase	Acetonitrile: 10mM Ammonium formate (B1220265) buffer (pH 4.0) (40:60 v/v)	Acetonitrile: 0.1% Formic acid (70:30, v/v)
Flow Rate	1.0 mL/min	0.20 mL/min
Ionization Mode	Electrospray Ionization (ESI), Negative	Electrospray Ionization (ESI), Negative
Mass Transition (Ezetimibe)	m/z 408.40 → 271.0	Not Specified
Mass Transition (Ezetimibe D4)	m/z 412.10 → 275.10	Not Specified
Reference	[7]	[9]

Table 2: Comparison of Method Validation Parameters

Parameter	Method A	Method B	FDA Acceptance Criteria
Linearity Range	4.00 - 400.00 ng/mL	0.1 - 20 ng/mL	Correlation coefficient (r²) ≥ 0.99
LLOQ	4.00 ng/mL	0.1 ng/mL	Within ±20% of nominal value
Intra-day Precision (%CV)	Not Specified	1.08 - 4.38%	≤ 15% (≤ 20% at LLOQ)
Inter-day Precision (%CV)	Not Specified	1.69 - 4.06%	≤ 15% (≤ 20% at LLOQ)
Intra-day Accuracy (%RE)	Not Specified	Within 0.44 - 2.00%	Within ±15% of nominal values (±20% at LLOQ)
Inter-day Accuracy (%RE)	Not Specified	Not Specified	Within ±15% of nominal values (±20% at LLOQ)
Mean Extraction Recovery	80.6%	85.23 - 96.32%	Consistent, precise, and reproducible
Reference	[7]	[9]	[4]

III. Experimental Protocols

The following are detailed methodologies for key experiments in the validation of an analytical method for Ezetimibe using Ezetimibe D4.

A. Stock and Working Solution Preparation

• Stock Solutions: Prepare individual stock solutions of Ezetimibe and Ezetimibe D4 in a suitable organic solvent (e.g., methanol (B129727) or acetonitrile) at a concentration of 1 mg/mL.[6]

• Working Solutions: Prepare serial dilutions of the Ezetimibe stock solution with the same solvent to create working solutions for calibration standards and quality control (QC) samples. Prepare a separate working solution for the Ezetimibe D4 internal standard.

B. Sample Preparation (Liquid-Liquid Extraction)

• To 200 µL of human plasma in a polypropylene (B1209903) tube, add 20 µL of the Ezetimibe D4 internal standard working solution (e.g., 45 ng/mL) and vortex for 10 seconds.[9]

• Add 3 mL of an organic extraction solvent (e.g., a mixture of diethyl ether and dichloromethane (B109758) (70:30 v/v) or methyl tert-butyl ether).[7][9]

• Vortex the mixture for 10 minutes.[9]

• Centrifuge the samples at 4000 rpm for 5 minutes to separate the organic and aqueous layers.[9]

• Transfer the organic layer to a clean tube and evaporate to dryness under a stream of nitrogen at approximately 40°C.

• Reconstitute the residue in a suitable volume (e.g., 200 µL) of the mobile phase and inject a portion into the LC-MS/MS system.

C. Method Validation Experiments

• Selectivity: Analyze blank plasma samples from at least six different sources to ensure no significant interference at the retention times of Ezetimibe and Ezetimibe D4.[5]

• Calibration Curve and Linearity: Prepare a series of calibration standards by spiking blank plasma with known concentrations of Ezetimibe. Analyze these standards along with a blank and a zero standard (blank plasma with internal standard) to construct a calibration curve by plotting the peak area ratio of Ezetimibe to Ezetimibe D4 against the nominal concentration.

• Accuracy and Precision: Prepare QC samples at a minimum of four concentration levels: LLOQ, low, medium, and high. Analyze at least five replicates of each QC level in three separate analytical runs to determine intra-day and inter-day accuracy and precision.[5]

• Recovery: Compare the peak area of Ezetimibe from extracted plasma samples to the peak area of Ezetimibe from unextracted samples (spiked into the post-extraction solvent) at three different concentrations (low, medium, and high).

• Stability: Evaluate the stability of Ezetimibe in plasma under various conditions, including short-term bench-top storage, long-term freezer storage, and freeze-thaw cycles.

IV. Visualized Workflows

The following diagrams illustrate the key workflows involved in the validation of the analytical method.

Caption: Experimental workflow for the bioanalytical method of Ezetimibe using Ezetimibe D4.

Caption: Key parameters for bioanalytical method validation according to FDA guidelines.

References

• 1. fda.gov [fda.gov]
• 2. FDA Adopts ICH Final Guidance On Bioanalytical Method Validation [outsourcedpharma.com]
• 3. M10 Bioanalytical Method Validation and Study Sample Analysis | FDA [fda.gov]
• 4. FDA Bioanalytical method validation guidlines- summary – Nazmul Alam [nalam.ca]
• 5. USFDA guidelines for bioanalytical method validation | PPTX [slideshare.net]
• 6. medchemexpress.com [medchemexpress.com]
• 7. globalresearchonline.net [globalresearchonline.net]
• 8. medchemexpress.com [medchemexpress.com]
• 9. iosrjournals.org [iosrjournals.org]

Comparison of Ezetimibe D4 and other internal standards for Ezetimibe analysis

For researchers and professionals in drug development, the accurate quantification of Ezetimibe (B1671841) in biological matrices is critical. The choice of an appropriate internal standard (IS) is paramount for a robust and reliable bioanalytical method. This guide provides an objective comparison of Ezetimibe-D4 and other commonly used internal standards, supported by experimental data from published literature.

The Gold Standard: Ezetimibe-D4

Deuterated analogs of the analyte are widely considered the ideal internal standards in mass spectrometry-based assays. Ezetimibe-D4, a stable isotope-labeled version of Ezetimibe, co-elutes with the analyte and exhibits similar ionization and fragmentation patterns, effectively compensating for variations in sample preparation and matrix effects.[1]

Alternative Internal Standards

While Ezetimibe-D4 is often preferred, other compounds have been successfully employed as internal standards in various analytical methods for Ezetimibe. These are typically chosen based on their structural similarity, chromatographic behavior, and ionization characteristics relative to Ezetimibe. Notable alternatives include:

• 4-Hydroxychalcone (B181621) : Used in LC-MS/MS methods, this compound has demonstrated utility in the bioanalysis of Ezetimibe.[2][3]

• Atazanavir : This antiretroviral drug has been used as an internal standard in HPLC-UV methods for Ezetimibe quantification in pharmaceutical dosage forms.[1]

• Metoclopramide : Employed as an internal standard in HPLC-UV methods for the analysis of Ezetimibe in plasma.

Performance Data Comparison

The following table summarizes the performance of Ezetimibe-D4 and other internal standards based on data from various validated bioanalytical methods. It is important to note that these data are compiled from different studies and do not represent a direct head-to-head comparison under identical experimental conditions.

Internal Standard	Analytical Method	Matrix	Extraction Recovery (%)	Linearity (ng/mL)	Precision (% CV)	Key Findings & Citations
Ezetimibe-D4	LC-MS/MS	Human Plasma	91.57	0.1 - 20	Intra-day: 1.08 - 4.38Inter-day: 1.69 - 4.06	Considered the most appropriate IS due to identical chemical and physical properties to the analyte, leading to consistent and reproducible results.[4]
Ezetimibe-D4	LC-MS/MS	Rat Plasma	90.27	0.05 - 15.0	Intra-batch: 1.6 - 14.8Inter-batch: 2.1 - 13.4	Chosen for its similar chromatographic and ionization properties, and recovery to Ezetimibe.[5]
4-Hydroxychalcone	LC-MS/MS	Human Serum, Urine, Feces	Not explicitly reported	Serum: 0.1 - 15	Not explicitly reported	A selective and high-sensitivity assay was developed using this IS.[2]
4-Hydroxychalcone	LC-MS/MS	Human Plasma	Not explicitly reported	0.075 - 20	Not explicitly reported	Successfully used in a validated method for a pharmacokinetic study.[3]
Atazanavir Sulphate	HPLC-UV	Pharmaceutical Dosage Form	Not applicable	4 - 24 µg/mL	Inter-day: 1.32	A suitable internal standard for the determination of Ezetimibe in tablets.[1]

Experimental Protocols

Detailed methodologies are crucial for replicating and comparing analytical performance. Below are representative experimental protocols for methods using Ezetimibe-D4 and 4-Hydroxychalcone.

Method 1: Ezetimibe Analysis using Ezetimibe-D4 Internal Standard (LC-MS/MS)

• Sample Preparation (Liquid-Liquid Extraction) :

  • To 180 µL of human plasma, 20 µL of the Ezetimibe working solution and 20 µL of the Ezetimibe-D4 internal standard working solution (45 ng/mL) are added.[4]

  • The mixture is vortexed, and then 1 mL of methyl tert-butyl ether is added as the extraction solvent.[4]

  • The sample is vortex-mixed for 10 minutes and then centrifuged at 4000 rpm for 10 minutes.

  • The organic layer is transferred to a new tube and evaporated to dryness under a stream of nitrogen.

  • The residue is reconstituted in the mobile phase for LC-MS/MS analysis.[4]

• Chromatographic Conditions :

  • Column : Gemini C18 (50 x 2.0 mm, 5 µm)[4]

  • Mobile Phase : Acetonitrile / 0.1% Formic Acid (70:30, v/v)[4]

  • Flow Rate : 0.20 mL/min[4]

  • Column Temperature : 35°C[4]

• Mass Spectrometry Conditions :

  • Ionization Mode : Negative Electrospray Ionization (ESI)[4]

  • MRM Transitions :

    • Ezetimibe: m/z 408.0 → 270.8[4]

    • Ezetimibe-D4: m/z 412.1 → 270.8[4]

  • Declustering Potential : -75 V for both analyte and IS[4]

  • Collision Energy : -22 eV for both analyte and IS[4]

Method 2: Ezetimibe Analysis using 4-Hydroxychalcone Internal Standard (LC-MS/MS)

• Sample Preparation (Liquid-Liquid Extraction) :

  • Ezetimibe and the internal standard, 4-hydroxychalcone, are extracted from plasma using methyl t-butyl ether.[3]

• Chromatographic Conditions :

  • Column : Phenomenex Luna C-18 (2.0 mm x 100 mm, 3 µm particles)[3]

  • Mobile Phase : Acetonitrile:Water (60:40, v/v)[3]

  • Flow Rate : 200 µL/min[2]

• Mass Spectrometry Conditions :

  • Ionization Mode : Negative Atmospheric Pressure Chemical Ionization (APCI) or Electrospray Ionization (ESI)[2][3]

  • MRM Transitions :

    • Ezetimibe: m/z 408 → 271[2][3]

    • 4-Hydroxychalcone: m/z 223 → 117[2][3]

Experimental Workflow Visualization

The following diagram illustrates a typical workflow for the bioanalysis of Ezetimibe using an internal standard.

Caption: Bioanalytical workflow for Ezetimibe quantification.

Conclusion

The selection of an internal standard is a critical decision in the development of a bioanalytical method for Ezetimibe. Ezetimibe-D4 stands out as the superior choice for LC-MS/MS applications due to its ability to accurately track the analyte throughout the analytical process, thereby ensuring high accuracy and precision. However, when a deuterated standard is not available or for non-mass spectrometric methods like HPLC-UV, other compounds such as 4-hydroxychalcone and Atazanavir have been shown to be viable alternatives. The choice of internal standard should always be validated rigorously to ensure it meets the specific requirements of the study and regulatory guidelines.

References

• 1. archives.ijper.org [archives.ijper.org]
• 2. A LC-MS/MS method to quantify the novel cholesterol lowering drug ezetimibe in human serum, urine and feces in healthy subjects genotyped for SLCO1B1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. iosrjournals.org [iosrjournals.org]
• 5. Simultaneous determination of ezetimibe and simvastatin in rat plasma by stable-isotope dilution LC-ESI–MS/MS and its application to a pharmacokinetic study - PMC [pmc.ncbi.nlm.nih.gov]

Cross-Validation of Ezetimibe Assays Utilizing Ezetimibe-d4 as an Internal Standard: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of various validated bioanalytical methods for the quantification of Ezetimibe (B1671841) in biological matrices, with a specific focus on assays employing Ezetimibe-d4 as an internal standard. The use of a stable isotope-labeled internal standard like Ezetimibe-d4 is a cornerstone of robust quantitative analysis, particularly in liquid chromatography-tandem mass spectrometry (LC-MS/MS), as it closely mimics the analyte's behavior during sample preparation and ionization, thereby correcting for matrix effects and improving accuracy and precision.

The following sections present a detailed breakdown of experimental protocols and a comparative summary of performance data from multiple studies. This information is intended to assist researchers in selecting and implementing the most suitable assay for their specific pharmacokinetic, bioequivalence, or drug metabolism studies.

Comparative Performance of Validated Ezetimibe Assays

The table below summarizes key performance parameters from various validated LC-MS/MS methods for the quantification of Ezetimibe using Ezetimibe-d4. This allows for a direct comparison of linearity, sensitivity, and recovery across different experimental conditions.

Parameter	Method 1	Method 2	Method 3	Method 4
Linearity Range (ng/mL)	4.00 - 400.00[1]	0.1 - 20 (unconjugated)[2]	0.05 - 15.0[3]	0.5 - 200 (total)[2]
Lower Limit of Quantification (LLOQ) (ng/mL)	4.00[1]	0.0500 (unconjugated)[2]	0.05[3]	0.500 (total)[2]
Mean Extraction Recovery (%)	80.6[1]	96.32 (at 0.3 ng/mL)[4]	Not Reported	Not Reported
Intra-day Precision (CV %)	Within acceptable limits[1]	1.08 - 4.38[4]	1.6 - 14.8[3]	< 15.7[5]
Inter-day Precision (CV %)	Within acceptable limits[1]	1.69 - 4.06[4]	2.1 - 13.4[3]	< 10.5[5]
Intra-day Accuracy (RE %)	Within acceptable limits[1]	0.44 - 2.00[4]	Not Reported	93.7 - 107.5[5]
Inter-day Accuracy (RE %)	Within acceptable limits[1]	Not Reported	Not Reported	94.2 - 105.4[5]

Experimental Protocols

The successful cross-validation of Ezetimibe assays relies on meticulous and well-documented experimental procedures. Below are detailed methodologies synthesized from published, validated methods that utilize Ezetimibe-d4 as an internal standard.

Sample Preparation: Liquid-Liquid Extraction (LLE)

Liquid-liquid extraction is a common technique for isolating Ezetimibe and its internal standard from complex biological matrices like plasma.

• Procedure:

  • To 200 µL of human plasma, add 20 µL of Ezetimibe-d4 internal standard solution (45 ng/mL).[4]

  • Vortex the sample for 10 seconds.[4]

  • Add 3 mL of an organic solvent mixture, such as Diethyl ether and Dichloromethane (70:30 v/v)[1] or methyl tert-butyl ether.[4]

  • Vortex the mixture for 10 minutes to ensure thorough extraction.[4]

  • Centrifuge the sample at 4000 rpm for 5 minutes to separate the organic and aqueous layers.[4]

  • Transfer the organic layer to a clean tube and evaporate to dryness under a stream of nitrogen.

  • Reconstitute the residue in the mobile phase for LC-MS/MS analysis.

Chromatographic Separation: HPLC and UPLC

Chromatographic conditions are critical for separating Ezetimibe and Ezetimibe-d4 from endogenous interferences.

• High-Performance Liquid Chromatography (HPLC):

  • Column: Discovery C18, 150x4.6mm, 5µm[1] or Gemini C18, 50x2.0mm, 5µm.[4]

  • Mobile Phase: A mixture of acetonitrile (B52724) and a buffer, such as 10mM Ammonium formate (B1220265) (pH 4.0)[1] or 0.1% formic acid.[4] The composition is typically isocratic, for instance, Acetonitrile:Buffer (40:60 v/v)[1] or (70:30 v/v).[4]

  • Flow Rate: 0.20 mL/min[4] to 1 mL/min.[1]

  • Column Temperature: Ambient or controlled.

• Ultra-Performance Liquid Chromatography (UPLC): For higher throughput and resolution, UPLC systems can be employed. While specific parameters for Ezetimibe-d4 cross-validation with UPLC were not detailed in the initial search, the principles of method development would follow those of HPLC with adjustments for the smaller particle size columns and higher pressures.

Detection: Tandem Mass Spectrometry (MS/MS)

MS/MS detection provides the high selectivity and sensitivity required for bioanalytical assays.

• Ionization Mode: Electrospray ionization (ESI) in negative ion mode is commonly used for Ezetimibe and its deuterated internal standard.[1][4]

• Detection Mode: Multiple Reaction Monitoring (MRM) is employed for quantification.[1]

• Mass Transitions:

  • Ezetimibe: m/z 408.40 → 271.0[1] or m/z 408.3 → 271.1.[3]

  • Ezetimibe-d4: m/z 412.10 → 275.10[1] or m/z 412.0 → 275.10.[3]

• Dwell Time: A dwell time of 200 msec per MRM channel is a typical starting point.[1]

Visualized Workflows

To further elucidate the experimental processes, the following diagrams illustrate the logical flow of a typical bioanalytical method validation and a sample analysis workflow using Ezetimibe-d4.

Caption: Bioanalytical method validation workflow.

Caption: Ezetimibe sample analysis workflow.

References

• 1. globalresearchonline.net [globalresearchonline.net]
• 2. Pharmacokinetic Interactions and Tolerability of Rosuvastatin and Ezetimibe: A Randomized, Phase 1, Crossover Study in Healthy Chinese Participants - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. iosrjournals.org [iosrjournals.org]
• 5. Pharmacokinetic and pharmacodynamic interaction between ezetimibe and rosuvastatin in healthy male subjects - PMC [pmc.ncbi.nlm.nih.gov]

Ezetimibe D4 vs. Structural Analog: A Comparative Guide for Internal Standard Selection in Bioanalysis

For Researchers, Scientists, and Drug Development Professionals

The selection of an appropriate internal standard (IS) is a critical decision in the development of robust and reliable bioanalytical methods for quantifying ezetimibe (B1671841). An ideal IS should mimic the analyte's behavior throughout sample preparation, chromatography, and detection, thereby compensating for variability and ensuring accurate and precise results. This guide provides an objective comparison between the use of a stable isotope-labeled (SIL) internal standard, Ezetimibe D4, and a structural analog for the quantification of ezetimibe, supported by experimental data.

Performance Comparison: Ezetimibe D4 vs. Structural Analog

Stable isotope-labeled internal standards, such as Ezetimibe D4, are generally considered the gold standard in quantitative bioanalysis using liquid chromatography-mass spectrometry (LC-MS/MS).[1][2] This is due to their near-identical physicochemical properties to the analyte, which allows them to effectively compensate for variations in sample extraction, matrix effects, and instrument response.[3] However, structural analogs can be a viable alternative when a SIL-IS is unavailable or cost-prohibitive, provided they are carefully selected and validated.[2][4]

This comparison draws upon data from studies utilizing Ezetimibe D4 and a study employing the structural analog 4-hydroxychalcone (B181621) as an internal standard for ezetimibe quantification.

Quantitative Data Summary

The following tables summarize the performance characteristics of bioanalytical methods using either Ezetimibe D4 or a structural analog as the internal standard.

Table 1: Performance Characteristics of Ezetimibe D4 as an Internal Standard

Parameter	Performance Data	Reference
Linearity Range	0.1 - 20 ng/mL	[5]
Correlation Coefficient (r²)	> 0.999	[5]
Intra-day Precision (CV%)	1.08% - 4.38%	[5]
Inter-day Precision (CV%)	1.69% - 4.06%	[5]
Accuracy (RE%)	0.44% - 2.00%	[5]
Mean Extraction Recovery	85.23% - 96.32%	[5]

Table 2: Performance Characteristics of a Structural Analog (4-hydroxychalcone) as an Internal Standard

Parameter	Performance Data	Reference
Linearity Range	0.1 - 15 ng/mL (serum)
Correlation Coefficient (r²)	Not explicitly stated, but method was validated
Precision (CV%)	Not explicitly stated, but method was validated
Accuracy	Not explicitly stated, but method was validated
Extraction Recovery	Not explicitly stated, but method was validated

Note: While the study utilizing 4-hydroxychalcone as an internal standard was successfully validated and applied to a pharmacokinetic study, specific quantitative performance metrics for precision, accuracy, and recovery were not detailed in the available abstract. Generally, SIL internal standards are expected to provide superior correction for matrix effects, which can be a significant source of variability in LC-MS/MS analysis.[6] Deuterium-labeled standards like Ezetimibe D4 may exhibit slight differences in retention time compared to the unlabeled analyte, which in some cases, could lead to differential ion suppression.[6]

Experimental Protocols

Detailed methodologies are crucial for reproducing and comparing analytical methods. Below are summaries of the experimental protocols for methods using Ezetimibe D4 and a structural analog as internal standards.

Ezetimibe Quantification using Ezetimibe D4 Internal Standard

A sensitive and specific LC-MS/MS method for the quantification of ezetimibe in human plasma was developed using Ezetimibe D4 as the internal standard.[5]

• Sample Preparation: Liquid-liquid extraction (LLE) was employed to extract ezetimibe and the Ezetimibe D4 internal standard from human plasma.[5]

• Chromatographic Separation: Chromatographic separation was achieved on a Gemini C18 column (50 x 2.0 mm, 5 µm) with an isocratic mobile phase consisting of acetonitrile (B52724) and 0.1% formic acid (70:30, v/v) at a flow rate of 0.20 mL/min.[5]

• Mass Spectrometric Detection: Detection was performed using a tandem mass spectrometer in negative ionization mode with multiple reaction monitoring (MRM). The parent-to-product ion transitions monitored were m/z 408.0 → 270.8 for ezetimibe and m/z 412.1 → 270.8 for Ezetimibe D4.[5]

Ezetimibe Quantification using a Structural Analog (4-hydroxychalcone) Internal Standard

A selective and high-sensitivity LC-MS/MS assay was developed to measure ezetimibe in human serum, urine, and feces using 4-hydroxychalcone as the internal standard.

• Sample Preparation: Ezetimibe and the 4-hydroxychalcone internal standard were extracted from the biological matrices using methyl tert-butyl ether.

• Chromatographic Separation: Isocratic chromatographic separation was performed on an XTerra MS C18 column (2.1 mm x 100 mm, 3.5 µm) with a mobile phase of acetonitrile/water (60/40, v/v) at a flow rate of 200 µL/min.

• Mass Spectrometric Detection: The analysis was carried out in negative ion mode using an APCI interface with tandem mass spectrometry. The m/z transitions monitored were 408 → 271 for ezetimibe and 223 → 117 for the 4-hydroxychalcone internal standard.

Visualizing the Mechanism of Action and Analytical Workflow

To better understand the context of ezetimibe analysis, the following diagrams illustrate its mechanism of action and a typical bioanalytical workflow.

Caption: Ezetimibe's mechanism of action in inhibiting cholesterol absorption.

Caption: A typical bioanalytical workflow for ezetimibe quantification.

Conclusion

The choice between Ezetimibe D4 and a structural analog as an internal standard depends on the specific requirements of the bioanalytical assay.

• Ezetimibe D4: As a stable isotope-labeled internal standard, Ezetimibe D4 is the preferred choice for achieving the highest levels of accuracy and precision. Its chemical and physical properties are nearly identical to ezetimibe, allowing it to effectively compensate for variations during sample processing and analysis, particularly matrix effects which can be a significant challenge in LC-MS/MS.[3]

• Structural Analog: A carefully selected and validated structural analog, such as 4-hydroxychalcone, can be a suitable alternative. However, it is crucial to thoroughly validate its performance to ensure it adequately mimics the behavior of ezetimibe throughout the analytical process. Differences in extraction recovery, chromatographic retention, and ionization efficiency between the analyte and a structural analog can potentially compromise the accuracy of the results.[4]

References

• 1. pnas.org [pnas.org]
• 2. Cryo-EM structures of NPC1L1 reveal mechanisms of cholesterol transport and ezetimibe inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Ezetimibe blocks the internalization of NPC1L1 and cholesterol in mouse small intestine - PMC [pmc.ncbi.nlm.nih.gov]
• 4. NPC1L1 and Cholesterol Transport - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Ezetimibe | Analytical Method Development | Validation | BA/BE Studies [pharmacompass.com]

A Comparative Guide to the Linearity, Accuracy, and Precision of Ezetimibe D4-Based Analytical Methods

For researchers, scientists, and drug development professionals, the precise and reliable quantification of ezetimibe (B1671841) is paramount for pharmacokinetic, bioequivalence, and metabolism studies. The use of a deuterated internal standard, such as Ezetimibe D4, in conjunction with liquid chromatography-tandem mass spectrometry (LC-MS/MS) is a widely accepted approach to achieve high sensitivity and selectivity. This guide provides an objective comparison of the performance of Ezetimibe D4-based methods with alternative analytical techniques, supported by experimental data to aid in method selection and development.

Quantitative Performance Data

The following tables summarize the key performance characteristics of various analytical methods for the quantification of ezetimibe, including those utilizing Ezetimibe D4 as an internal standard and alternative methods.

Table 1: Performance of Ezetimibe D4-Based LC-MS/MS Methods

Linearity Range (ng/mL)	Accuracy (%)	Intra-day Precision (%CV)	Inter-day Precision (%CV)	Matrix	Citation
0.05 - 15.0	Not explicitly stated, but method was validated	1.6 - 14.8	2.1 - 13.4	Rat Plasma	[1]
0.1 - 20	0.44 - 2.00 (Relative Error %)	1.08 - 4.38	1.69 - 4.06	Human Plasma	[2]
4.00 - 400.00	Within acceptable range	Within acceptable range	Within acceptable range	Human Plasma	[3]
0.05 - 15	Not explicitly stated, but method was validated	Not explicitly stated	Not explicitly stated	Human Plasma	[4]
0.0500 - 20.0 (unconjugated)	Not explicitly stated, but method was validated	Not explicitly stated	Not explicitly stated	Human Plasma	[5]
0.500 - 200 (glucuronide)	Not explicitly stated, but method was validated	Not explicitly stated	Not explicitly stated	Human Plasma	[5]

Table 2: Performance of Alternative Analytical Methods for Ezetimibe

Method	Linearity Range (µg/mL)	Accuracy (% Recovery)	Precision (%CV)	Citation
RP-HPLC	4 - 24	99.00 - 101.30	0.22 (Intra-day), 1.32 (Inter-day)	[6]
HPLC-UV	10 - 60	95.3	Not explicitly stated	[7]
HPLC	20 - 80	100.8 - 102.7	Not explicitly stated	[8]
UV-Spectrophotometry	2 - 12	100.63 - 101.73	Not explicitly stated	[9]
RP-HPLC	6 - 14	98.07 - 101.94	Not explicitly stated

Experimental Protocols

Detailed methodologies are crucial for replicating and comparing analytical methods. Below are representative protocols for an Ezetimibe D4-based LC-MS/MS method and an alternative RP-HPLC method.

Protocol 1: Ezetimibe D4-Based LC-MS/MS Method

This protocol is a composite representation based on several validated methods for the quantification of ezetimibe in plasma.[1][2][3]

1. Sample Preparation (Liquid-Liquid Extraction)

• To 100 µL of plasma, add the internal standard solution (Ezetimibe D4).

• Add 2.5 mL of a suitable organic solvent (e.g., methyl tert-butyl ether or a mixture of diethyl ether and dichloromethane).

• Vortex for an extended period (e.g., 10 minutes) to ensure thorough mixing.

• Centrifuge at high speed (e.g., 4000 rpm) for 5 minutes to separate the organic and aqueous layers.

• Transfer the organic layer to a clean tube and evaporate to dryness under a stream of nitrogen at 50°C.

• Reconstitute the dried residue in a specific volume (e.g., 200 µL) of the mobile phase.

2. Chromatographic Conditions

• Column: A C18 column (e.g., Gemini C18, 50 x 2.0 mm, 5 µm or Discovery C18, 150 x 4.6 mm, 5 µm) is commonly used.[2][3]

• Mobile Phase: An isocratic mobile phase consisting of a mixture of acetonitrile (B52724) and an aqueous buffer (e.g., 0.1% formic acid or 10mM ammonium (B1175870) formate) is typical.[2][3] A common ratio is 70:30 (v/v) acetonitrile to buffer.[2]

• Flow Rate: A flow rate of 0.20 mL/min is often employed.[2]

• Column Temperature: Maintained at 35°C.[2]

3. Mass Spectrometric Detection

• Ionization Mode: Electrospray ionization (ESI) in the negative ion mode is frequently used for ezetimibe and its deuterated internal standard.[2][10]

• Detection Mode: Multiple Reaction Monitoring (MRM) is used for quantification.

• MRM Transitions:

  • Ezetimibe: m/z 408.0 → 270.8[2] or m/z 408.40 → 271.0[3]

  • Ezetimibe D4: m/z 412.1 → 270.8[2] or m/z 412.10 → 275.10[3]

Protocol 2: Alternative RP-HPLC Method

This protocol is based on a validated RP-HPLC method for the determination of ezetimibe in pharmaceutical dosage forms.[6]

1. Sample Preparation

• Accurately weigh and transfer the sample (e.g., powdered tablets) into a volumetric flask.

• Add a suitable diluent (e.g., acetonitrile) and sonicate to dissolve the contents.

• Make up the volume with the diluent to achieve a known concentration.

• Filter the solution through a 0.45 µm filter before injection.

2. Chromatographic Conditions

• Column: A C18 column (e.g., Thermo Betasil C18) is suitable.

• Mobile Phase: A simple isocratic mobile phase, for instance, a mixture of acetonitrile and water.

• Flow Rate: A typical flow rate is 1 mL/min.[6]

• Detection: UV detection at the λmax of ezetimibe, which is approximately 233 nm.[6]

Visualizing the Workflow

To better understand the logical flow of a typical Ezetimibe D4-based analytical method, the following diagram illustrates the key steps from sample receipt to data analysis.

Caption: Experimental workflow for Ezetimibe D4-based LC-MS/MS analysis.

References

• 1. Simultaneous determination of ezetimibe and simvastatin in rat plasma by stable-isotope dilution LC-ESI–MS/MS and its application to a pharmacokinetic study - PMC [pmc.ncbi.nlm.nih.gov]
• 2. iosrjournals.org [iosrjournals.org]
• 3. globalresearchonline.net [globalresearchonline.net]
• 4. Development and Validation of an LC-MS-MS Method for the Simultaneous Determination of Simvastatin, Simvastatin Acid and Ezetimibe in Human Plasma and Its Application to Pharmacokinetic Study in the Indian Population - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Pharmacokinetic Interactions and Tolerability of Rosuvastatin and Ezetimibe: A Randomized, Phase 1, Crossover Study in Healthy Chinese Participants - PMC [pmc.ncbi.nlm.nih.gov]
• 6. archives.ijper.org [archives.ijper.org]
• 7. pbr.mazums.ac.ir [pbr.mazums.ac.ir]
• 8. researchgate.net [researchgate.net]
• 9. ijppr.humanjournals.com [ijppr.humanjournals.com]
• 10. [PDF] Development and validation of simple and rapid LC-MS / MS method for ezetimibe in human plasma and its application to bioequivalence study | Semantic Scholar [semanticscholar.org]

A Researcher's Guide to Assessing the Isotopic Purity of Ezetimibe D4

For researchers in drug metabolism, pharmacokinetics (DMPK), and bioanalytical studies, the isotopic purity of deuterated standards like Ezetimibe D4 is of paramount importance. As a stable isotope-labeled internal standard, Ezetimibe D4 is crucial for accurate quantification of its non-labeled counterpart in biological matrices using mass spectrometry. This guide provides a comparative overview of commercially available Ezetimibe D4, details the experimental protocols for assessing its isotopic purity, and presents the underlying mechanism of action of Ezetimibe.

Comparative Analysis of Ezetimibe D4 Isotopic Purity

The isotopic purity of a deuterated compound refers to the percentage of the molecules that contain the desired number of deuterium (B1214612) atoms. In the case of Ezetimibe D4, the ideal molecule contains four deuterium atoms. However, the synthesis process inevitably leads to a distribution of isotopologues, including molecules with fewer than four deuterium atoms (D0, D1, D2, D3) and potentially some with more, depending on the labeling strategy. High isotopic purity is critical to minimize cross-talk between the analytical signals of the standard and the analyte, ensuring the accuracy of quantitative assays.

Below is a summary of the stated isotopic purity for Ezetimibe D4 from various commercial suppliers, based on their publicly available data and certificates of analysis.

Supplier	Product Number	Stated Isotopic Purity/Enrichment	Chemical Purity
LGC Standards	CDN-D-7529	98 atom % D	min 97%
CDN Isotopes	D-7529	98 atom % D	97%
Cayman Chemical	25044	≥99% deuterated forms (d1-d4); ≤1% d0	≥98%
MedChemExpress	HY-17376S	98.84%	98.84%

Note: The data presented is based on information available from the suppliers and may vary between different lots. Researchers should always refer to the lot-specific Certificate of Analysis for the most accurate information.

Experimental Protocols for Isotopic Purity Assessment

The two primary analytical techniques for determining the isotopic purity of deuterated compounds are High-Resolution Mass Spectrometry (HRMS) and Nuclear Magnetic Resonance (NMR) Spectroscopy.[1]

Isotopic Purity Assessment by Liquid Chromatography-High-Resolution Mass Spectrometry (LC-HRMS)

LC-HRMS is a powerful technique for determining the isotopic distribution of a labeled compound by precisely measuring the mass-to-charge ratio (m/z) of the different isotopologues.[1][2]

Methodology:

• Sample Preparation:

  • Prepare a stock solution of Ezetimibe D4 in a suitable solvent (e.g., methanol (B129727) or acetonitrile) at a concentration of approximately 1 mg/mL.

  • Further dilute the stock solution to a working concentration of 1 µg/mL with the initial mobile phase.

  • Prepare a similar solution of non-labeled Ezetimibe as a reference.

• Chromatographic Conditions:

  • LC System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

  • Column: A C18 reversed-phase column (e.g., 2.1 mm x 50 mm, 1.8 µm particle size).

  • Mobile Phase:

    • A: 0.1% formic acid in water

    • B: 0.1% formic acid in acetonitrile

  • Gradient: A linear gradient from 5% to 95% B over 5 minutes.

  • Flow Rate: 0.3 mL/min.

  • Injection Volume: 5 µL.

• Mass Spectrometry Conditions:

  • Mass Spectrometer: A high-resolution mass spectrometer such as an Orbitrap or a Time-of-Flight (TOF) instrument.

  • Ionization Mode: Electrospray ionization (ESI) in positive ion mode.

  • Scan Mode: Full scan from m/z 100 to 1000.

  • Resolution: Set to a high resolution (e.g., >60,000) to resolve the isotopic peaks.

• Data Analysis:

  • Acquire the full scan mass spectrum of the Ezetimibe D4 sample.

  • Identify the protonated molecular ion peak cluster [M+H]+ for Ezetimibe D4 (expected m/z around 414.19).

  • Extract the ion chromatograms for each isotopologue (d0 to d4).

  • Integrate the peak areas for each extracted ion chromatogram.

  • Calculate the percentage of each isotopologue by dividing its peak area by the sum of all isotopologue peak areas.

  • The isotopic purity is typically reported as the percentage of the desired deuterated species (D4).

Confirmation of Deuterium Labeling Position by Proton Nuclear Magnetic Resonance (¹H-NMR)

¹H-NMR spectroscopy is used to confirm the position of the deuterium labels by observing the absence of proton signals at the deuterated positions. It can also be used to quantify the isotopic enrichment by comparing the integral of a residual proton signal at a deuterated position to the integral of a proton signal at a non-deuterated position.

Methodology:

• Sample Preparation:

  • Dissolve 5-10 mg of Ezetimibe D4 in a suitable deuterated solvent (e.g., DMSO-d6 or Chloroform-d).

• NMR Acquisition:

  • Spectrometer: A high-field NMR spectrometer (e.g., 400 MHz or higher).

  • Experiment: A standard ¹H-NMR experiment.

  • Acquisition Parameters: Acquire a sufficient number of scans to obtain a good signal-to-noise ratio.

• Data Analysis:

  • Process the acquired Free Induction Decay (FID) with appropriate window functions, Fourier transform, and phase correction.

  • Integrate all signals in the spectrum.

  • Compare the ¹H-NMR spectrum of Ezetimibe D4 with that of non-labeled Ezetimibe.

  • The significant reduction or absence of signals at specific chemical shifts in the Ezetimibe D4 spectrum confirms the positions of deuterium labeling.

  • To determine isotopic enrichment at a specific site, compare the integral of the residual proton signal at that site to the integral of a signal from a non-deuterated proton in the molecule.

Visualizing Experimental Workflows and Biological Pathways

Experimental Workflow for Isotopic Purity Assessment

The following diagram illustrates the general workflow for assessing the isotopic purity of Ezetimibe D4 using both LC-HRMS and ¹H-NMR.

Workflow for Ezetimibe D4 Isotopic Purity Assessment.

Signaling Pathway of Ezetimibe Action

Ezetimibe exerts its cholesterol-lowering effect by inhibiting the Niemann-Pick C1-Like 1 (NPC1L1) protein, a critical transporter for intestinal cholesterol absorption. The diagram below outlines this mechanism.

Mechanism of Action of Ezetimibe.

Ezetimibe, and by extension its deuterated form Ezetimibe D4, binds to the NPC1L1 transporter on the brush border of enterocytes. This binding prevents the internalization of the NPC1L1-cholesterol complex, a process that is normally mediated by clathrin and the adaptor protein 2 (AP2) complex. By blocking this crucial step, Ezetimibe effectively inhibits the absorption of cholesterol from the intestine into the bloodstream.

Conclusion

The assessment of isotopic purity is a critical step in the validation of deuterated internal standards. For Ezetimibe D4, commercially available options generally offer high isotopic enrichment, typically at or above 98%. Researchers can confidently verify the isotopic purity and the position of deuterium labeling using a combination of LC-HRMS and ¹H-NMR spectroscopy. The detailed protocols and understanding of Ezetimibe's mechanism of action provided in this guide will aid in the rigorous evaluation and effective use of Ezetimibe D4 in quantitative bioanalytical studies.

References

• 1. A strategy for evaluation of isotopic enrichment and structural integrity of deuterium labelled compounds by using HR-MS and NMR - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 2. Rapid characterization of isotopic purity of deuterium-labeled organic compounds and monitoring of hydrogen-deuterium exchange reaction using electrospray ionization-high-resolution mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Ezetimibe vs. Ezetimibe D4: A Comparative Stability Analysis in Biological Matrices

A detailed guide for researchers and drug development professionals on the relative stability of Ezetimibe and its deuterated analog, Ezetimibe D4, in biological samples. This document provides a comprehensive overview of their stability under various storage conditions, supported by experimental data and detailed methodologies.

This guide delves into the comparative stability of Ezetimibe, a widely used cholesterol-lowering medication, and its deuterated form, Ezetimibe D4. Ezetimibe D4 is frequently employed as an internal standard in bioanalytical methods due to its chemical similarity to the parent drug and its distinct mass, which allows for precise quantification by mass spectrometry. The stability of both the analyte and the internal standard in biological matrices is a critical parameter in ensuring the accuracy and reliability of pharmacokinetic and bioequivalence studies.

Executive Summary of Stability Data

The following tables summarize the stability of Ezetimibe and Ezetimibe D4 in human and rat plasma under various conditions, including freeze-thaw cycles, short-term bench-top storage, and long-term storage. The data is compiled from validated bioanalytical methods and demonstrates the high stability of both compounds.

Table 1: Stability of Ezetimibe in Human Plasma

Stability Condition	Duration	Temperature	Concentration (ng/mL)	Stability (% of Nominal)
Freeze-Thaw	3 Cycles	-70°C to RT	0.3 (LQC) / 16 (HQC)	95.6% / 98.2%
Short-Term (Bench-Top)	6 hours	Room Temperature	0.3 (LQC) / 16 (HQC)	97.3% / 99.1%
Long-Term	36 days	-70°C ± 5°C	0.3 (LQC) / 16 (HQC)	96.5% / 98.8%
Post-Preparative	6 hours	Room Temperature	0.3 (LQC) / 16 (HQC)	98.1% / 99.5%
LQC: Low-Quality Control, HQC: High-Quality Control, RT: Room Temperature

Table 2: Stability of Ezetimibe in Rat Plasma [1]

Stability Condition	Duration	Temperature	Concentration (ng/mL)	Mean Recovery (%) ± SD
Short-Term (Bench-Top)	6 hours	25-30°C	0.15 (LQC) / 12 (HQC)	95.8 ± 3.1 / 96.5 ± 2.8
Freeze-Thaw	3 Cycles	-20°C to RT	0.15 (LQC) / 12 (HQC)	94.7 ± 4.2 / 95.9 ± 3.5
Long-Term	1 month	-20°C	0.15 (LQC) / 12 (HQC)	93.9 ± 3.8 / 94.8 ± 2.9
Post-Preparative	24 hours	20°C (Autosampler)	0.15 (LQC) / 12 (HQC)	96.2 ± 2.5 / 97.1 ± 1.9
LQC: Low-Quality Control, HQC: High-Quality Control, RT: Room Temperature, SD: Standard Deviation

Note on Ezetimibe D4 Stability: Deuterated internal standards like Ezetimibe D4 are selected for their high stability, which should ideally mirror that of the analyte. While direct comparative stability tables are not always published, the successful validation of bioanalytical methods using Ezetimibe D4 confirms its stability under the tested conditions. For instance, the percentage recovery of Ezetimibe D4 from rat plasma has been reported to be 90.27%, indicating its stability throughout the extraction process[1]. It is a standard practice in regulated bioanalysis to demonstrate the stability of the internal standard, and its consistent use in published, validated assays is a testament to its reliability.

Experimental Protocols

The stability of Ezetimibe and Ezetimibe D4 is typically assessed as part of the validation of bioanalytical methods, following guidelines from regulatory agencies such as the FDA. The core experimental procedures are outlined below.

Sample Preparation

Spiked plasma samples are prepared by adding known concentrations of Ezetimibe and Ezetimibe D4 to blank biological matrices (e.g., human or rat plasma). These samples include low and high-quality control (LQC and HQC) concentrations to assess stability at different points within the calibration range.

Stability Assessment Protocols

• Freeze-Thaw Stability: The stability of the analytes is determined after multiple freeze-thaw cycles. Aliquots of spiked plasma samples are stored at a specified temperature (e.g., -20°C or -70°C) for at least 12 hours and then thawed unassisted at room temperature. This cycle is typically repeated three times. After the final thaw, the samples are processed and analyzed.

• Short-Term (Bench-Top) Stability: To simulate the conditions of sample handling and processing, spiked plasma samples are kept at room temperature for a specified period (e.g., 6 hours) before being processed and analyzed.

• Long-Term Stability: The stability of the analytes under long-term storage conditions is evaluated by storing spiked plasma samples at a low temperature (e.g., -20°C or -70°C) for an extended period (e.g., 30 days or more). At the end of the storage period, the samples are thawed, processed, and analyzed.

• Post-Preparative (Autosampler) Stability: The stability of the processed samples is assessed by placing the extracted and reconstituted samples in the autosampler at a controlled temperature (e.g., 20°C) for a duration that reflects the expected run time of the analytical batch (e.g., 24 hours).

Sample Analysis

The concentrations of Ezetimibe and Ezetimibe D4 in the stability samples are determined using a validated bioanalytical method, typically Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS). The results are compared to the nominal concentrations of freshly prepared samples. The analytes are considered stable if the mean concentration of the stability samples is within ±15% of the nominal concentration.

Visualizing the Experimental Workflow and Metabolic Pathway

To further elucidate the processes involved, the following diagrams illustrate the experimental workflow for stability testing and the metabolic pathway of Ezetimibe.

Experimental Workflow for Stability Assessment.

Major Metabolic Pathway of Ezetimibe.

Conclusion

The available data robustly supports the stability of both Ezetimibe and its deuterated analog, Ezetimibe D4, in biological matrices under typical storage and handling conditions encountered in a bioanalytical laboratory. The inherent stability of Ezetimibe D4, as demonstrated by its successful and widespread use as an internal standard, makes it an ideal choice for the accurate quantification of Ezetimibe in biological samples. Researchers and drug development professionals can be confident in the integrity of their results when employing these compounds within the validated stability parameters outlined in this guide.

References

• 1. globalresearchonline.net [globalresearchonline.net]

Justification for Using a Deuterated Internal Standard: A Comparative Guide on Ezetimibe D4

In the landscape of quantitative bioanalysis, particularly within drug development and research, the accuracy and reliability of analytical methods are paramount. When using techniques like liquid chromatography-tandem mass spectrometry (LC-MS/MS), the use of an appropriate internal standard (IS) is crucial for achieving high-quality data. This guide provides a comprehensive justification for the use of a deuterated internal standard, specifically Ezetimibe (B1671841) D4, in the quantitative analysis of the cholesterol-lowering drug Ezetimibe.

The core principle behind using a stable isotope-labeled (SIL) internal standard, such as Ezetimibe D4, is isotope dilution mass spectrometry (IDMS).[1] In this technique, a known quantity of the deuterated standard is added to the sample at the initial stage of preparation.[1] Because Ezetimibe D4 is chemically almost identical to Ezetimibe, it behaves similarly throughout the entire analytical process, including extraction, chromatography, and ionization.[1][2] This co-elution and similar behavior allow it to effectively compensate for variations in sample preparation and, most critically, for matrix effects.[3][4]

Mitigating Matrix Effects: The Primary Advantage

Matrix effects are a significant challenge in bioanalysis, representing the alteration of an analyte's ionization efficiency due to co-eluting compounds from the biological matrix (e.g., plasma, urine).[3][5][6] These effects can lead to ion suppression or enhancement, resulting in the underestimation or overestimation of the analyte's concentration and compromising the accuracy and precision of the method.[3][5][6]

A deuterated internal standard like Ezetimibe D4 is the gold standard for mitigating matrix effects.[1] Since it co-elutes with the non-labeled analyte (Ezetimibe), it experiences the same degree of ion suppression or enhancement in the mass spectrometer's ion source.[2] By calculating the ratio of the analyte's response to the internal standard's response, these variations are normalized, leading to a more accurate and precise quantification.[2][3] The use of a non-labeled, structurally analogous internal standard may not provide the same level of correction, as its chromatographic retention time and ionization efficiency might differ significantly from the analyte, leading to differential matrix effects.[4][7]

Comparative Performance: Deuterated vs. Other Internal Standards

Parameter	Deuterated IS (Ezetimibe D4)	Structural Analogue IS	External Standard (No IS)
Co-elution with Analyte	Nearly identical retention time, ensuring co-elution.[2]	Different retention time is likely.	Not Applicable.
Compensation for Matrix Effects	High. Experiences the same ionization suppression/enhancement.[3][4]	Partial to low. Experiences different matrix effects.[7]	None. Highly susceptible to matrix effects.
Correction for Sample Preparation Variability	High. Mirrors the analyte's behavior during extraction and handling.[3]	Partial. May have different extraction recovery.	None. Prone to errors from sample loss.
Accuracy & Precision	Very High.[7][8]	Moderate to Low.[7]	Low.
Regulatory Acceptance	Highly recommended and widely accepted by regulatory agencies like the EMA.[4]	May be questioned if a SIL IS is available.[4]	Generally unacceptable for regulated bioanalysis.

Experimental Protocol: Quantification of Ezetimibe in Human Plasma using Ezetimibe D4

The following is a representative experimental protocol synthesized from published methods for the LC-MS/MS analysis of Ezetimibe using Ezetimibe D4 as an internal standard.[9][10][11]

1. Sample Preparation (Liquid-Liquid Extraction)

• To 200 µL of human plasma, add 25 µL of Ezetimibe D4 internal standard working solution (e.g., 45 ng/mL).

• Vortex mix for 30 seconds.

• Add 3 mL of methyl tert-butyl ether.

• Vortex mix for 10 minutes.

• Centrifuge at 4000 rpm for 5 minutes.

• Transfer the organic layer to a clean tube and evaporate to dryness under a stream of nitrogen at 50°C.

• Reconstitute the residue in 200 µL of the mobile phase.

2. LC-MS/MS Conditions

Parameter	Condition
LC System	Agilent 1200 Series or equivalent
Column	Gemini C18 (50 x 2.0 mm, 5 µm) or Agilent Eclipse XBD-C18
Mobile Phase	Acetonitrile / 10 mM Ammonium Acetate (pH 4.5) (75:25, v/v)[9][11] or Acetonitrile / 0.1% Formic Acid (70:30, v/v)[10]
Flow Rate	0.20 mL/min[10]
Injection Volume	10 µL
MS System	API 4000 or equivalent
Ionization Mode	Electrospray Ionization (ESI), Negative Mode[10]
MRM Transitions	Ezetimibe: m/z 408.0 → 270.8[10]; Ezetimibe D4: m/z 412.1 → 270.8[10] or m/z 412.0 → 275.1[9][11]
Curtain Gas	20 psi[10]
Ion Source Gas 1 & 2	50 psi[10]
IonSpray Voltage	-4500 V[10]
Temperature	650°C[10]

3. Data Analysis

• Quantification is based on the peak area ratio of the analyte (Ezetimibe) to the internal standard (Ezetimibe D4).

• A calibration curve is constructed by plotting the peak area ratio against the concentration of the calibration standards.

• The concentration of Ezetimibe in the unknown samples is determined from the calibration curve.

Quantitative Data Summary

The following table summarizes typical performance characteristics of a validated LC-MS/MS method for Ezetimibe using Ezetimibe D4.

Parameter	Reported Value	Reference
Linearity Range	0.1 - 20 ng/mL	[10]
0.05 - 15.0 ng/mL	[9][11]
Intra-day Precision (CV%)	1.08% - 4.38%	[10]
1.6% - 14.8%	[9][11]
Inter-day Precision (CV%)	1.69% - 4.06%	[10]
2.1% - 13.4%	[9][11]
Accuracy (RE%)	0.44% - 2.00%	[10]
92.9% - 112%	[11]
Extraction Recovery (Ezetimibe)	85.23% - 96.32%	[10]
93.9% - 96.5%	[11]
Extraction Recovery (Ezetimibe D4)	91.57%	[10]
90.27%	[11]

Visualizations

References

• 1. benchchem.com [benchchem.com]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. benchchem.com [benchchem.com]
• 4. The Value of Deuterated Internal Standards - KCAS Bio [kcasbio.com]
• 5. bataviabiosciences.com [bataviabiosciences.com]
• 6. eijppr.com [eijppr.com]
• 7. scispace.com [scispace.com]
• 8. crimsonpublishers.com [crimsonpublishers.com]
• 9. Simultaneous determination of ezetimibe and simvastatin in rat plasma by stable-isotope dilution LC-ESI-MS/MS and its application to a pharmacokinetic study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. iosrjournals.org [iosrjournals.org]
• 11. Simultaneous determination of ezetimibe and simvastatin in rat plasma by stable-isotope dilution LC-ESI–MS/MS and its application to a pharmacokinetic study - PMC [pmc.ncbi.nlm.nih.gov]

Performance of Ezetimibe D4 Across Mass Spectrometers: A Comparative Guide

For researchers, scientists, and professionals in drug development, the selection of an appropriate internal standard and analytical platform is critical for accurate bioanalysis. This guide provides a comparative overview of the performance of Ezetimibe D4 as an internal standard for the quantification of Ezetimibe using liquid chromatography-tandem mass spectrometry (LC-MS/MS). The data presented is synthesized from various validated methods to aid in the selection of mass spectrometers and the development of robust analytical protocols.

Comparative Performance Data

The following tables summarize the performance characteristics of Ezetimibe D4 in conjunction with Ezetimibe analysis across different studies, which utilized various triple quadrupole mass spectrometers. While direct head-to-head comparisons are limited in the published literature, this compilation provides insights into the expected performance of Ezetimibe D4 under different experimental conditions.

Table 1: Mass Spectrometric Parameters for Ezetimibe and Ezetimibe D4

Analyte	Mass Spectrometer (Example)	Ionization Mode	Precursor Ion (m/z)	Product Ion (m/z)	Declustering Potential (V)	Collision Energy (eV)
Ezetimibe	API 4000	Negative ESI	408.0 - 408.4	270.8 - 271.1	-75	-22
Ezetimibe D4	API 4000	Negative ESI	412.0 - 412.1	270.8 - 275.1	-75	-22
Ezetimibe	Triple Quadrupole	Negative ESI	408.4	271.0	Not Reported	Not Reported
Ezetimibe D4	Triple Quadrupole	Negative ESI	412.1	275.1	Not Reported	Not Reported

Note: The specific parameters may vary between different instruments and laboratories. The values presented here are representative examples from published methods.

Table 2: Chromatographic Conditions Reported for Ezetimibe Analysis

Parameter	Condition 1	Condition 2	Condition 3
LC System	Agilent 1200	Not Specified	Not Specified
Column	Gemini C18 (50 x 2.0 mm, 5 µm)	Discovery C18 (150 x 4.6 mm, 5 µm)	Agilent Eclipse XBD-C18
Mobile Phase	Acetonitrile (B52724) / 0.1% Formic Acid (70:30, v/v)	Acetonitrile / 10mM Ammonium Formate buffer pH 4.0 (40:60, v/v)	Acetonitrile / 10mM Ammonium Acetate pH 4.5 (75:25, v/v)
Flow Rate	0.20 mL/min	1.0 mL/min	Not Specified
Column Temp.	35°C	Not Specified	Not Specified
Autosampler Temp.	10°C	Not Specified	Not Specified

Table 3: Sample Preparation Techniques

Method	Matrix	Procedure
Liquid-Liquid Extraction (LLE)	Human Plasma	Addition of Ezetimibe D4 internal standard, vortexing, and extraction with methyl tert-butyl ether or a mixture of Diethyl ether and Dichloromethane (70:30 v/v). The organic layer is then separated, evaporated, and the residue is reconstituted.[1][2]
Liquid-Liquid Extraction (LLE)	Rat Plasma	Extraction using tertiary butyl methyl ether.[3]
Solid Phase Extraction (SPE)	Human Plasma	A 400 µL plasma sample was processed using a solid phase extraction technique.[4]

Table 4: Method Performance Characteristics

Mass Spectrometer (Example)	LLOQ (ng/mL)	Linearity Range (ng/mL)	Mean Extraction Recovery (%)	Reference
API 4000	0.1	0.1 - 20	Not Reported	[1]
Not Specified	4.0	4.0 - 400.0	80.6	[2]
Not Specified	0.05	0.05 - 15.0	93.9 - 96.5	[3]
Triple Quadrupole	0.05	0.05 - 15	Not Reported	[4]

Experimental Protocols

Below are detailed methodologies for key experiments involving the use of Ezetimibe D4 for the quantification of Ezetimibe.

Sample Preparation: Liquid-Liquid Extraction

• To a 200 µL aliquot of plasma in a polypropylene (B1209903) tube, add 20 µL of the Ezetimibe D4 internal standard working solution (e.g., 45 ng/mL).[1]

• Vortex the sample for 10 seconds.

• Add 3 mL of methyl tert-butyl ether (or another suitable organic solvent) and vortex for 10 minutes to extract the analytes.[1]

• Centrifuge the sample at 4000 rpm for 5 minutes to separate the organic and aqueous layers.[1]

• Transfer the upper organic layer to a clean tube and evaporate to dryness under a stream of nitrogen at approximately 40°C.

• Reconstitute the dried residue in a specific volume of the mobile phase (e.g., 200 µL) and vortex.

• Transfer the reconstituted sample to an autosampler vial for LC-MS/MS analysis.

Liquid Chromatography (LC) Method

An isocratic LC method is commonly employed for the separation of Ezetimibe and Ezetimibe D4.[1]

• Column: A C18 reversed-phase column is typically used, for example, a Gemini C18 (50 x 2.0 mm, 5 µm).[1]

• Mobile Phase: A mixture of an organic solvent and an aqueous solution with a modifier is used. A common mobile phase is acetonitrile and 0.1% formic acid in water at a ratio of 70:30 (v/v).[1]

• Flow Rate: A flow rate of 0.20 mL/min is often maintained.[1]

• Column Temperature: The column is typically maintained at a constant temperature, for instance, 35°C.[1]

• Injection Volume: A small volume, typically 5-10 µL, of the prepared sample is injected.

Mass Spectrometry (MS) Method

A triple quadrupole mass spectrometer is operated in the Multiple Reaction Monitoring (MRM) mode to ensure high selectivity and sensitivity.

• Ionization: Electrospray ionization (ESI) in the negative ion mode is commonly used for both Ezetimibe and Ezetimibe D4.[1][2][3]

• MRM Transitions: The instrument is set to monitor specific precursor to product ion transitions. For Ezetimibe, a common transition is m/z 408.0 → 270.8, and for Ezetimibe D4, it is m/z 412.1 → 270.8 or m/z 412.10 → 275.10.[1][2]

• Gas and Source Parameters: Parameters such as nebulizer gas, curtain gas, and ion spray voltage are optimized to achieve the maximum response for both the analyte and the internal standard.

Ezetimibe's Mechanism of Action

Ezetimibe lowers cholesterol levels by inhibiting the absorption of dietary and biliary cholesterol from the small intestine.[4] Its primary target is the Niemann-Pick C1-Like 1 (NPC1L1) protein located on the brush border of enterocytes.[4]

References

• 1. Ezetimibe therapy: mechanism of action and clinical update - PMC [pmc.ncbi.nlm.nih.gov]
• 2. What is the mechanism of Ezetimibe? [synapse.patsnap.com]
• 3. Ezetimibe Mechanism of Action – My Endo Consult [myendoconsult.com]
• 4. droracle.ai [droracle.ai]

Safety & Regulatory Compliance

Ezetimibe-D4: Comprehensive Disposal and Safety Protocol

This guide provides essential safety and logistical information for the proper disposal of Ezetimibe-D4, a deuterated internal standard used in research.[1] Adherence to these procedural steps is critical for ensuring laboratory safety and regulatory compliance. This document is intended for researchers, scientists, and drug development professionals.

Immediate Safety and Handling Precautions

Before handling or disposing of Ezetimibe-D4, it is crucial to review the following safety protocols. This substance may be harmful if swallowed, inhaled, or absorbed through the skin, and may cause irritation to the skin, eyes, and respiratory tract.[2] Furthermore, it is classified as very toxic to aquatic life, necessitating strict environmental controls.[3]

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety glasses with side-shields, impervious gloves, and a lab coat.[2] For operations that may generate dust, use a full-face respirator with appropriate cartridges as a backup to engineering controls.[2]

• Engineering Controls: Handle Ezetimibe-D4 in a well-ventilated area, preferably within a laboratory fume hood to minimize exposure.[2]

• Handling: Avoid contact with skin and eyes and prevent the formation of dust and aerosols.[2] Do not breathe dust.[4] Keep containers tightly closed when not in use and store in a refrigerated, well-ventilated location.[2]

• First Aid:

  • Eye Contact: Flush eyes with water as a precaution.[2]

  • Skin Contact: Wash the affected area immediately with soap and plenty of water.[2]

  • Inhalation: Move the individual to fresh air. If breathing is difficult, provide artificial respiration and consult a physician.[2]

  • Ingestion: Rinse the mouth with water and consult a physician. Never give anything by mouth to an unconscious person.[2]

Quantitative Data and Hazard Summary

The following table summarizes key identification and hazard information for Ezetimibe-D4, compiled from safety data sheets.

Parameter	Data	Reference
Chemical Name	(3R,4S)-1-(4-fluorophenyl-2,3,5,6-d4)-3-[(3S)-3-(4-fluorophenyl)-3-hydroxypropyl]-4-(4-hydroxyphenyl)-2-azetidinone	[3]
CAS Number	1093659-90-5	[2]
Chemical Formula	C₂₄H₁₇D₄F₂NO₃	[2]
Hazard Classification	Very toxic to aquatic life.[3] May be harmful if swallowed, inhaled, or absorbed through skin.[2]	[2][3]
UN Number	UN3077	[3][4]
Proper Shipping Name	Environmentally hazardous substance, solid, n.o.s. (Ezetimibe-d4)	[3][4]
Transport Hazard Class	9 (Miscellaneous hazardous materials)	[4]
Packaging Group	III	[4]

Disposal Protocol for Ezetimibe-D4

Improper disposal, such as flushing down the drain or discarding in household garbage, is strictly prohibited.[3][5][6] Pharmaceutical waste can contaminate water supplies and harm the environment.[6][7] The required method of disposal is through a licensed professional waste management service in accordance with all local, state, and federal regulations.[2][8][9]

Methodology:

• Waste Segregation and Collection:

  • Collect all Ezetimibe-D4 waste, including unused product and contaminated materials (e.g., gloves, wipes, empty containers), in a dedicated, suitable, and closed container.[2]

  • Ensure the container is compatible with the chemical and properly sealed to prevent leaks or spills.

• Container Labeling:

  • Clearly label the waste container as "Hazardous Waste" or as required by your institution's specific guidelines.

  • The label must accurately identify the contents, including the name "Ezetimibe-D4" and any associated hazard warnings. Use black containers for hazardous pharmaceutical waste where applicable.[10]

• Accidental Spill Cleanup:

  • In case of a spill, use personal protective equipment.[2]

  • Pick up and arrange disposal without creating dust.[2] For larger spills, clear the area and move upwind.[9]

  • Collect the spilled material using dry cleanup procedures (e.g., vacuum or sweep) and place it in the designated hazardous waste container.[9]

  • Prevent the product from entering drains, sewers, or waterways.[2][3]

• Storage:

  • Store the sealed and labeled waste container in a designated, secure, and well-ventilated waste accumulation area, away from incompatible materials like strong oxidizing agents.[2]

  • Follow all institutional and regulatory requirements for the storage of hazardous chemical waste.

• Professional Disposal:

  • Contact a licensed professional waste disposal service to arrange for the pickup and disposal of the Ezetimibe-D4 waste.[2][8]

  • Provide the service with the Safety Data Sheet (SDS) and any other required documentation.

  • The standard disposal method for such pharmaceutical waste is typically high-temperature incineration at a permitted hazardous waste facility.[5][10]

• Documentation:

  • Maintain detailed records of the waste disposal process, including the date, quantity of waste, and the name of the disposal company, as required by regulatory bodies such as the EPA.[7]

Ezetimibe-D4 Disposal Workflow

The following diagram illustrates the procedural workflow for the safe disposal of Ezetimibe-D4.

Caption: Procedural workflow for the safe disposal of Ezetimibe-D4.

References

• 1. caymanchem.com [caymanchem.com]
• 2. cdnisotopes.com [cdnisotopes.com]
• 3. cdn.caymanchem.com [cdn.caymanchem.com]
• 4. organon.com [organon.com]
• 5. Healthcare Environmental Resource Center (HERC) [hercenter.org]
• 6. Types of Pharmaceutical Waste and How to Dispose of Them | VLS [vlses.com]
• 7. sdmedwaste.com [sdmedwaste.com]
• 8. angenechemical.com [angenechemical.com]
• 9. s3-us-west-2.amazonaws.com [s3-us-west-2.amazonaws.com]
• 10. Managing Pharmaceutical Waste | Stericycle [stericycle.com]

Safeguarding Your Research: A Comprehensive Guide to Handling Ezetimibe D4

For researchers, scientists, and drug development professionals, ensuring laboratory safety is paramount. This guide provides essential, immediate safety and logistical information for the handling of Ezetimibe (B1671841) D4, a deuterated analog of the cholesterol-lowering drug Ezetimibe. Adherence to these procedures will minimize risk and ensure the integrity of your research.

Ezetimibe D4 is primarily utilized as an internal standard in analytical methodologies, such as liquid chromatography-tandem mass spectrometry (LC-MS/MS), for the precise quantification of Ezetimibe in biological samples. While not classified as a hazardous substance, proper handling and disposal are crucial to maintain a safe laboratory environment and prevent contamination.

Essential Safety and Handling at a Glance

A systematic approach to handling Ezetimibe D4, from receipt to disposal, is critical. The following operational plan outlines the key steps to ensure safety and procedural correctness.

Personal Protective Equipment (PPE)

The first line of defense when handling any chemical substance is appropriate personal protective equipment. For Ezetimibe D4, the following PPE is mandatory:

PPE Category	Specification	Rationale
Eye Protection	Safety glasses with side-shields conforming to NIOSH (US) or EN 166 (EU) standards.[1]	Protects against accidental splashes and airborne particles.
Hand Protection	Chemical-resistant gloves (e.g., nitrile).[1]	Prevents skin contact. Contaminated gloves should be disposed of immediately after use.
Body Protection	Laboratory coat or impervious clothing.[1]	Protects skin and personal clothing from contamination.
Respiratory Protection	Generally not required with adequate ventilation. In cases of potential dust formation or inadequate ventilation, a NIOSH-approved respirator is recommended.[1]	Minimizes inhalation of airborne particles.

Operational Plan: From Receipt to Disposal

A structured workflow is essential for the safe and efficient use of Ezetimibe D4 in a laboratory setting.

1. Receiving and Storage:

• Upon receipt, visually inspect the container for any damage or leaks.

• Store in a cool, dry, and well-ventilated area, away from strong oxidizing agents.[1]

• Ezetimibe D4 is stable under recommended storage conditions, which typically include refrigeration.[1]

2. Handling and Preparation of Solutions:

• All handling of solid Ezetimibe D4 should be conducted in a well-ventilated area, preferably within a laboratory fume hood, to avoid the formation of dust and aerosols.[1]

• Avoid contact with skin, eyes, and clothing.[1]

• When preparing solutions, use the appropriate solvent as specified in your experimental protocol (e.g., methanol (B129727), DMSO).[2]

3. Spills and Accidental Exposure:

• Skin Contact: Immediately wash the affected area with soap and plenty of water.[1]

• Eye Contact: Flush eyes with water for at least 15 minutes.[1]

• Inhalation: Move the individual to fresh air. If breathing is difficult, seek medical attention.[1]

• Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical attention.[1]

• Spills: For small spills, carefully sweep up the solid material, avoiding dust generation, and place it in a suitable, closed container for disposal.[1]

Disposal Plan

Proper disposal of Ezetimibe D4 and associated waste is a critical component of laboratory safety and environmental responsibility.

• Unused Material: Dispose of unused Ezetimibe D4 by contacting a licensed professional waste disposal service.[1]

• Contaminated Materials: All materials that have come into contact with Ezetimibe D4, including gloves, pipette tips, and containers, should be considered chemical waste and disposed of in accordance with local, state, and federal regulations.

• Solutions: Waste solutions containing Ezetimibe D4 should be collected in a designated, labeled waste container and disposed of through a licensed professional waste disposal service. Do not pour solutions down the drain.[1]

Quantitative Data Summary

The following table summarizes key quantitative data for Ezetimibe D4. It is important to note that while specific toxicological data for the deuterated form is limited, the data for the parent compound, Ezetimibe, serves as a reliable reference.

Property	Value	Source
Chemical Formula	C₂₄H₁₇D₄F₂NO₃	[1]
CAS Number	1093659-90-5	[1]
Molecular Weight	413.5 g/mol	[2]
Physical State	Solid	[2]
Solubility	Soluble in DMF, DMSO, Ethanol, Methanol.[2]	[2]
Storage Temperature	-20°C	[2]
Stability	≥ 4 years at -20°C	[2]

Occupational Exposure Limit (OEL) for Ezetimibe is used as a proxy due to the lack of specific data for the deuterated form. The toxicological properties are not expected to differ significantly.

Experimental Protocol: Ezetimibe D4 as an Internal Standard in LC-MS/MS

The primary application of Ezetimibe D4 is as an internal standard for the quantification of Ezetimibe in biological matrices. The following is a representative protocol for this application.

1. Preparation of Stock Solutions:

• Ezetimibe D4 Stock Solution (1 mg/mL): Accurately weigh and dissolve an appropriate amount of Ezetimibe D4 in methanol to achieve a final concentration of 1 mg/mL.[3]

• Working Internal Standard Solution: Further dilute the stock solution with a suitable solvent (e.g., 60% acetonitrile (B52724) in water) to the desired working concentration.[3]

2. Sample Preparation (Plasma):

• To a 200 µL aliquot of the plasma sample, add a known amount of the Ezetimibe D4 working internal standard solution.[4]

• Perform a liquid-liquid extraction by adding an appropriate organic solvent (e.g., methyl tert-butyl ether).[4]

• Vortex the mixture and then centrifuge to separate the organic and aqueous layers.[4]

• Transfer the organic layer to a clean tube and evaporate to dryness under a stream of nitrogen.

• Reconstitute the residue in the mobile phase for LC-MS/MS analysis.

3. LC-MS/MS Analysis:

• Chromatographic Separation: Utilize a C18 reverse-phase column with an isocratic mobile phase, such as a mixture of acetonitrile and an aqueous buffer (e.g., 0.1% formic acid or ammonium (B1175870) acetate).[3][4]

• Mass Spectrometric Detection: Operate the mass spectrometer in multiple reaction monitoring (MRM) mode. The specific precursor-to-product ion transitions for both Ezetimibe and Ezetimibe D4 will need to be optimized on your instrument.[3][5]

Visualizing the Workflow

To further clarify the procedural flow, the following diagrams illustrate the key decision-making and operational steps in handling Ezetimibe D4.

A logical workflow for the safe handling of Ezetimibe D4.

References

• 1. cdnisotopes.com [cdnisotopes.com]
• 2. caymanchem.com [caymanchem.com]
• 3. Simultaneous determination of ezetimibe and simvastatin in rat plasma by stable-isotope dilution LC-ESI–MS/MS and its application to a pharmacokinetic study - PMC [pmc.ncbi.nlm.nih.gov]
• 4. iosrjournals.org [iosrjournals.org]
• 5. globalresearchonline.net [globalresearchonline.net]